Retaspimycin

• CAS: 857402-23-4

Core Science & Biosynthesis

The Genesis of a Potent Hsp90 Inhibitor: A Technical Guide to the Discovery and Synthesis of Retaspimycin from Geldanamycin

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth exploration of the discovery and synthesis of retaspimycin (IPI-504), a significant second-generation inhibitor of Heat Shock Protein 90 (Hsp90). We delve into the scientific rationale that drove its development from the natural product geldanamycin, focusing on the chemical synthesis pathway and the underlying biological mechanisms of action. This document offers detailed experimental protocols for the key synthetic transformations, a comprehensive compilation of quantitative data to compare the efficacy of retaspimycin with its precursors, and visual representations of the critical signaling pathways affected by Hsp90 inhibition.

Introduction: The Rationale for Retaspimycin

Geldanamycin, a naturally occurring benzoquinone ansamycin, was one of the first identified inhibitors of Hsp90, a molecular chaperone crucial for the stability and function of numerous client proteins involved in cancer cell growth, proliferation, and survival.[1] Despite its potent anti-tumor activity, the clinical development of geldanamycin was hampered by its poor water solubility and significant hepatotoxicity.[1]

This led to the development of semi-synthetic derivatives with improved pharmacological profiles. The first of these to enter clinical trials was 17-allylamino-17-demethoxygeldanamycin (17-AAG, Tanespimycin).[2] While 17-AAG demonstrated a better safety profile than geldanamycin, it still suffered from poor aqueous solubility, necessitating formulation in vehicles like Cremophor EL, which could cause hypersensitivity reactions.[2]

To overcome these limitations, retaspimycin hydrochloride (IPI-504) was developed.[3][4] Retaspimycin is the hydroquinone hydrochloride salt of 17-AAG.[4] This structural modification significantly enhances water solubility, a critical attribute for intravenous drug administration.[2] In the systemic circulation, retaspimycin acts as a prodrug, deprotonating to its free base which is then oxidized to 17-AAG, the active Hsp90 inhibitor.[4]

Synthesis of Retaspimycin from Geldanamycin

The synthesis of retaspimycin is a two-step process starting from geldanamycin. The first step involves the conversion of geldanamycin to 17-AAG, followed by the reduction of the benzoquinone moiety of 17-AAG to the hydroquinone to yield retaspimycin.

Experimental Protocol: Synthesis of 17-AAG from Geldanamycin

This protocol is adapted from established synthetic procedures.

Materials:

• Geldanamycin

• Allylamine

• Dichloromethane (CH₂Cl₂), dry

• Hexane

• Chloroform (CHCl₃)

• Methanol (MeOH)

Procedure:

• Dissolve geldanamycin in dry dichloromethane.

• Add a molar excess of allylamine dropwise to the solution at room temperature.

• Stir the reaction mixture at room temperature under low light conditions for approximately 48 hours, or until the reaction is complete as monitored by Thin Layer Chromatography (TLC) (95:5 CHCl₃:MeOH).

• Precipitate the product by adding hexane.

• Centrifuge the mixture to collect the precipitate.

• Wash the precipitate with hexane and dry under vacuum to yield 17-AAG.

Experimental Protocol: Synthesis of Retaspimycin Hydrochloride from 17-AAG

This protocol is based on the known reduction of the quinone moiety of 17-AAG.

Materials:

• 17-AAG

• Sodium dithionite (Sodium hydrosulfite, Na₂S₂O₄)

• Suitable solvent system (e.g., a mixture of an organic solvent like ethyl acetate and water)

• Hydrochloric acid (HCl)

Procedure:

• Dissolve 17-AAG in a suitable organic solvent.

• Prepare an aqueous solution of sodium dithionite.

• Combine the two solutions and stir vigorously at room temperature. The reaction progress can be monitored by the disappearance of the characteristic yellow color of the quinone.

• Once the reduction is complete, separate the organic layer.

• Treat the organic solution with a solution of hydrochloric acid to form the hydrochloride salt.

• The retaspimycin hydrochloride can then be precipitated, collected by filtration, and dried.

Quantitative Data and Efficacy Comparison

The primary advantage of retaspimycin is its improved solubility while maintaining potent Hsp90 inhibitory activity. The following tables summarize key quantitative data comparing geldanamycin, 17-AAG, and retaspimycin.

Compound	Molecular Weight ( g/mol )	Aqueous Solubility	Notes
Geldanamycin	560.6	Poor	Significant hepatotoxicity observed.[1]
17-AAG (Tanespimycin)	585.7	Poor	Requires formulation with solubilizing agents for clinical use.[2]
Retaspimycin HCl (IPI-504)	622.2	High	Developed to overcome the formulation challenges of 17-AAG.[3]

Table 1: Physicochemical Properties of Geldanamycin and its Derivatives.

Cell Line	Cancer Type	Geldanamycin IC₅₀ (nM)	17-AAG IC₅₀ (nM)	Retaspimycin (IPI-504) IC₅₀ (nM)
BT474	Breast Carcinoma	-	5-6	-
N87	Gastric Carcinoma	-	5-6	-
SKOV3	Ovarian Cancer	-	5-6	-
SKBR3	Breast Carcinoma	-	5-6	-
LNCaP	Prostate Cancer	-	25-45	-
PC-3	Prostate Cancer	-	25-45	-
DU-145	Prostate Cancer	-	25-45	-
Multiple Myeloma (various)	Multiple Myeloma	-	-	10-40[4]
U266	Multiple Myeloma	-	-	196±56 (for UPRE-luc activity)[5]
MM.1s	Multiple Myeloma	-	-	472±177 (for UPRE-luc activity)[5]

Mechanism of Action and Signaling Pathways

Retaspimycin, through its conversion to 17-AAG, inhibits the N-terminal ATP-binding pocket of Hsp90. This inhibition disrupts the Hsp90 chaperone cycle, leading to the misfolding and subsequent proteasomal degradation of a multitude of Hsp90 client proteins. Many of these client proteins are critical components of oncogenic signaling pathways that drive tumor growth and survival.

Key Signaling Pathways Affected by Hsp90 Inhibition

The inhibition of Hsp90 by retaspimycin leads to the simultaneous disruption of multiple signaling pathways, a key advantage in cancer therapy. The two major pathways impacted are the PI3K/Akt and MAPK/ERK pathways.

• PI3K/Akt Pathway: This pathway is central to cell survival, proliferation, and growth. Key Hsp90 client proteins in this pathway include Akt, PDK1, and mTOR.[6] Their degradation upon Hsp90 inhibition leads to the suppression of pro-survival signals and can induce apoptosis.

• MAPK/ERK Pathway: This pathway regulates cell proliferation, differentiation, and survival. Hsp90 is essential for the stability of key kinases in this pathway, such as Raf-1 and MEK.[7] Inhibition of Hsp90 leads to the degradation of these kinases, thereby blocking downstream signaling to ERK and inhibiting cell proliferation.

Visualizing the Synthetic and Signaling Pathways

The following diagrams, generated using the DOT language for Graphviz, illustrate the synthetic pathway from geldanamycin to retaspimycin and the key signaling pathways affected by Hsp90 inhibition.

Synthetic pathway from Geldanamycin to Retaspimycin.

References

• 1. Geldanamycin and its derivatives as Hsp90 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Heat shock protein 90 targeting therapy: state of the art and future perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. retaspimycin hydrochloride | Ligand page | IUPHAR/BPS Guide to PHARMACOLOGY [guidetopharmacology.org]
• 4. bpsbioscience.com [bpsbioscience.com]
• 5. file.medchemexpress.com [file.medchemexpress.com]
• 6. researchgate.net [researchgate.net]
• 7. HSP90 Mechanisms & Interactions | HSP90 [hsp90.ca]

Unraveling the Potency of Retaspimycin and its Analogs: A Deep Dive into Structural Activity Relationships

For Immediate Release

This technical guide provides an in-depth analysis of the structural activity relationship (SAR) of retaspimycin (IPI-504) and its analogs as potent inhibitors of Heat Shock Protein 90 (HSP90). Targeting researchers, scientists, and drug development professionals, this document consolidates key quantitative data, details experimental protocols for inhibitor evaluation, and visualizes the critical signaling pathways affected by this class of compounds.

Retaspimycin, a semi-synthetic hydroquinone ansamycin, is a derivative of 17-allylamino-17-demethoxygeldanamycin (17-AAG) and has demonstrated significant promise in clinical trials for various cancers, including non-small cell lung cancer (NSCLC) and gastrointestinal stromal tumors (GIST).[1][2] Its mechanism of action lies in the potent and selective inhibition of HSP90, a molecular chaperone crucial for the conformational maturation and stability of numerous oncogenic client proteins.[1][3][4] By binding to the N-terminal ATP-binding pocket of HSP90, retaspimycin and its analogs disrupt the chaperone's function, leading to the ubiquitination and subsequent proteasomal degradation of these client proteins.[5][6][7] This targeted degradation of oncoproteins, such as KIT, PDGFRα, AKT, and MAPK, ultimately results in cell cycle arrest and apoptosis in cancer cells.[4][8]

Core Structural Insights and Activity

The ansamycin scaffold of retaspimycin is central to its inhibitory activity. The key structural features influencing its potency and pharmacological properties include the ansa-chain, the benzoquinone (or hydroquinone) ring, and various substitutions. Retaspimycin's improved water solubility and favorable safety profile compared to its predecessors, geldanamycin and 17-AAG, are attributed to the reduction of the benzoquinone to a hydroquinone.[1][4]

Key Structural Modifications and Their Impact:

• 17-Position Substitution: The substitution at the C-17 position of the ansa-chain is a critical determinant of activity and pharmacological properties. The allylamino group in 17-AAG and, by extension, in retaspimycin, contributes to potent HSP90 inhibition.

• Benzoquinone/Hydroquinone Moiety: The quinone moiety is essential for binding to the HSP90 ATP pocket. The hydroquinone form of retaspimycin is reported to be a more potent inhibitor of HSP90 than its oxidized quinone counterpart, 17-AAG.[4]

• Ansa-Chain Conformation: The macrocyclic structure of the ansa-chain is crucial for maintaining the correct orientation of the molecule within the HSP90 binding pocket, facilitating key interactions with amino acid residues.

Quantitative Analysis of Inhibitor Potency

The following table summarizes the inhibitory activities of retaspimycin and its key analog, 17-AAG, against HSP90 and various cancer cell lines. This data highlights the potent low nanomolar to micromolar activity of these compounds.

Compound	Target/Cell Line	Assay Type	IC50 / EC50	Reference
17-AAG	v-src transformed NIH/3T3 cells (HSP90 binding)	Competition Binding Assay	7.2 µM	[8]
Geldanamycin	v-src transformed NIH/3T3 cells (HSP90 binding)	Competition Binding Assay	0.17 µM	[8]
17-AAG	HCT116 (colon cancer)	Cell Proliferation	Not explicitly stated, used at 1x, 5x, 10x GI50	[9]
AUY922	MLS 402-91 (myxoid liposarcoma)	Cell Viability	< 1 µM
STA-9090	MLS 402-91 (myxoid liposarcoma)	Cell Viability	< 1 µM
17-DMAG	MLS 402-91 (myxoid liposarcoma)	Cell Viability	< 1 µM	[10]

Experimental Protocols

Detailed methodologies are crucial for the accurate evaluation and comparison of HSP90 inhibitors. Below are outlines for key experiments.

HSP90 Binding Assay (Affinity Chromatography)

This protocol is designed to assess the direct binding of inhibitors to HSP90.

• Preparation of Affinity Column: Covalently link geldanamycin (a related ansamycin) to a solid support matrix (e.g., agarose beads) to create an affinity column.

• Cell Lysate Preparation: Prepare whole-cell lysates from a relevant cancer cell line (e.g., SKBr3 breast cancer cells).

• Binding and Elution:

  • Incubate the cell lysate with the geldanamycin-affinity beads to allow HSP90 and its associated proteins to bind.

  • Wash the beads extensively to remove non-specifically bound proteins.

  • Elute the bound proteins by incubating the beads with a solution containing the test compound (e.g., retaspimycin or its analog).

• Analysis: Analyze the eluted fractions by SDS-PAGE and Western blotting using an anti-HSP90 antibody to confirm the displacement of HSP90 by the test compound.

Cell Proliferation Assay (e.g., CCK-8)

This assay measures the effect of the inhibitor on cancer cell viability.[11]

• Cell Seeding: Seed cancer cells (e.g., HCT116, H69, H82) in 96-well plates at a predetermined density (e.g., 1 x 10^4 cells/well) and allow them to adhere overnight.[11]

• Compound Treatment: Treat the cells with a serial dilution of the test compound for a specified duration (e.g., 72 hours).[11]

• Reagent Addition: Add a solution of Cell Counting Kit-8 (CCK-8) to each well and incubate for a period recommended by the manufacturer.

• Data Acquisition: Measure the absorbance at the appropriate wavelength using a microplate reader.

• Data Analysis: Calculate the cell viability as a percentage relative to untreated control cells and determine the IC50 value (the concentration of inhibitor that causes 50% inhibition of cell growth).

Western Blotting for HSP90 Client Protein Degradation

This method is used to confirm the mechanism of action by observing the degradation of known HSP90 client proteins.[12]

• Cell Treatment and Lysis: Treat cancer cells with the test compound at various concentrations for a defined period (e.g., 24 hours). Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.[13]

• Protein Quantification: Determine the protein concentration of each lysate using a BCA protein assay.[13]

• SDS-PAGE and Transfer: Separate equal amounts of protein from each sample by SDS-PAGE and transfer the proteins to a nitrocellulose or PVDF membrane.[14]

• Immunoblotting:

  • Block the membrane with a suitable blocking agent (e.g., 5% non-fat milk).

  • Incubate the membrane with primary antibodies specific for HSP90 client proteins (e.g., HER2, c-RAF-1, CDK4) and a loading control (e.g., GAPDH).[7][15]

  • Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize the results. A decrease in the levels of client proteins with increasing concentrations of the inhibitor indicates HSP90 inhibition.[14]

Visualizing the Impact: Signaling Pathways and Experimental Workflow

The following diagrams, generated using Graphviz, illustrate the key signaling pathways affected by retaspimycin and a typical experimental workflow for its evaluation.

Caption: Retaspimycin inhibits HSP90, leading to the degradation of client oncoproteins.

Caption: Workflow for evaluating retaspimycin analogs.

Conclusion

The structural activity relationship of retaspimycin and its analogs is a compelling area of study in the development of targeted cancer therapies. The ansamycin scaffold provides a robust platform for modification, with the 17-position and the quinone/hydroquinone moiety being key determinants of potency and pharmacological properties. The detailed experimental protocols and a clear understanding of the affected signaling pathways are essential for the continued development of next-generation HSP90 inhibitors with improved efficacy and safety profiles. This guide serves as a foundational resource for researchers dedicated to advancing this promising class of anti-cancer agents.

References

• 1. Retaspimycin hydrochloride (IPI-504): a novel heat shock protein inhibitor as an anticancer agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. A phase I study of the HSP90 inhibitor retaspimycin hydrochloride (IPI-504) in patients with gastrointestinal stromal tumors or soft-tissue sarcomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Retaspimycin | C31H45N3O8 | CID 11534420 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. A phase 1 study of the heat shock protein 90 inhibitor retaspimycin hydrochloride (IPI-504) in patients with gastrointestinal stromal tumors or soft tissue sarcomas - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Assay design and development strategies for finding Hsp90 inhibitors and their role in human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assays for HSP90 and Inhibitors | Springer Nature Experiments [experiments.springernature.com]
• 7. aacrjournals.org [aacrjournals.org]
• 8. Macrocyclic Inhibitors of Hsp90 - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. ijbs.com [ijbs.com]
• 12. A Systematic Protocol for the Characterization of Hsp90 Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 13. mdpi.com [mdpi.com]
• 14. HSP90 and HSP70 Proteins Are Essential for Stabilization and Activation of WASF3 Metastasis-promoting Protein - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Methods to validate Hsp90 inhibitor specificity, to identify off-target effects, and to rethink approaches for further clinical development - PMC [pmc.ncbi.nlm.nih.gov]

The Impact of Retaspimycin on Hsp90 ATPase Activity: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heat shock protein 90 (Hsp90) is a highly conserved molecular chaperone essential for the conformational maturation, stability, and activity of a wide array of client proteins. Many of these client proteins are key components of signaling pathways that are frequently dysregulated in cancer, making Hsp90 a compelling target for anticancer drug development. The chaperone function of Hsp90 is intrinsically linked to its ATPase activity, which drives the conformational changes necessary for client protein processing. Retaspimycin (also known as IPI-504), a hydroquinone hydrochloride salt derivative of 17-AAG, is a potent and selective inhibitor of Hsp90.[1] This technical guide provides an in-depth overview of Retaspimycin's effect on Hsp90 ATPase activity, including quantitative data, detailed experimental protocols, and visualizations of the relevant signaling pathways.

Mechanism of Action

Retaspimycin exerts its inhibitory effect by binding to the N-terminal ATP/ADP-binding pocket of Hsp90.[1] This competitive inhibition prevents the binding of ATP, thereby stalling the Hsp90 chaperone cycle.[2] The inhibition of the intrinsic ATPase activity of Hsp90 leads to a conformational state that is unfavorable for client protein interaction and maturation.[2] Consequently, Hsp90 client proteins are targeted for degradation via the ubiquitin-proteasome pathway, leading to the disruption of multiple oncogenic signaling cascades and ultimately inducing apoptosis in cancer cells.[1][3]

Quantitative Analysis of Retaspimycin's Inhibitory Activity

The potency of Retaspimycin in inhibiting Hsp90 and its downstream cellular effects has been quantified through various assays. The following table summarizes key quantitative data from published studies.

Parameter	Value	Cell Line/System	Assay Type	Reference
IC50 (Cell Proliferation)	10-40 nM	Various tumor cell lines	Cell viability assay	[1]
EC50 (Hsp90)	119 nM	Purified Hsp90	Biochemical assay	[4]
EC50 (Grp94)	119 nM	Purified Grp94	Biochemical assay	[4]
EC50 (Hsp90 Binding)	63 ± 13 nM	Purified human Hsp90	Fluorescence polarization-based competition binding assay
IC50 (UPRE-luc activity)	196 ± 56 nM	U266 cells	Reporter gene assay	[5]
IC50 (UPRE-luc activity)	472 ± 177 nM	MM.1s cells	Reporter gene assay	[5]
IC50 (ERSE-driven activity)	213 ± 140 nM	MM.1s cells	Reporter gene assay	[5]
EC50 (p50ATF6 decrease)	237 nM	Cellular assay	Western blot	[5]
EC50 (sXBP1 decrease)	300 nM - 1 µM	Cellular assay	Western blot	[5]

Experimental Protocols

Determination of Retaspimycin IC50 using a Malachite Green ATPase Assay

This protocol describes a colorimetric assay to determine the half-maximal inhibitory concentration (IC50) of Retaspimycin on Hsp90 ATPase activity. The assay measures the amount of inorganic phosphate (Pi) released from ATP hydrolysis, which forms a colored complex with malachite green and molybdate.

Materials:

• Human recombinant Hsp90α

• Retaspimycin (IPI-504)

• ATP

• Assay Buffer: 100 mM Tris-HCl (pH 7.4), 20 mM KCl, 6 mM MgCl2

• Malachite Green Reagent: Solution A (0.0812% (w/v) Malachite Green in H2O), Solution B (2.32% (w/v) polyvinyl alcohol), Solution C (5.72% (w/v) ammonium molybdate in 6 M HCl). The final reagent is prepared by mixing solutions A, B, C, and water in a 2:1:1:2 ratio.

• 34% (w/v) Sodium Citrate

• 96-well microplate

• Plate reader capable of measuring absorbance at 620 nm

Procedure:

• Compound Preparation: Prepare a stock solution of Retaspimycin in DMSO. Perform serial dilutions in the assay buffer to obtain a range of concentrations (e.g., 0.1 nM to 10 µM).

• Reaction Setup:

  • Add 10 µL of each Retaspimycin dilution or vehicle control (DMSO in assay buffer) to the wells of a 96-well plate.

  • Add 20 µL of Hsp90α (e.g., 2 µM) in assay buffer to each well.

  • Pre-incubate the plate at 37°C for 15 minutes.

• Initiation of Reaction: Add 20 µL of ATP (e.g., 1 mM) in assay buffer to each well to start the reaction. The final reaction volume is 50 µL.

• Incubation: Incubate the plate at 37°C for a predetermined time (e.g., 60 minutes), ensuring the reaction is in the linear range.

• Termination and Color Development:

  • Stop the reaction by adding 100 µL of the Malachite Green Reagent to each well.

  • Incubate at room temperature for 15-20 minutes to allow for color development.

  • Add 20 µL of 34% sodium citrate to each well to stabilize the color.

• Measurement: Measure the absorbance at 620 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the no-enzyme control from all readings.

  • Plot the percentage of Hsp90 ATPase activity against the logarithm of the Retaspimycin concentration.

  • Determine the IC50 value by fitting the data to a sigmoidal dose-response curve.

Coupled-Enzyme Spectrophotometric ATPase Assay

This continuous assay measures ADP production, which is coupled to the oxidation of NADH, resulting in a decrease in absorbance at 340 nm.

Materials:

• Human recombinant Hsp90α

• Retaspimycin (IPI-504)

• ATP

• Coupling System: Pyruvate kinase (PK), lactate dehydrogenase (LDH), phosphoenolpyruvate (PEP), and NADH.

• Assay Buffer: 25 mM HEPES (pH 7.5), 50 mM KCl, 10 mM MgCl2, 2 mM DTT.

• 96-well UV-transparent microplate

• Plate reader capable of kinetic measurements at 340 nm at 37°C.

Procedure:

• Compound Preparation: Prepare serial dilutions of Retaspimycin in the assay buffer as described in the previous protocol.

• Reaction Mixture Preparation: Prepare a reaction mixture containing the assay buffer, PK, LDH, PEP, and NADH at their optimal concentrations.

• Reaction Setup:

  • Add 10 µL of each Retaspimycin dilution or vehicle control to the wells of a 96-well plate.

  • Add 70 µL of the reaction mixture to each well.

  • Add 10 µL of Hsp90α (e.g., 1 µM) in assay buffer to each well.

  • Pre-incubate the plate at 37°C for 10 minutes.

• Initiation of Reaction: Add 10 µL of ATP (e.g., 2 mM) in assay buffer to each well to start the reaction. The final reaction volume is 100 µL.

• Measurement: Immediately start monitoring the decrease in absorbance at 340 nm at 37°C in a kinetic mode for a specified period (e.g., 30-60 minutes).

• Data Analysis:

  • Calculate the rate of NADH oxidation (slope of the linear portion of the absorbance vs. time curve).

  • Determine the percentage of inhibition for each Retaspimycin concentration relative to the vehicle control.

  • Plot the percentage of inhibition against the logarithm of the Retaspimycin concentration and determine the IC50 value.

Signaling Pathways and Visualizations

Hsp90 Chaperone Cycle

The Hsp90 chaperone cycle is a dynamic process involving ATP binding and hydrolysis, which drives conformational changes essential for client protein maturation.

References

• 1. High-throughput screening assay for inhibitors of heat-shock protein 90 ATPase activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Assays for HSP90 and Inhibitors | Springer Nature Experiments [experiments.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Conserved and Unique Roles of Chaperone-Dependent E3 Ubiquitin Ligase CHIP in Plants [frontiersin.org]
• 5. researchgate.net [researchgate.net]

The Cellular Journey of Retaspimycin: An In-Depth Technical Guide to Uptake and Distribution

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the cellular uptake, distribution, and mechanism of action of Retaspimycin (IPI-504), a potent inhibitor of Heat Shock Protein 90 (Hsp90). Understanding how this promising anti-cancer agent enters and accumulates in tumor cells is critical for optimizing its therapeutic efficacy and developing next-generation Hsp90 inhibitors. This document synthesizes available data on its distribution, details the experimental protocols for its study, and visualizes the key cellular pathways it modulates.

Cellular Uptake and Distribution of Retaspimycin

Retaspimycin hydrochloride is a water-soluble hydroquinone derivative of 17-allylamino-17-demethoxygeldanamycin (17-AAG). In the body, it exists in a dynamic equilibrium with its oxidized form, 17-AAG.[1][2][3] Inside the cell, 17-AAG can be reduced back to the hydroquinone form, which is a significantly more potent inhibitor of Hsp90.[2][3] This intracellular conversion and retention are key to its anti-tumor activity.

Quantitative Data on In Vivo Distribution

Compound	Animal Model	Administration Dose & Route	Tumor Type	Tumor Concentration (at 24h)	Reference
17-AAG	Mouse	80 mg/kg (intraperitoneal)	A2780/CH1 Human Ovarian Cancer	~5 µM	[4]
PU24FCI	Mouse	200 mg/kg	MCF-7 Xenograft	5-10 µM	[4]
SNX-2112	Mouse	100 mg/kg (oral)	HT29 Colon Cancer Xenograft	~3 µM	[4]

This table presents data for Hsp90 inhibitors of the same class as Retaspimycin to provide a quantitative context for its likely in vivo distribution.

Experimental Protocols for Studying Cellular Uptake

The quantification of Retaspimycin and its metabolites within cells is crucial for preclinical and clinical research. The following sections detail the methodologies typically employed for these studies.

In Vitro Cellular Uptake Quantification

This protocol describes a general method for measuring the intracellular concentration of Retaspimycin in cultured cancer cells using Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), which is the standard for sensitive and specific quantification of small molecules in complex biological matrices.[1][2][3][5]

Objective: To determine the intracellular concentration of Retaspimycin, 17-AAG, and 17-AG in a cancer cell line after a defined incubation period.

Materials:

• Cancer cell line of interest (e.g., MCF-7, A2780)

• Complete cell culture medium

• Retaspimycin HCl (IPI-504)

• Phosphate-buffered saline (PBS), ice-cold

• Cell lysis buffer (e.g., RIPA buffer, or acetonitrile for protein precipitation)[6][7]

• Internal standards (deuterated analogs of Retaspimycin, 17-AAG, 17-AG)

• Acetonitrile, 0.1% formic acid

• Water, 0.1% formic acid

• Multi-well cell culture plates (e.g., 24-well)

• Cell scraper

• Microcentrifuge tubes

• High-Performance Liquid Chromatography (HPLC) system coupled to a tandem mass spectrometer (MS/MS)

Procedure:

• Cell Seeding: Seed cells in a 24-well plate at a predetermined density to achieve approximately 80-90% confluency on the day of the experiment. Incubate overnight under standard cell culture conditions (e.g., 37°C, 5% CO2).

• Drug Incubation: Prepare a working solution of Retaspimycin in the cell culture medium at the desired concentration (e.g., 0.1 µM).[8] Aspirate the old medium from the cells and add the Retaspimycin-containing medium. Incubate for the desired time period (e.g., 2, 6, or 24 hours).

• Cell Washing: To remove extracellular drug, aspirate the drug-containing medium and immediately wash the cells three times with ice-cold PBS.[9] Perform this step quickly to minimize drug efflux.

• Cell Lysis and Protein Precipitation:

  • After the final wash, add a defined volume of ice-cold lysis buffer (e.g., 200 µL of 80% acetonitrile containing the internal standards) to each well.[7]

  • Scrape the cells from the well plate and transfer the cell lysate to a microcentrifuge tube.

  • Vortex thoroughly and incubate on ice for 10-15 minutes to ensure complete cell lysis and protein precipitation.

• Sample Clarification: Centrifuge the lysate at high speed (e.g., 14,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins and cell debris.

• Sample Analysis by LC-MS/MS:

  • Carefully transfer the supernatant to an HPLC vial for analysis.

  • Inject a defined volume of the sample onto the LC-MS/MS system.

  • Chromatographic Separation: Use a suitable C18 reverse-phase column to separate Retaspimycin, 17-AAG, and 17-AG from other cellular components. A typical gradient would involve mobile phases of water with 0.1% formic acid and acetonitrile with 0.1% formic acid.[8]

  • Mass Spectrometric Detection: Operate the mass spectrometer in positive electrospray ionization (ESI) mode and detect the analytes using Selected Reaction Monitoring (SRM).[10] Monitor specific precursor-to-product ion transitions for each analyte and its corresponding internal standard.

• Data Quantification:

  • Construct a standard curve by spiking known concentrations of Retaspimycin, 17-AAG, and 17-AG into a blank cell lysate matrix.

  • Calculate the concentration of each analyte in the experimental samples by comparing their peak area ratios (analyte/internal standard) to the standard curve.

  • Normalize the final concentration to the cell number or total protein content of the sample to report the intracellular drug concentration (e.g., in pmol/10^6 cells).

Visualizing the Experimental Workflow

Workflow for In Vitro Cellular Uptake Measurement.

Mechanism of Action and Signaling Pathways

Retaspimycin exerts its cytotoxic effects by binding to the N-terminal ATP-binding pocket of Hsp90.[11] This competitive inhibition prevents the chaperone from assisting in the proper folding, stabilization, and function of its numerous "client" proteins. Many of these client proteins are critical oncogenic kinases and transcription factors that drive tumor growth and survival.[4][11][12] The inhibition of Hsp90 function leads to the misfolding of these client proteins, targeting them for ubiquitination and subsequent degradation by the proteasome.

Hsp90 Inhibition Signaling Pathway

The following diagram illustrates the core mechanism of action of Retaspimycin.

Mechanism of Retaspimycin-induced client protein degradation.

By promoting the degradation of key survival proteins such as HER2 and Akt, Retaspimycin effectively shuts down multiple oncogenic signaling pathways simultaneously, leading to cell cycle arrest and apoptosis in cancer cells.[1][12] This multi-targeted approach is a key advantage of Hsp90 inhibition as a therapeutic strategy.

References

• 1. A multicenter trial evaluating retaspimycin HCL (IPI-504) plus trastuzumab in patients with advanced or metastatic HER2-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A phase 1 study of the heat shock protein 90 inhibitor retaspimycin hydrochloride (IPI-504) in patients with gastrointestinal stromal tumors or soft tissue sarcomas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. researchgate.net [researchgate.net]
• 6. Easy-to-Use HPLC Method to Measure Intracellular Ascorbic Acid Levels in Human Peripheral Blood Mononuclear Cells and in Plasma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. lcms.cz [lcms.cz]
• 8. pubs.acs.org [pubs.acs.org]
• 9. giffordbioscience.com [giffordbioscience.com]
• 10. Clinical determination of 17-hydroxyprogesterone in serum by LC-MS/MS: comparison to Coat-A-Count RIA method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Investigation of Cellular Response to the HSP90 Inhibition in Human Cells Through Thermal Proteome Profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Inhibition of Hsp90 leads to cell cycle arrest and apoptosis in human malignant pleural mesothelioma - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Notes and Protocols for Retaspimycin Hydrochloride In Vitro Cell Viability Assay

For Researchers, Scientists, and Drug Development Professionals

Introduction

Retaspimycin hydrochloride, also known as IPI-504, is a potent and selective second-generation, water-soluble inhibitor of Heat Shock Protein 90 (Hsp90). Hsp90 is a molecular chaperone crucial for the conformational maturation, stability, and function of a wide array of client proteins, many of which are implicated in oncogenesis and tumor progression. These client proteins include key signaling molecules such as HER2, AKT, and mutant KIT, which are often dysregulated in various cancers. By inhibiting the ATPase activity of Hsp90, retaspimycin hydrochloride disrupts the chaperone cycle, leading to the ubiquitin-proteasomal degradation of these oncoproteins. This targeted degradation ultimately results in cell cycle arrest and apoptosis in cancer cells, making retaspimycin hydrochloride a promising therapeutic agent in oncology research. This document provides detailed protocols for assessing the in vitro efficacy of retaspimycin hydrochloride using a cell viability assay and summarizes its activity in various cancer cell lines.

Mechanism of Action: Hsp90 Inhibition

Retaspimycin hydrochloride exerts its cytotoxic effects by binding to the N-terminal ATP-binding pocket of Hsp90. This competitive inhibition prevents the hydrolysis of ATP, a critical step in the Hsp90 chaperone cycle. Consequently, the chaperone is locked in a conformation that is unable to properly fold and stabilize its client proteins. These misfolded or unstable client proteins are then targeted for degradation by the proteasome. The depletion of these essential oncoproteins disrupts downstream signaling pathways that are vital for cancer cell proliferation and survival, ultimately leading to apoptosis.

Hsp90 Inhibition by Retaspimycin Hydrochloride

Data Presentation: In Vitro Efficacy of Retaspimycin Hydrochloride

The half-maximal inhibitory concentration (IC50) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function. The following table summarizes the IC50 values of retaspimycin hydrochloride (IPI-504) in various human cancer cell lines.

Cell Line	Cancer Type	IC50 (nM)	Reference
H1437	Lung Adenocarcinoma	3.473	[1]
H1650	Lung Adenocarcinoma	3.764	[1]
H358	Lung Adenocarcinoma	4.662	[1]
H2009	Lung Adenocarcinoma	33.833	[1]
Calu-3	Lung Adenocarcinoma	43.295	[1]
H2228	Lung Adenocarcinoma	46.340	[1]
SKBr3	HER2+ Breast Cancer	~1-7 (most sensitive)	[2]
BT-474	HER2+ Breast Cancer	~1-7	[2]
JIMT-1	HER2+ Trastuzumab-Resistant	31	[2]
GIST882	Gastrointestinal Stromal Tumor	Effective, specific IC50 not provided	[3]
GIST-T1	Gastrointestinal Stromal Tumor	Effective, specific IC50 not provided

Experimental Protocols

Cell Viability Assay Using MTT

This protocol outlines a method to determine the cytotoxic effects of retaspimycin hydrochloride on cancer cell lines using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. This colorimetric assay measures the reduction of MTT by mitochondrial succinate dehydrogenase to form formazan, a purple crystalline product. The amount of formazan produced is directly proportional to the number of viable cells.

Materials:

• Retaspimycin hydrochloride (IPI-504)

• Cancer cell line of interest

• Complete growth medium (e.g., DMEM, RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate Buffered Saline (PBS)

• Trypsin-EDTA

• MTT reagent (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Culture cells to ~80% confluency.

  • Trypsinize and resuspend the cells in complete growth medium.

  • Perform a cell count using a hemocytometer or automated cell counter.

  • Seed the cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium.

  • Incubate the plate for 24 hours at 37°C in a humidified 5% CO2 incubator to allow for cell attachment.

• Drug Treatment:

  • Prepare a stock solution of retaspimycin hydrochloride in DMSO.

  • Perform serial dilutions of the retaspimycin hydrochloride stock solution in serum-free medium to achieve the desired final concentrations (e.g., ranging from 0.1 nM to 10 µM).

  • Remove the medium from the wells and add 100 µL of the diluted drug solutions to the respective wells. Include a vehicle control (DMSO-containing medium) and a no-treatment control.

  • Incubate the plate for 48-72 hours at 37°C in a humidified 5% CO2 incubator.

• MTT Assay:

  • After the incubation period, carefully remove the drug-containing medium from each well.

  • Add 100 µL of fresh serum-free medium and 10 µL of the MTT reagent (5 mg/mL) to each well.

  • Incubate the plate for 3-4 hours at 37°C, protected from light.

  • After the incubation, carefully remove the medium containing MTT.

  • Add 100 µL of DMSO to each well to dissolve the formazan crystals.

  • Gently shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

• Data Acquisition:

  • Measure the absorbance of each well at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control.

Experimental Workflow for Cell Viability Assay

References

• 1. A phase 1 study of the heat shock protein 90 inhibitor retaspimycin hydrochloride (IPI-504) in patients with gastrointestinal stromal tumors or soft tissue sarcomas - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Targeting Human Gastrointestinal Stromal Tumour Cells with a Quadruplex-binding Small Molecule - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting the translational machinery in gastrointestinal stromal tumors (GIST): a new therapeutic vulnerability - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Retaspimycin in a Cancer Cell Line Xenograft Model

For Researchers, Scientists, and Drug Development Professionals

Introduction

Retaspimycin (IPI-504) is a potent, second-generation, semi-synthetic inhibitor of Heat Shock Protein 90 (HSP90).[1] As a molecular chaperone, HSP90 is crucial for the conformational maturation, stability, and activity of a wide range of "client" proteins, many of which are critical for cancer cell growth, proliferation, and survival.[2][3] These oncoproteins, often mutated or overexpressed in malignant cells, include key signaling molecules such as HER2, AKT, and KIT.[4][5] Retaspimycin binds to the N-terminal ATP-binding pocket of HSP90, inhibiting its chaperone function and leading to the proteasomal degradation of its client proteins.[6][7] This disruption of multiple oncogenic signaling pathways simultaneously makes HSP90 an attractive target for cancer therapy.[2][3]

These application notes provide a comprehensive overview and detailed protocols for utilizing Retaspimycin in a cancer cell line xenograft model, a fundamental preclinical tool for evaluating the in vivo efficacy of novel anti-cancer agents.

Mechanism of Action of Retaspimycin

Retaspimycin hydrochloride is the hydroquinone salt of 17-allylamino-17-demethoxygeldanamycin (17-AAG).[4][5] Its improved water solubility overcomes the formulation challenges associated with first-generation HSP90 inhibitors like geldanamycin.[1] In vivo, Retaspimycin and 17-AAG exist in a dynamic equilibrium.[5] The inhibition of HSP90 by Retaspimycin triggers the ubiquitin-proteasome pathway to degrade client proteins, resulting in cell cycle arrest and apoptosis in cancer cells.

Figure 1: Simplified signaling pathway of Retaspimycin's mechanism of action.

Data Presentation: In Vivo Efficacy of Retaspimycin in Xenograft Models

The following tables summarize quantitative data from preclinical studies of Retaspimycin in various cancer cell line xenograft models.

Table 1: Retaspimycin Monotherapy in Xenograft Models

Cancer Type	Cell Line	Mouse Strain	Retaspimycin Dose and Schedule	Outcome	Reference
Gastrointestinal Stromal Tumor (GIST)	GIST-882 (KIT exon 13 mutation)	Nude mice	100 mg/kg, 3 times per week	69% reduction in tumor volume	[8]
Gastrointestinal Stromal Tumor (GIST)	GIST-PSW (KIT exon 11 mutation)	Nude mice	100 mg/kg, 3 times per week	84% reduction in tumor volume	[8]
HER2+ Breast Cancer	HCC1569	Not specified	50 mg/kg	Antitumor activity observed	[8]
Neuroblastoma	LAN-1	Athymic nude mice	Not specified	Significant blockage of tumor growth	[9]
Neuroblastoma	SK-N-SH	Athymic nude mice	Not specified	Significant blockage of tumor growth	[9]

Table 2: Retaspimycin Combination Therapy in Xenograft Models

Cancer Type	Cell Line	Mouse Strain	Combination Treatment	Outcome	Reference
Gastrointestinal Stromal Tumor (GIST)	GIST-PSW	Nude mice	Retaspimycin (100 mg/kg, 3x/week) + Imatinib	More significant tumor growth inhibition than Retaspimycin alone	[8]
HER2+ Breast Cancer	Trastuzumab-sensitive and -resistant models	Not specified	Retaspimycin + Trastuzumab	Inhibition of in vivo tumor growth	[4]

Experimental Protocols

The following are detailed protocols for conducting a xenograft study to evaluate the efficacy of Retaspimycin.

Protocol 1: Establishment of a Subcutaneous Cancer Cell Line Xenograft Model

This protocol outlines the steps for preparing cancer cells and establishing a subcutaneous tumor in immunocompromised mice.

Materials:

• Cancer cell line of interest (e.g., GIST-882, LAN-1)

• Complete cell culture medium (e.g., RPMI, DMEM with FBS and antibiotics)

• Phosphate-buffered saline (PBS), sterile

• Trypsin-EDTA

• Matrigel® (optional, can improve tumor take rate)

• Immunocompromised mice (e.g., athymic nude, NSG), 6-8 weeks old

• Sterile syringes (1 mL) and needles (23-25 gauge)

• Anesthetic (e.g., isoflurane, ketamine/xylazine)

• Electric clippers

• 70% ethanol

Procedure:

• Cell Culture and Preparation:

  • Culture cancer cells in their recommended complete medium until they reach 80-90% confluency. Ensure cells are in the logarithmic growth phase.

  • On the day of injection, harvest the cells by trypsinization.

  • Wash the cells with sterile PBS and perform a cell count using a hemocytometer or automated cell counter. Ensure cell viability is >95%.

  • Centrifuge the cell suspension and resuspend the cell pellet in an appropriate volume of sterile PBS or serum-free medium to achieve the desired cell concentration (typically 1 x 10^7 cells/mL).

  • (Optional) If using Matrigel®, mix the cell suspension with an equal volume of Matrigel® on ice to a final concentration of 5 x 10^6 cells/mL. Keep the mixture on ice to prevent premature solidification.

• Animal Preparation and Cell Implantation:

  • Anesthetize the mouse using the approved institutional protocol.

  • Shave the hair from the injection site, typically the right flank.

  • Wipe the shaved area with 70% ethanol.

  • Draw the cell suspension (typically 100-200 µL, containing 1-2 x 10^6 cells) into a 1 mL syringe with a 23-25 gauge needle.

  • Gently lift the skin at the injection site and insert the needle subcutaneously.

  • Slowly inject the cell suspension, creating a small bleb under the skin.

  • Hold the needle in place for a few seconds to allow the Matrigel® to begin to polymerize, then slowly withdraw the needle.

  • Monitor the mouse until it has fully recovered from anesthesia.

Figure 2: Workflow for establishing a subcutaneous xenograft model.

Protocol 2: Administration of Retaspimycin and Tumor Measurement

This protocol details the preparation and administration of Retaspimycin and the monitoring of tumor growth.

Materials:

• Retaspimycin (IPI-504)

• Vehicle for reconstitution (e.g., sterile water for injection, as Retaspimycin is water-soluble)[1]

• Syringes and needles for administration (appropriate for the route of administration)

• Digital calipers

• Animal scale

Procedure:

• Retaspimycin Preparation and Administration:

  • Reconstitute Retaspimycin in the appropriate vehicle to the desired stock concentration.

  • Further dilute the stock solution to the final dosing concentration based on the individual animal's body weight.

  • Administer Retaspimycin to the tumor-bearing mice via the chosen route (e.g., intravenous, intraperitoneal) at the predetermined dose and schedule (e.g., 100 mg/kg, 3 times per week).[8]

  • Administer vehicle to the control group of mice following the same schedule.

• Tumor Growth Monitoring:

  • Once tumors are palpable, begin measuring tumor dimensions and body weight 2-3 times per week.

  • Use digital calipers to measure the length (longest diameter) and width (perpendicular diameter) of the tumor.

  • Calculate the tumor volume using the modified ellipsoid formula: Tumor Volume (mm³) = (Length x Width²) / 2 .[10]

  • Record all measurements and body weights for each animal.

  • Continue treatment and monitoring until the tumors in the control group reach the predetermined endpoint.

• Humane Endpoints:

  • Euthanize animals if they meet the institutionally approved humane endpoints.

  • Common endpoints include:

    • Tumor volume exceeding a certain size (e.g., 2000 mm³).[11]

    • Tumor ulceration or necrosis.[11]

    • Body weight loss of >20%.[12]

    • Tumor interfering with normal animal functions (e.g., ambulation, eating, drinking).[11]

    • Signs of significant pain or distress.

Protocol 3: Pharmacodynamic Analysis of HSP90 Client Proteins

This protocol describes the harvesting of tumor tissue and subsequent analysis of HSP90 client protein levels by Western blotting.

Materials:

• Surgical instruments for tumor excision

• Liquid nitrogen

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein quantification assay (e.g., BCA assay)

• SDS-PAGE gels and electrophoresis apparatus

• PVDF membrane and transfer apparatus

• Blocking buffer (e.g., 5% non-fat dry milk in TBST)

• Primary antibodies against HSP90 client proteins (e.g., HER2, AKT, p-AKT, KIT, RAF-1) and a loading control (e.g., β-actin, GAPDH)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate

Procedure:

• Tumor Tissue Harvesting and Lysate Preparation:

  • At the end of the study, euthanize the mice and surgically excise the tumors.

  • Snap-freeze the tumor tissue in liquid nitrogen and store at -80°C until use.

  • Homogenize the frozen tumor tissue in ice-cold lysis buffer.

  • Centrifuge the homogenate to pellet cellular debris and collect the supernatant containing the protein lysate.

  • Determine the protein concentration of the lysate.

• Western Blotting:

  • Denature equal amounts of protein from each sample by boiling in SDS-PAGE sample buffer.

  • Separate the proteins by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody of interest overnight at 4°C.

  • Wash the membrane and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again and detect the protein bands using a chemiluminescent substrate and an imaging system.

  • Quantify the band intensities and normalize to the loading control to determine the relative levels of the target proteins. A decrease in the levels of HSP90 client proteins in the Retaspimycin-treated group compared to the control group would indicate target engagement and pharmacodynamic activity.

Conclusion

The use of Retaspimycin in cancer cell line xenograft models is a valuable tool for preclinical drug development. The protocols outlined in these application notes provide a framework for conducting robust in vivo studies to evaluate the efficacy and mechanism of action of this promising HSP90 inhibitor. Careful adherence to these methodologies will enable researchers to generate reliable and reproducible data to support the advancement of Retaspimycin and other HSP90-targeted therapies.

References

• 1. Retaspimycin hydrochloride (IPI-504): a novel heat shock protein inhibitor as an anticancer agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The cell-line-derived subcutaneous tumor model in preclinical cancer research | Springer Nature Experiments [experiments.springernature.com]
• 3. Gradient-Based Algorithm for Determining Tumor Volumes in Small Animals Using Planar Fluorescence Imaging Platform - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A multicenter trial evaluating retaspimycin HCL (IPI-504) plus trastuzumab in patients with advanced or metastatic HER2-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. files.core.ac.uk [files.core.ac.uk]
• 6. LLC cells tumor xenograft model [protocols.io]
• 7. cccells.org [cccells.org]
• 8. inmuno-oncologia.ciberonc.es [inmuno-oncologia.ciberonc.es]
• 9. Imaging - 3D capture vs. caliper | Animalab [animalab.eu]
• 10. m.youtube.com [m.youtube.com]
• 11. researchgate.net [researchgate.net]
• 12. rci.ucmerced.edu [rci.ucmerced.edu]

Application Notes and Protocols: Immunoprecipitation of Hsp90 Client Proteins Following Retaspimycin Treatment

For Researchers, Scientists, and Drug Development Professionals

Abstract

Heat shock protein 90 (Hsp90) is a molecular chaperone essential for the stability and function of a wide array of client proteins, many of which are critical for cancer cell proliferation, survival, and signaling. The inhibition of Hsp90 represents a promising therapeutic strategy in oncology. Retaspimycin (IPI-504), a potent and selective Hsp90 inhibitor, disrupts the chaperone cycle, leading to the ubiquitin-proteasome-mediated degradation of its client proteins.[1] These application notes provide detailed protocols for the immunoprecipitation of Hsp90 and the subsequent analysis of its client proteins after treatment with Retaspimycin. Furthermore, we present a summary of the quantitative effects of Retaspimycin on key Hsp90 client proteins and illustrate the associated signaling pathways and experimental workflows.

Introduction

Hsp90 is a highly conserved molecular chaperone that plays a pivotal role in maintaining cellular homeostasis by facilitating the proper folding, maturation, and stability of a diverse set of client proteins.[2] In cancer cells, Hsp90 is often overexpressed and is critical for the function of numerous oncoproteins, including receptor tyrosine kinases, signaling kinases, and transcription factors.[2][3] This dependence makes Hsp90 an attractive target for cancer therapy.

Retaspimycin (IPI-504) is a water-soluble analog of the ansamycin antibiotic 17-allylamino-17-demethoxygeldanamycin (17-AAG).[4] It binds to the N-terminal ATP-binding pocket of Hsp90, inhibiting its ATPase activity and locking the chaperone in a conformation that is unable to process client proteins.[1][4] This inhibition leads to the destabilization and subsequent degradation of Hsp90 client proteins via the ubiquitin-proteasome pathway.[1] Key Hsp90 client proteins implicated in cancer and affected by Retaspimycin include AKT, CDK4, HER2 (ErbB2), and KIT.[5][6][7]

This document provides detailed methodologies for researchers to investigate the effects of Retaspimycin on Hsp90-client protein interactions, focusing on immunoprecipitation and western blot analysis.

Data Presentation

The following table summarizes the quantitative and qualitative effects of Retaspimycin (IPI-504) treatment on the levels of various Hsp90 client proteins as reported in preclinical studies. The data is derived from densitometric analysis of western blots from various cancer models.

Client Protein	Cancer Model	Treatment Conditions	Change in Protein Level	Reference
KIT	GIST-882 Xenograft	IPI-504	Significant Downregulation	[5]
GIST-PSW Xenograft	IPI-504	Reduced by ~75%	[5]
AKT	GIST-882 Xenograft	IPI-504	Partial Downregulation	[5]
Trastuzumab-resistant Breast Cancer	Retaspimycin HCl	Marked Reduction	[7]
NRAS mutant melanoma in vivo	XL888 (Hsp90 inhibitor)	Inhibition of AKT signaling	[6]
p-Akt	Trastuzumab-resistant Breast Cancer	Retaspimycin HCl	Marked Reduction	[7]
BT474R Tumors	IPI-504 (100 mg/kg)	Reduction	[8]
CDK4	GIST-PSW Xenograft	IPI-504	Partial Downregulation	[5]
NRAS mutant melanoma in vivo	XL888 (Hsp90 inhibitor)	Decreased Expression	[6]
HER2	Trastuzumab-resistant Breast Cancer	Retaspimycin HCl	Marked Reduction	[7]
BT474R Tumors	IPI-504 (100 mg/kg)	Reduction	[8]
p-MAPK	Trastuzumab-resistant Breast Cancer	Retaspimycin HCl	Marked Reduction	[7]
BT474R Tumors	IPI-504 (100 mg/kg)	Reduction	[8]

Experimental Protocols

Protocol 1: Cell Culture and Treatment with Retaspimycin

• Cell Culture: Culture cancer cells of interest (e.g., breast cancer cell lines like BT-474, or gastrointestinal stromal tumor cells) in the recommended medium supplemented with fetal bovine serum and antibiotics at 37°C in a humidified atmosphere with 5% CO2.

• Seeding: Seed the cells in appropriate culture plates or flasks and allow them to adhere and reach 70-80% confluency.

• Retaspimycin Treatment: Prepare a stock solution of Retaspimycin (IPI-504) in a suitable solvent (e.g., DMSO). Dilute the stock solution in a complete culture medium to the desired final concentrations (e.g., 10 nM to 1 µM).

• Incubation: Remove the old medium from the cells and add the medium containing Retaspimycin or vehicle control (e.g., DMSO). Incubate the cells for the desired time points (e.g., 6, 12, 24, or 48 hours).

Protocol 2: Cell Lysis and Protein Extraction

• Cell Harvesting: After treatment, place the culture plates on ice. Aspirate the medium and wash the cells twice with ice-cold phosphate-buffered saline (PBS).

• Lysis: Add ice-cold lysis buffer (e.g., RIPA buffer: 50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% sodium deoxycholate, 0.1% SDS) supplemented with protease and phosphatase inhibitor cocktails to the cells.

• Scraping and Collection: Scrape the cells off the plate and transfer the cell lysate to a pre-chilled microcentrifuge tube.

• Incubation and Centrifugation: Incubate the lysate on ice for 30 minutes with occasional vortexing. Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet the cell debris.

• Supernatant Collection: Carefully transfer the supernatant containing the soluble proteins to a new pre-chilled tube.

• Protein Quantification: Determine the protein concentration of the lysate using a standard protein assay method (e.g., BCA assay).

Protocol 3: Immunoprecipitation of Hsp90

• Lysate Preparation: Take a known amount of protein lysate (e.g., 500 µg to 1 mg) and adjust the volume with lysis buffer.

• Pre-clearing (Optional but Recommended): Add protein A/G agarose or magnetic beads to the lysate and incubate for 1 hour at 4°C on a rotator to reduce non-specific binding. Centrifuge and collect the supernatant.

• Antibody Incubation: Add the primary antibody against Hsp90 to the pre-cleared lysate. As a negative control, use an equivalent amount of a non-specific IgG antibody in a separate tube. Incubate overnight at 4°C on a rotator.

• Immune Complex Capture: Add protein A/G agarose or magnetic beads to the lysate-antibody mixture and incubate for 2-4 hours at 4°C on a rotator to capture the immune complexes.

• Washing: Pellet the beads by centrifugation and discard the supernatant. Wash the beads three to five times with ice-cold lysis buffer to remove non-specifically bound proteins.

• Elution: Elute the immunoprecipitated proteins from the beads by adding 2x Laemmli sample buffer and boiling for 5-10 minutes at 95-100°C.

Protocol 4: Western Blot Analysis of Hsp90 Client Proteins

• SDS-PAGE: Load the eluted samples from the immunoprecipitation and a portion of the whole-cell lysate (input control) onto an SDS-polyacrylamide gel. Run the gel to separate the proteins by size.

• Protein Transfer: Transfer the separated proteins from the gel to a nitrocellulose or PVDF membrane.

• Blocking: Block the membrane with a blocking buffer (e.g., 5% non-fat dry milk or 5% bovine serum albumin in Tris-buffered saline with 0.1% Tween-20 - TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with primary antibodies specific for the Hsp90 client proteins of interest (e.g., anti-AKT, anti-CDK4, anti-HER2) diluted in blocking buffer overnight at 4°C.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Secondary Antibody Incubation: Incubate the membrane with a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody for 1 hour at room temperature.

• Washing: Wash the membrane three times with TBST for 10 minutes each.

• Detection: Add an enhanced chemiluminescence (ECL) substrate to the membrane and detect the signal using an appropriate imaging system.

• Densitometry: Quantify the band intensities using image analysis software to determine the relative changes in protein levels.

Mandatory Visualizations

Caption: Experimental workflow for immunoprecipitation of Hsp90 client proteins.

Caption: Hsp90 signaling pathway and the mechanism of Retaspimycin action.

References

• 1. Quantitative proteomic analysis reveals unique Hsp90 cycle-dependent client interactions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Quantitative analysis of HSP90-client interactions reveals principles of substrate recognition - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Activity of IPI-504, a Novel Heat-Shock Protein 90 Inhibitor, in Patients With Molecularly Defined Non–Small-Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. aacrjournals.org [aacrjournals.org]
• 6. Inhibition of Wee1, AKT and CDK4 underlies the efficacy of the HSP90 inhibitor XL888 in an in vivo model of NRAS mutant melanoma - PMC [pmc.ncbi.nlm.nih.gov]
• 7. A multicenter trial evaluating retaspimycin HCL (IPI-504) plus trastuzumab in patients with advanced or metastatic HER2-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]

Application Notes and Protocols for In Vivo Mouse Studies with Retaspimycin (IPI-504)

For Researchers, Scientists, and Drug Development Professionals

Abstract

Retaspimycin hydrochloride (IPI-504) is a potent and selective second-generation, water-soluble inhibitor of Heat Shock Protein 90 (HSP90).[1] It is a hydroquinone hydrochloride salt derivative of 17-allylamino-17-demethoxygeldanamycin (17-AAG).[2] In vivo, Retaspimycin is converted to 17-AAG, which binds to the N-terminal ATP/ADP-binding site of HSP90, leading to the proteasomal degradation of HSP90 client proteins.[1][3] Many of these client proteins are oncoproteins critical for tumor cell proliferation, survival, and angiogenesis, such as HER2, KIT, and AKT.[4][5] These application notes provide a comprehensive overview of the dosage, administration, and experimental protocols for the use of Retaspimycin in preclinical in vivo mouse studies, based on peer-reviewed research.

Data Presentation: Retaspimycin Dosage and Administration in Mouse Xenograft Models

The following table summarizes the dosages and administration schedules of Retaspimycin used in various in vivo mouse studies.

Mouse Model	Tumor Type	Retaspimycin (IPI-504) Dosage	Administration Route	Dosing Schedule	Combination Agent(s)	Key Findings
RPMI-8226 Xenograft	Multiple Myeloma	100 mg/kg	Intravenous (i.v.)	Twice per week	-	Delayed tumor progression (73% total growth inhibition)[4]
RPMI-8226 Xenograft	Multiple Myeloma	75 mg/kg	Intravenous (i.v.)	Twice per week	Bortezomib (0.3 mg/kg)	Complete and durable tumor regression[4]
N-87 Xenograft	HER2+ Gastric Cancer	25, 50, 75 mg/kg	Intravenous (i.v.)	Every other day (7 doses)	-	Dose-dependent tumor growth inhibition[6]
JIMT-1 Orthotopic Xenograft	HER2+ Breast Cancer	25, 50, 100 mg/kg	Oral (p.o.)	Daily (14 doses)	-	Dose-dependent tumor growth inhibition[6]
GIST-882 Xenograft	Gastrointestinal Stromal Tumor (KIT exon 13 mutation)	100 mg/kg	Not specified	3 times per week	-	Reduced tumor volume by 69%[5][7]
GIST-PSW Xenograft	Gastrointestinal Stromal Tumor (KIT exon 11 mutation)	100 mg/kg	Not specified	3 times per week	-	Reduced tumor volume by 84%[5]
GIST-PSW Xenograft	Gastrointestinal Stromal Tumor	150 mg/kg	Intraperitoneal (i.p.)	3 times per week	Imatinib (50 mg/kg)	Enhanced anti-tumor effects[5]

Experimental Protocols

Preparation of Retaspimycin (IPI-504) for In Vivo Administration

Retaspimycin hydrochloride is highly soluble in aqueous solutions (>200 mg/mL).[3][8] The following protocol is a recommended method for preparing an injectable solution.

Materials:

• Retaspimycin hydrochloride (IPI-504) powder

• Dimethyl sulfoxide (DMSO)

• 20% SBE-β-CD in Saline (Captisol®)

• Sterile, pyrogen-free saline

• Sterile microcentrifuge tubes

• Vortex mixer

• Sonicator (optional)

Procedure:

• Prepare 20% SBE-β-CD in Saline: Dissolve 2 g of SBE-β-CD powder in 10 mL of sterile saline. Ensure complete dissolution until the solution is clear. This solution can be stored at 4°C for up to one week.[9]

• Prepare a Concentrated Stock Solution in DMSO: Accurately weigh the required amount of Retaspimycin hydrochloride powder and dissolve it in a minimal amount of DMSO to create a concentrated stock solution (e.g., 30 mg/mL).[9]

• Prepare the Final Working Solution:

  • For a 1 mL final working solution, add 100 µL of the 30 mg/mL DMSO stock solution to 900 µL of the 20% SBE-β-CD in saline.[9]

  • Vortex the solution thoroughly to ensure it is homogenous.

  • If any precipitation is observed, gentle heating and/or sonication can be used to aid dissolution.[9]

• Administration: The final solution is suitable for both oral and intraperitoneal injections.[9] It is recommended to prepare the working solution fresh on the day of use.[9] Do not store aqueous solutions for more than one day.[2]

General Protocol for Xenograft Mouse Model Studies

This protocol provides a general framework for conducting in vivo efficacy studies of Retaspimycin in mouse xenograft models. Specific details may need to be optimized based on the cell line and research question.

Animal Models:

• Immunocompromised mice, such as athymic nude (nu/nu) or NOD-scid mice, are commonly used for establishing xenografts.[10][11]

Cell Culture and Implantation:

• Culture the desired human cancer cell line (e.g., HER2+ breast cancer cell lines like BT-474 or SKBr3, or GIST cell lines like GIST-882) under standard conditions.[5][6]

• Harvest the cells during the logarithmic growth phase and resuspend them in a suitable sterile medium, such as a mixture of media and Matrigel, to enhance tumor take rate.

• For subcutaneous models, inject the cell suspension (typically 5 x 10^6 cells) into the flank of the mice.[12]

• For orthotopic models (e.g., breast cancer), inject the cells into the mammary fat pad.[13]

Tumor Growth Monitoring and Treatment Initiation:

• Monitor the mice regularly for tumor formation.

• Measure tumor volume using calipers, typically 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²) / 2.[14]

• Once the tumors reach a predetermined average size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.[11][14]

Drug Administration and Monitoring:

• Administer Retaspimycin and any combination agents according to the desired dosage and schedule (see data table above). The vehicle control group should receive the same volume of the drug vehicle.

• Monitor the body weight and overall health of the mice regularly as indicators of toxicity.

• Continue tumor volume measurements throughout the study.

Endpoint and Tissue Collection:

• At the end of the study (based on tumor size limits or a predetermined time point), euthanize the mice.

• Excise the tumors and weigh them.

• A portion of the tumor tissue can be snap-frozen in liquid nitrogen for molecular analysis (e.g., Western blotting) or fixed in formalin for histopathological examination (e.g., immunohistochemistry).[6]

Visualization of Signaling Pathways and Workflows

Signaling Pathway of HSP90 Inhibition

The following diagram illustrates the mechanism of action of Retaspimycin. By inhibiting HSP90, Retaspimycin leads to the degradation of client oncoproteins, such as HER2 and KIT, which in turn inhibits downstream pro-survival and proliferative signaling pathways like PI3K/AKT and RAS/MAPK.

Caption: HSP90 Inhibition Signaling Pathway.

Experimental Workflow for In Vivo Efficacy Study

The diagram below outlines the key steps in conducting an in vivo study to evaluate the efficacy of Retaspimycin.

Caption: In Vivo Efficacy Study Workflow.

References

• 1. embopress.org [embopress.org]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. newdrugapprovals.org [newdrugapprovals.org]
• 4. researchgate.net [researchgate.net]
• 5. Heat shock protein 90 inhibition results in altered downstream signaling of mutant KIT and exerts synergistic effects on Kasumi-1 cells when combining with histone deacetylase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Inhibitors of HSP90 block p95-HER2 signaling in Trastuzumab-resistant tumors and suppress their growth - PMC [pmc.ncbi.nlm.nih.gov]
• 8. apexbt.com [apexbt.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Imaging the pharmacodynamics of HER2 degradation in response to Hsp90 inhibitors. [vivo.weill.cornell.edu]
• 11. journals.biologists.com [journals.biologists.com]
• 12. A preclinical PET dual-tracer imaging protocol for ER and HER2 phenotyping in breast cancer xenografts - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells - Lim - Translational Cancer Research [tcr.amegroups.org]
• 14. researchgate.net [researchgate.net]

Application Notes and Protocols: Utilizing Co-Immunoprecipitation to Investigate Retaspimycin's Impact on Protein-Protein Interactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Retaspimycin (IPI-504) is a potent and selective inhibitor of Heat Shock Protein 90 (Hsp90), a molecular chaperone critical for the stability and function of a multitude of client proteins, many of which are implicated in oncogenesis.[1][2][3] Hsp90's function is intricately linked to its interactions with co-chaperones and client proteins.[4] Inhibition of Hsp90 by Retaspimycin disrupts these interactions, leading to the ubiquitin-proteasomal degradation of client proteins and subsequent downstream effects on cellular signaling pathways.[4][5] This application note provides a detailed protocol for utilizing co-immunoprecipitation (Co-IP) followed by western blotting to elucidate the effects of Retaspimycin on protein-protein interactions within the Hsp90 chaperone machinery.

Mechanism of Action of Retaspimycin

Retaspimycin targets the N-terminal ATP-binding pocket of Hsp90, competitively inhibiting its ATPase activity. This inhibition locks Hsp90 in a conformation that is unfavorable for client protein maturation and stability, ultimately leading to the degradation of a wide array of oncoproteins, including Akt, Cdk4, and HER2.[2][6][7] The disruption of the Hsp90-client protein and Hsp90-co-chaperone (e.g., Cdc37) complexes is a key event in the mechanism of action of Retaspimycin.[4]

Visualizing the Hsp90 Signaling Pathway and Retaspimycin's Point of Intervention

The following diagram illustrates the central role of Hsp90 in cellular signaling and the mechanism of Retaspimycin's inhibitory action.

Caption: Hsp90 chaperone cycle and the inhibitory action of Retaspimycin.

Quantitative Analysis of Retaspimycin's Effect on Protein-Protein Interactions

Co-immunoprecipitation followed by western blotting and densitometric analysis can be employed to quantify the impact of Retaspimycin on the interaction between Hsp90 and its binding partners. The following table provides an illustrative example of such quantitative data, based on findings for potent Hsp90 inhibitors.

Target Interaction	Treatment	Fold Change in Co-immunoprecipitated Protein (Normalized to Bait and Input)	Reference
Hsp90 - Cdk4	Vehicle (DMSO)	1.00	[8]
Retaspimycin (or similar Hsp90i)	0.35	[8]
Hsp90 - Akt	Vehicle (DMSO)	1.00	[3]
Retaspimycin (or similar Hsp90i)	0.42	[3]
Hsp90 - Cdc37	Vehicle (DMSO)	1.00	[8]
Retaspimycin (or similar Hsp90i)	0.28	[8]

Note: The data presented are representative values derived from studies on potent Hsp90 inhibitors and serve to illustrate the expected outcome of the described protocol. Actual values may vary depending on the experimental conditions, cell line, and specific antibodies used.

Experimental Protocols

The following section provides detailed protocols for investigating the effect of Retaspimycin on protein-protein interactions using co-immunoprecipitation.

Experimental Workflow Diagram

Caption: Co-immunoprecipitation workflow for studying drug effects.

Protocol 1: Co-Immunoprecipitation

Materials:

• Cells of interest (e.g., cancer cell line known to be sensitive to Hsp90 inhibition)

• Retaspimycin (IPI-504)

• Dimethyl sulfoxide (DMSO)

• Phosphate-buffered saline (PBS), ice-cold

• Co-IP Lysis/Wash Buffer: 50 mM Tris-HCl (pH 7.4), 150 mM NaCl, 1 mM EDTA, 1% NP-40, with freshly added protease and phosphatase inhibitor cocktails.

• Primary antibody against the "bait" protein (e.g., anti-Hsp90)

• Isotype control IgG

• Protein A/G magnetic beads or agarose resin

• Elution Buffer (e.g., 2x Laemmli sample buffer)

• Microcentrifuge tubes

• End-over-end rotator

• Magnetic rack (for magnetic beads)

Procedure:

• Cell Culture and Treatment:

  • Culture cells to 70-80% confluency.

  • Treat cells with the desired concentration of Retaspimycin or DMSO (vehicle control) for the specified duration (e.g., 6-24 hours).

• Cell Lysis:

  • Aspirate the culture medium and wash the cells twice with ice-cold PBS.

  • Add an appropriate volume of ice-cold Co-IP Lysis/Wash Buffer to the cells.

  • Scrape the cells and transfer the lysate to a pre-chilled microcentrifuge tube.

  • Incubate the lysate on ice for 30 minutes with intermittent vortexing.

  • Centrifuge the lysate at 14,000 x g for 15 minutes at 4°C to pellet cellular debris.

  • Transfer the supernatant (protein lysate) to a new pre-chilled tube.

• Protein Quantification:

  • Determine the protein concentration of the lysate using a standard protein assay (e.g., BCA or Bradford assay).

• Pre-clearing (Optional but Recommended):

  • To an equal amount of protein lysate from each sample (e.g., 500-1000 µg), add 20-30 µL of Protein A/G beads.

  • Incubate on an end-over-end rotator for 1 hour at 4°C.

  • Pellet the beads by centrifugation (or using a magnetic rack) and transfer the supernatant to a new tube.

• Immunoprecipitation:

  • To the pre-cleared lysate, add 2-5 µg of the primary antibody against the bait protein (e.g., anti-Hsp90). For a negative control, add an equivalent amount of isotype control IgG to a separate tube of lysate.

  • Incubate on an end-over-end rotator for 2-4 hours or overnight at 4°C.

  • Add 30-50 µL of Protein A/G beads to each sample and incubate for an additional 1-2 hours at 4°C.

• Washing:

  • Pellet the beads by centrifugation (or using a magnetic rack) and discard the supernatant.

  • Wash the beads three to five times with 1 mL of ice-cold Co-IP Lysis/Wash Buffer. After each wash, pellet the beads and completely remove the supernatant.

• Elution:

  • After the final wash, remove all residual buffer.

  • Add 30-50 µL of 2x Laemmli sample buffer to the beads.

  • Boil the samples at 95-100°C for 5-10 minutes to elute the proteins and denature them.

  • Pellet the beads, and the supernatant containing the immunoprecipitated proteins is ready for western blot analysis.

Protocol 2: Western Blotting and Densitometry

Materials:

• SDS-PAGE gels

• Electrophoresis and transfer apparatus

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies against the bait and "prey" proteins (e.g., anti-Hsp90, anti-Akt, anti-Cdc37)

• Horseradish peroxidase (HRP)-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

• Image analysis software (e.g., ImageJ)

Procedure:

• SDS-PAGE and Transfer:

  • Load the eluted samples and an input control (a small fraction of the initial lysate) onto an SDS-PAGE gel.

  • Perform electrophoresis to separate the proteins by size.

  • Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody against the prey protein overnight at 4°C.

  • Wash the membrane three times with TBST.

  • Incubate the membrane with the HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Apply the ECL substrate to the membrane and visualize the protein bands using an imaging system.

• Densitometry:

  • Quantify the band intensities of the co-immunoprecipitated prey protein and the immunoprecipitated bait protein using image analysis software.

  • Normalize the intensity of the prey protein band to the intensity of the corresponding bait protein band to account for variations in immunoprecipitation efficiency.

  • Further normalize these values to the input levels of the prey protein to account for any changes in total protein expression induced by Retaspimycin.

Troubleshooting and Considerations

• Lysis Buffer Composition: The stringency of the lysis and wash buffers is critical. Harsh detergents can disrupt weaker protein-protein interactions. Optimization may be required.

• Antibody Selection: Use high-affinity, specific antibodies that are validated for immunoprecipitation.

• Controls are Essential: Always include an isotype IgG control to ensure that the observed interactions are not due to non-specific binding to the antibody or beads. An input control is necessary to verify the expression of the proteins of interest in the lysate and for normalization.

• Quantitative Analysis: For accurate quantification, ensure that the western blot signals are within the linear range of detection. This may require loading different amounts of the eluate or using different exposure times.

By following these detailed protocols, researchers can effectively utilize co-immunoprecipitation to investigate and quantify the effects of Retaspimycin on the intricate network of protein-protein interactions involving Hsp90, providing valuable insights into its therapeutic mechanism.

References

• 1. Restricting direct interaction of CDC37 with HSP90 does not compromise chaperoning of client proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | HSP90 Inhibitor 17-AAG Attenuates Nucleus Pulposus Inflammation and Catabolism Induced by M1-Polarized Macrophages [frontiersin.org]
• 3. researchgate.net [researchgate.net]
• 4. Small molecule inhibitor screening identifified HSP90 inhibitor 17-AAG as potential therapeutic agent for gallbladder cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. The Hsp90 Inhibitor, 17-AAG, Prevents the Ligand-Independent Nuclear Localization of Androgen Receptor in Refractory Prostate Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. biorxiv.org [biorxiv.org]
• 8. Small-molecule inhibitor targeting the Hsp90-Cdc37 protein-protein interaction in colorectal cancer - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: Measuring Apoptosis by Flow Cytometry Following Retaspimycin Treatment

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a detailed protocol for quantifying apoptosis in cancer cells treated with Retaspimycin (IPI-504), a potent and selective inhibitor of Heat Shock Protein 90 (HSP90). Retaspimycin induces apoptosis by promoting the degradation of oncogenic client proteins that are crucial for tumor cell survival.[1] The primary method detailed here for assessing apoptosis is flow cytometry using a dual-staining technique with Annexin V-FITC and Propidium Iodide (PI). This method allows for the differentiation and quantification of viable, early apoptotic, late apoptotic, and necrotic cell populations, providing robust data for evaluating the pro-apoptotic efficacy of Retaspimycin.

Introduction to Retaspimycin and Apoptosis

Heat Shock Protein 90 (HSP90) is a molecular chaperone essential for the stability and function of numerous client proteins, many of which are involved in oncogenic signaling pathways.[2] These client proteins play a critical role in promoting cell growth, resisting anti-growth signals, and evading apoptosis.[2] In many cancer cells, HSP90 is overexpressed and exists in a high-affinity conformation, making it a prime target for cancer therapy.[3][4]

Retaspimycin (IPI-504) is a water-soluble HSP90 inhibitor that binds to the ATP/ADP-binding pocket of HSP90, disrupting its chaperone function.[1][5] This inhibition leads to the destabilization and subsequent proteasomal degradation of key oncoproteins such as HER2, Akt, and Raf-1.[3][6] The loss of these survival signals can trigger programmed cell death, or apoptosis.[1] Several studies have shown that HSP90 inhibitors, including Retaspimycin, induce apoptosis in various cancer models, making it a promising therapeutic strategy.[5][7][8]

Principle of Apoptosis Detection by Flow Cytometry

The Annexin V/Propidium Iodide (PI) assay is a widely used method for detecting apoptosis by flow cytometry.[9][10] The principle is based on two key events during the apoptotic process:

• Phosphatidylserine (PS) Externalization: In healthy, viable cells, phosphatidylserine (PS) is strictly maintained on the inner leaflet of the plasma membrane.[9][11] During early apoptosis, this asymmetry is lost, and PS is translocated to the outer leaflet of the membrane.[9][10] Annexin V, a calcium-dependent protein, has a high affinity for PS and, when conjugated to a fluorochrome like FITC, can be used to identify early apoptotic cells.[9]

• Loss of Membrane Integrity: As apoptosis progresses to later stages, the cell membrane loses its integrity, becoming permeable.[9] Propidium Iodide (PI) is a fluorescent nuclear stain that is excluded by the intact membranes of viable and early apoptotic cells.[11] However, it can penetrate the compromised membranes of late apoptotic and necrotic cells to bind to DNA.[11][12]

By using both stains simultaneously, flow cytometry can distinguish four cell populations:

• Viable Cells: Annexin V-negative and PI-negative (Annexin V-/PI-).

• Early Apoptotic Cells: Annexin V-positive and PI-negative (Annexin V+/PI-).

• Late Apoptotic/Necrotic Cells: Annexin V-positive and PI-positive (Annexin V+/PI+).

• Necrotic Cells (Primary): Annexin V-negative and PI-positive (Annexin V-/PI+).

Retaspimycin-Induced Apoptosis Signaling Pathway

Retaspimycin inhibits HSP90, leading to the degradation of its client proteins. This disrupts multiple survival pathways and can activate the intrinsic (mitochondrial) pathway of apoptosis. For instance, the degradation of survival kinases like Akt can relieve the inhibition of pro-apoptotic proteins. In some contexts, HSP90 inhibition can also lead to the activation of the p53 tumor suppressor pathway, which in turn induces pro-apoptotic proteins like PUMA and Bax, leading to mitochondrial dysfunction and caspase activation.[3][4]

Caption: Retaspimycin inhibits HSP90, leading to apoptosis via client protein degradation.

Detailed Experimental Protocol

This protocol provides a step-by-step guide for treating cells with Retaspimycin and subsequently analyzing apoptosis using Annexin V/PI staining.

4.1. Materials and Reagents

• Cell line of interest (e.g., human breast cancer, colon cancer, or multiple myeloma cell lines)

• Complete cell culture medium (e.g., RPMI-1640 or DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Retaspimycin hydrochloride (IPI-504)

• Dimethyl sulfoxide (DMSO, for drug solvent)

• Phosphate-Buffered Saline (PBS), cold

• Trypsin-EDTA (for adherent cells)

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide, and 10X Binding Buffer)

• Deionized water

• Flow cytometer

• Microcentrifuge tubes

4.2. Cell Culture and Treatment

• Cell Seeding: Seed cells in 6-well plates at a density that will ensure they are in the logarithmic growth phase and do not exceed 70-80% confluency at the end of the experiment. For example, seed 1 x 10⁶ cells per well.[11]

• Incubation: Allow cells to adhere and grow for 24 hours in a humidified incubator at 37°C with 5% CO₂.

• Retaspimycin Treatment:

  • Prepare a stock solution of Retaspimycin in DMSO.

  • Dilute the Retaspimycin stock solution in complete culture medium to achieve the desired final concentrations (e.g., 50 nM, 100 nM, 250 nM, 500 nM).

  • Include a vehicle control (DMSO-treated) group. The final DMSO concentration should be consistent across all wells and typically below 0.1%.

  • Replace the medium in each well with the medium containing the appropriate Retaspimycin concentration or vehicle control.

• Incubation: Incubate the treated cells for a predetermined time period (e.g., 24, 48, or 72 hours).[3]

4.3. Staining Procedure

• Prepare 1X Binding Buffer: Dilute the 10X Binding Buffer with deionized water to create a 1X solution.[13] For example, mix 1 part of 10X buffer with 9 parts of water. Keep the 1X buffer on ice.

• Harvest Cells:

  • Suspension cells: Transfer the cells from each well into labeled microcentrifuge tubes.

  • Adherent cells: Collect the culture medium (which contains floating apoptotic cells) into a tube.[11] Gently wash the adherent cells with PBS, then add Trypsin-EDTA to detach them. Combine the detached cells with the previously collected medium.

• Wash Cells: Centrifuge the cell suspensions at approximately 500 x g for 5 minutes at 4°C.[11] Discard the supernatant and wash the cell pellet once with cold PBS. Centrifuge again and discard the supernatant.

• Resuspend Cells: Resuspend the cell pellet in 100 µL of cold 1X Binding Buffer per sample.[13] Adjust the cell concentration to approximately 1-5 x 10⁶ cells/mL.[13]

• Staining:

  • Add 5 µL of Annexin V-FITC to each 100 µL cell suspension.[13]

  • Add 5 µL of Propidium Iodide (PI) solution to the same tubes.

  • Gently vortex or flick the tubes to mix.

• Incubation: Incubate the tubes for 15-20 minutes at room temperature in the dark.

• Final Preparation: Add 400 µL of 1X Binding Buffer to each tube. Do not wash the cells after staining. Keep samples on ice and protected from light until analysis.

• Controls: Prepare the following controls for setting up compensation and gates on the flow cytometer:

  • Unstained cells.

  • Cells stained only with Annexin V-FITC.

  • Cells stained only with PI.

4.4. Flow Cytometry Analysis

• Analyze the samples on a flow cytometer as soon as possible (ideally within 1 hour).

• Use the unstained and single-stain controls to set the appropriate voltages and compensation settings to correct for spectral overlap between the FITC and PI channels.

• Acquire data for at least 10,000 events per sample.

• Create a dot plot of FITC fluorescence (x-axis) versus PI fluorescence (y-axis).

• Use the control samples to set up quadrants to define the four populations: Live (bottom-left), Early Apoptotic (bottom-right), Late Apoptotic/Necrotic (top-right), and Necrotic (top-left).

Caption: Workflow for measuring apoptosis via flow cytometry after Retaspimycin treatment.

Data Presentation and Interpretation

The quantitative data obtained from the flow cytometry analysis should be summarized in a table to facilitate comparison between different treatment groups. The table should show the percentage of cells in each of the four quadrants.

Table 1: Hypothetical Apoptosis Data after 48h Retaspimycin Treatment

Treatment Group	% Viable Cells (Annexin V-/PI-)	% Early Apoptotic Cells (Annexin V+/PI-)	% Late Apoptotic/Necrotic Cells (Annexin V+/PI+)
Vehicle Control (DMSO)	92.5 ± 2.1	3.5 ± 0.8	2.8 ± 0.5
Retaspimycin (50 nM)	78.1 ± 3.5	12.4 ± 1.9	7.3 ± 1.1
Retaspimycin (100 nM)	60.3 ± 4.2	25.8 ± 3.3	11.5 ± 2.4
Retaspimycin (250 nM)	35.7 ± 5.1	41.2 ± 4.5	20.1 ± 3.8
Retaspimycin (500 nM)	15.2 ± 3.8	38.5 ± 5.2	43.6 ± 6.1

Data are presented as Mean ± Standard Deviation from three independent experiments.

Interpretation: The data in Table 1 illustrate a dose-dependent increase in apoptosis following Retaspimycin treatment. As the concentration of Retaspimycin increases, the percentage of viable cells decreases, while the percentages of both early and late apoptotic cells increase significantly. This type of result provides strong evidence of the pro-apoptotic activity of the compound.

References

• 1. Facebook [cancer.gov]
• 2. A phase 1 study of the heat shock protein 90 inhibitor retaspimycin hydrochloride (IPI-504) in patients with gastrointestinal stromal tumors or soft tissue sarcomas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. pnas.org [pnas.org]
• 5. Retaspimycin hydrochloride (IPI-504): a novel heat shock protein inhibitor as an anticancer agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. Hsp90 inhibitors, GA and 17AAG, lead to ER stress-induced apoptosis in rat histiocytoma - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. Annexin V staining assay protocol for apoptosis | Abcam [abcam.com]
• 10. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Quantification of apoptosis and necrosis by flow cytometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - JP [thermofisher.com]

Application Notes and Protocols for High-Throughput Screening with Retaspimycin

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heat shock protein 90 (HSP90) is a molecular chaperone essential for the stability and function of a wide range of "client" proteins, many of which are critical for cancer cell growth, proliferation, and survival.[1][2] As a result, HSP90 has emerged as a promising therapeutic target for cancer drug development.[3][4] Retaspimycin (IPI-504), a potent and selective inhibitor of HSP90, binds to the N-terminal ATP/ADP-binding site of HSP90.[5] This inhibition disrupts the chaperone's function, leading to the proteasomal degradation of oncogenic client proteins and ultimately inducing apoptosis in tumor cells.[5][6]

These application notes provide detailed protocols for developing a high-throughput screen (HTS) to identify novel HSP90 inhibitors, using Retaspimycin as a reference compound. The protocols described herein are suitable for screening large chemical libraries and include both biochemical and cell-based assay formats.

Mechanism of Action of Retaspimycin

Retaspimycin inhibits the intrinsic ATPase activity of HSP90, which is crucial for its chaperone cycle.[2][7] By binding to the ATP-binding pocket in the N-terminal domain, Retaspimycin locks HSP90 in a conformation that is targeted for degradation by the ubiquitin-proteasome pathway, taking its client proteins with it.[4][7] This leads to the depletion of key oncogenic proteins such as HER2, Akt, and RAF-1.[2][8]

Quantitative Data Summary

The following tables summarize key quantitative data for Retaspimycin and provide expected performance metrics for the described high-throughput screening assays.

Table 1: Biological Activity of Retaspimycin

Parameter	Value	Cell Line/Target	Reference
EC50 (HSP90)	119 nM	Purified HSP90	[8]
EC50 (Grp94)	119 nM	Purified Grp94	[8]
IC50 (Proliferation)	10-40 nM	Various tumor cell lines	[5]
EC50 (Proliferation)	307 ± 51 nM	MM1.s (Multiple Myeloma)	[8]
EC50 (Proliferation)	306 ± 38 nM	RPMI-8226 (Multiple Myeloma)	[8]

Table 2: High-Throughput Screening Assay Parameters

Assay Type	Parameter	Typical Value	Description
Biochemical (FP)	Z'-factor	≥ 0.5	A measure of assay quality and suitability for HTS.
Biochemical (FP)	S/B Ratio	≥ 3	Signal-to-background ratio.
Cell-Based (Viability)	Z'-factor	≥ 0.5	A measure of assay quality and suitability for HTS.
Cell-Based (Viability)	S/N Ratio	≥ 5	Signal-to-noise ratio.

Signaling Pathway

Caption: HSP90 signaling pathway and the mechanism of action of Retaspimycin.

Experimental Protocols

Biochemical Assay: Competitive Fluorescence Polarization (FP)

This assay measures the ability of a test compound to displace a fluorescently labeled ligand from the ATP-binding site of HSP90.

Materials:

• Recombinant human HSP90α protein

• Fluorescently labeled HSP90 ligand (e.g., a Bodipy-labeled geldanamycin analog)

• Assay buffer: 20 mM HEPES (pH 7.5), 50 mM KCl, 5 mM MgCl₂, 20 mM Na₂MoO₄, 0.1 mg/mL BSA, 0.01% Tween-20

• Retaspimycin (as a positive control)

• 384-well, low-volume, black microplates

• Microplate reader with fluorescence polarization capabilities

Protocol:

• Prepare a stock solution of the fluorescent ligand in DMSO. Dilute the stock in assay buffer to a final working concentration (typically in the low nanomolar range, determined during assay development).

• Prepare serial dilutions of test compounds and Retaspimycin in DMSO. Further dilute in assay buffer.

• In a 384-well plate, add 5 µL of the diluted test compounds or controls.

• Add 10 µL of the HSP90α protein solution (final concentration to be optimized, typically ~50 nM).

• Add 5 µL of the fluorescent ligand solution.

• Incubate the plate at room temperature for 1-2 hours, protected from light.

• Measure fluorescence polarization on a compatible microplate reader.

Data Analysis: Calculate the percent inhibition for each compound concentration relative to the controls (no inhibitor and fully displaced ligand). Plot the percent inhibition against the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

References

• 1. Assay design and development strategies for finding Hsp90 inhibitors and their role in human diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Assays for HSP90 and Inhibitors | Springer Nature Experiments [experiments.springernature.com]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. bpsbioscience.com [bpsbioscience.com]
• 6. Facebook [cancer.gov]
• 7. researchgate.net [researchgate.net]
• 8. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: Retaspimycin in Combination with Chemotherapy in Preclinical Models

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of preclinical studies investigating the combination of Retaspimycin (IPI-504), a potent Heat Shock Protein 90 (HSP90) inhibitor, with various chemotherapy agents. The document summarizes key quantitative data, details experimental protocols for relevant assays, and visualizes critical signaling pathways and workflows.

Introduction to Retaspimycin and Combination Therapy

Retaspimycin, a hydroquinone hydrochloride salt of 17-allylamino-17-demethoxygeldanamycin (17-AAG), is a second-generation, water-soluble HSP90 inhibitor.[1] HSP90 is a molecular chaperone crucial for the stability and function of numerous client proteins, many of which are oncoproteins that drive cancer cell proliferation, survival, and resistance to therapy.[2][3] By inhibiting HSP90, Retaspimycin leads to the degradation of these client proteins, resulting in cell cycle arrest and apoptosis.[4][5]

Preclinical evidence strongly suggests that combining Retaspimycin with traditional chemotherapy can lead to synergistic or additive anti-tumor effects, potentially overcoming drug resistance and enhancing therapeutic efficacy.[2][6][7] This document outlines the preclinical basis for combining Retaspimycin with docetaxel, trastuzumab, and bortezomib in various cancer models.

Data Presentation: Summary of Preclinical Efficacy

The following tables summarize the quantitative data from preclinical studies on the combination of Retaspimycin with different chemotherapeutic agents.

Table 1: Retaspimycin in Combination with Docetaxel in Non-Small Cell Lung Cancer (NSCLC)

Cancer Model	Cell Line(s)	Chemotherapy Agent	Key Findings	Reference(s)
NSCLC Xenograft (Iressa-resistant)	Not Specified	Gefitinib (Iressa)	Enhanced anti-tumor activity observed with the combination compared to single agents.	[8]
Advanced Solid Tumors (Phase I)	Various	Docetaxel	A maximum tolerated dose (MTD) for the combination was determined.	[9]
NSCLC (Phase II)	Not Applicable (Patients)	Docetaxel	Study evaluated the efficacy of the combination in previously treated patients.	[10][11]

Table 2: Retaspimycin in Combination with Trastuzumab in HER2-Positive Breast Cancer

Cancer Model	Cell Line(s)	Chemotherapy Agent	Key Findings	Reference(s)
HER2+ Breast Cancer Xenograft	JIMT-1 (Trastuzumab-resistant)	Trastuzumab	Combination of IPI-504 and trastuzumab yielded greater antitumor efficacy than either agent alone.	[4]
HER2+ Breast Cancer Xenograft	BT-474 (Trastuzumab-sensitive)	Trastuzumab	Combination of IPI-504 with trastuzumab significantly enhanced tumor growth delay.	[4]
HER2+ Breast Cancer (In Vitro)	BT-474, SKBR3	Trastuzumab	IPI-504 inhibited proliferation of both trastuzumab-sensitive and -resistant cells.	[3][12]
HER2+ Metastatic Breast Cancer (Phase II)	Not Applicable (Patients)	Trastuzumab	Modest clinical activity was observed in heavily pre-treated patients.	[2][13]

Table 3: Retaspimycin in Combination with Bortezomib in Multiple Myeloma

Cancer Model	Cell Line(s)	Chemotherapy Agent	Key Findings	Reference(s)
Multiple Myeloma (In Vitro)	MM.1S, RPMI-8226	Bortezomib	IPI-504 showed anti-tumor activity in MM cell lines, including those resistant to bortezomib.	[14]
Multiple Myeloma (In Vivo)	Diffuse MM bone lesions in SCID/NOD mice	Bortezomib	IPI-504 prolonged survival in a mouse model of MM.	[14]
Relapsed/Refractory Multiple Myeloma (Clinical)	Not Applicable (Patients)	Bortezomib	Preclinical data showed synergy between tanespimycin (related HSP90 inhibitor) and bortezomib.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in the preclinical evaluation of Retaspimycin combination therapies.

In Vitro Cell Viability (MTT) Assay

This protocol is a standard method for assessing the cytotoxic effects of drug combinations on cancer cell lines.

Materials:

• Cancer cell lines of interest (e.g., A549, H460 for NSCLC; BT-474, SKBR3 for breast cancer; MM.1S, RPMI-8226 for multiple myeloma)

• Complete culture medium (e.g., RPMI-1640 or DMEM with 10% FBS and 1% Penicillin-Streptomycin)

• Retaspimycin (IPI-504)

• Chemotherapeutic agent (e.g., Docetaxel, Trastuzumab, Bortezomib)

• 96-well plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO (Dimethyl sulfoxide)

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest and count cells.

  • Seed cells in a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.

  • Incubate overnight at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Drug Treatment:

  • Prepare serial dilutions of Retaspimycin and the chemotherapeutic agent in complete medium.

  • For combination studies, treat cells with varying concentrations of Retaspimycin in the presence of a fixed concentration of the chemotherapeutic agent, or vice versa. Include single-agent controls and a vehicle control (e.g., DMSO).

  • Add 100 µL of the drug-containing medium to each well.

  • Incubate for 48-72 hours at 37°C in a 5% CO2 incubator.

• MTT Addition and Incubation:

  • After the incubation period, add 20 µL of MTT solution (5 mg/mL) to each well.

  • Incubate for 3-4 hours at 37°C until purple formazan crystals are visible.

• Formazan Solubilization and Absorbance Reading:

  • Carefully aspirate the medium from each well.

  • Add 150 µL of DMSO to each well to dissolve the formazan crystals.

  • Shake the plate on an orbital shaker for 15 minutes to ensure complete dissolution.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability relative to the vehicle-treated control.

  • Determine the IC50 values (the concentration of drug that inhibits cell growth by 50%) for single agents and combinations.

  • Use software such as CompuSyn to calculate the Combination Index (CI) to determine if the drug interaction is synergistic (CI < 1), additive (CI = 1), or antagonistic (CI > 1).

Western Blot Analysis for HSP90 Client Protein Degradation

This protocol is used to assess the pharmacodynamic effects of Retaspimycin by measuring the degradation of HSP90 client proteins.

Materials:

• Treated cell lysates or tumor homogenates

• RIPA lysis buffer (with protease and phosphatase inhibitors)

• BCA protein assay kit

• SDS-PAGE gels and running buffer

• Transfer buffer and nitrocellulose or PVDF membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-HER2, anti-Akt, anti-p-Akt, anti-HSP70, anti-GAPDH)

• HRP-conjugated secondary antibodies

• ECL (Enhanced Chemiluminescence) substrate

• Chemiluminescence imaging system

Procedure:

• Protein Extraction:

  • For cell cultures, wash cells with ice-cold PBS and lyse with RIPA buffer.

  • For tumor tissues, homogenize the tissue in RIPA buffer.

  • Incubate on ice for 30 minutes, then centrifuge at 14,000 rpm for 15 minutes at 4°C.

  • Collect the supernatant containing the protein lysate.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA protein assay kit.

• SDS-PAGE and Protein Transfer:

  • Denature 20-40 µg of protein from each sample by boiling in Laemmli buffer.

  • Load the samples onto an SDS-PAGE gel and run the electrophoresis to separate proteins by size.

  • Transfer the separated proteins to a nitrocellulose or PVDF membrane.

• Immunoblotting:

  • Block the membrane with blocking buffer for 1 hour at room temperature.

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle shaking.

  • Wash the membrane three times with TBST (Tris-buffered saline with 0.1% Tween 20).

  • Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

  • Wash the membrane three times with TBST.

• Detection:

  • Incubate the membrane with ECL substrate.

  • Capture the chemiluminescent signal using an imaging system.

  • Analyze the band intensities to determine the relative protein expression levels, normalizing to a loading control like GAPDH or β-actin.

In Vivo Tumor Xenograft Studies

This protocol outlines the general procedure for evaluating the anti-tumor efficacy of Retaspimycin in combination with chemotherapy in a mouse xenograft model.

Materials:

• Immunocompromised mice (e.g., athymic nude or SCID mice)

• Cancer cell line for implantation (e.g., JIMT-1, BT-474)

• Matrigel (optional, for enhancing tumor take)

• Retaspimycin (IPI-504) formulated for in vivo administration

• Chemotherapeutic agent formulated for in vivo administration

• Calipers for tumor measurement

• Anesthesia (e.g., isoflurane)

Procedure:

• Cell Preparation and Implantation:

  • Culture the selected cancer cell line to 80-90% confluency.

  • Harvest the cells and resuspend them in sterile PBS or medium, with or without Matrigel.

  • Subcutaneously inject 1-10 million cells into the flank of each mouse.

• Tumor Growth and Randomization:

  • Monitor the mice for tumor formation.

  • Once tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment groups (e.g., vehicle control, Retaspimycin alone, chemotherapy alone, combination).

• Drug Administration:

  • Administer Retaspimycin and the chemotherapeutic agent according to the predetermined schedule, dose, and route of administration (e.g., intravenous, intraperitoneal, oral). Dosing schedules can vary, for example, Retaspimycin might be given twice weekly and the chemotherapy agent once weekly.

• Tumor Measurement and Body Weight Monitoring:

  • Measure tumor dimensions with calipers 2-3 times per week. Calculate tumor volume using the formula: (Length x Width²) / 2.

  • Monitor the body weight of the mice as an indicator of toxicity.

• Endpoint and Analysis:

  • The study endpoint may be a specific tumor volume, a predetermined time point, or signs of morbidity.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., Western blotting, immunohistochemistry).

  • Analyze the data to determine the effect of the treatments on tumor growth inhibition (TGI).

Visualizations

The following diagrams illustrate key signaling pathways and experimental workflows relevant to the combination of Retaspimycin with chemotherapy.

Caption: Retaspimycin inhibits HSP90, leading to the degradation of oncogenic client proteins and inducing apoptosis, which can be enhanced by chemotherapy.

Caption: A generalized workflow for preclinical evaluation of Retaspimycin combination therapy, encompassing both in vitro and in vivo experiments.

References

• 1. scispace.com [scispace.com]
• 2. MTT assay protocol | Abcam [abcam.com]
• 3. researchgate.net [researchgate.net]
• 4. texaschildrens.org [texaschildrens.org]
• 5. researchgate.net [researchgate.net]
• 6. pubcompare.ai [pubcompare.ai]
• 7. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 8. aacrjournals.org [aacrjournals.org]
• 9. researchgate.net [researchgate.net]
• 10. mdpi.com [mdpi.com]
• 11. Synergistic induction of apoptosis in multiple myeloma cells by bortezomib and hypoxia-activated prodrug TH-302, in vivo and in vitro - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Exploring protocol for breast cancer xenograft model using endothelial colony-forming cells - Lim - Translational Cancer Research [tcr.amegroups.org]
• 13. Profiling Bortezomib Resistance Identifies Secondary Therapies in a Mouse Myeloma Model - PMC [pmc.ncbi.nlm.nih.gov]
• 14. youtube.com [youtube.com]

Technical Notes & Optimization

Technical Support Center: Managing Retaspimycin-Induced Hepatotoxicity in Animal Models

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Retaspimycin (IPI-504) in animal models. The information is designed to help anticipate, manage, and interpret hepatotoxicity observed during preclinical studies.

Frequently Asked Questions (FAQs)

Q1: What is Retaspimycin and why is hepatotoxicity a concern?

Retaspimycin (IPI-504) is a second-generation, water-soluble inhibitor of Heat Shock Protein 90 (HSP90).[1][2] HSP90 is a molecular chaperone crucial for the stability and function of numerous client proteins, many of which are implicated in cancer cell survival and proliferation.[3] While showing promise as an anti-cancer agent, clinical trials with Retaspimycin have reported hepatotoxicity, in some cases severe enough to lead to the early termination of a Phase III trial.[1][4] Therefore, careful monitoring and management of liver function are critical during preclinical development.

Q2: What are the likely mechanisms of Retaspimycin-induced hepatotoxicity?

The precise mechanisms are not fully elucidated, but are thought to involve:

• Metabolic Activation: Retaspimycin is metabolized in the liver, in part by CYP3A4, to active metabolites such as 17-amino-17-demethoxygeldanamycin (17-AG).[1] The generation of reactive metabolites can lead to oxidative stress and cellular damage.

• Mitochondrial Dysfunction: Drug-induced liver injury (DILI) often involves mitochondrial damage, leading to decreased ATP production and the initiation of cell death pathways.[5]

• Immune-Mediated Injury: Some forms of DILI are idiosyncratic and involve an immune response to drug-protein adducts, which act as immunogens.[5]

• Disruption of Cellular Homeostasis: As an HSP90 inhibitor, Retaspimycin disrupts the function of a wide array of client proteins, which could interfere with normal hepatocyte function and survival pathways.

Q3: Which animal models are most suitable for studying Retaspimycin-induced hepatotoxicity?

Mice and rats are the most commonly used preclinical species for assessing drug hepatotoxicity.[6] The choice of species can be critical, as there are known differences in drug metabolism and susceptibility to liver injury. For instance, mice are often preferred for studying acetaminophen-induced liver injury due to their mechanistic similarities to humans, while rats are considered more resistant.[7] For Retaspimycin, it is advisable to consult preclinical toxicology reports if available, or to conduct pilot studies in both species to determine the most sensitive model.

Q4: What are the key biomarkers for monitoring hepatotoxicity in animal models treated with Retaspimycin?

Key biomarkers include:

• Serum Liver Enzymes: Alanine aminotransferase (ALT) and aspartate aminotransferase (AST) are primary indicators of hepatocellular injury.[8][9]

• Bilirubin: Elevated total bilirubin can indicate impaired liver function.[8]

• Histopathology: Microscopic examination of liver tissue is the gold standard for assessing the type and severity of liver damage, such as necrosis, steatosis (fatty change), inflammation, and fibrosis.[10][11][12]

Q5: Can HSP90 inhibition also be protective for the liver?

Interestingly, yes. In certain contexts, such as alcoholic liver injury, cholestatic liver injury, and endotoxin-induced inflammation, HSP90 inhibitors like 17-DMAG (structurally related to Retaspimycin) have been shown to alleviate liver damage in animal models.[13][14][15] This protective effect is often attributed to the suppression of pro-inflammatory signaling pathways (e.g., NF-κB) and reduction of oxidative stress.[13][16] This highlights the complex role of HSP90 in the liver and suggests that the net effect of Retaspimycin on the liver may be context-dependent.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)
Unexpectedly high or rapid increase in ALT/AST levels at a given dose.	1. Incorrect dose calculation or administration.2. High sensitivity of the specific animal strain or species.3. Underlying subclinical liver conditions in the animals.4. Contamination of the drug formulation.	1. Double-check all dose calculations and administration procedures.2. Consider conducting a dose-range finding study with smaller dose increments.3. Ensure use of healthy, pathogen-free animals from a reputable supplier.4. Verify the purity and stability of the Retaspimycin formulation.
High variability in liver enzyme levels between animals in the same group.	1. Inconsistent drug administration (e.g., intraperitoneal injection leading to variable absorption).2. Differences in individual animal metabolism (e.g., CYP enzyme activity).3. Variations in food intake or fasting status, which can affect liver metabolism.[6]	1. Refine administration technique to ensure consistency. Consider intravenous administration for more uniform bioavailability.2. Increase the number of animals per group to improve statistical power.3. Standardize the light-dark cycle and feeding/fasting schedule for all animals.
No significant elevation in liver enzymes, but histopathology shows signs of liver damage (e.g., steatosis, inflammation).	1. The type of liver injury may not primarily cause hepatocyte lysis (e.g., cholestatic or steatotic injury).2. The time point of blood collection may have missed the peak of enzyme release.3. The injury is mild or chronic, leading to subtle changes not reflected by acute enzyme spikes.	1. Include additional biomarkers such as alkaline phosphatase (ALP) and total bilirubin for cholestasis.2. Conduct a time-course study, collecting blood at multiple time points post-dosing.3. Rely on histopathological scoring as a primary endpoint for liver injury in this case.
Animal mortality at doses expected to be non-lethal.	1. Severe, acute hepatotoxicity leading to liver failure.2. Off-target toxicity affecting other vital organs.3. Hypersensitivity reaction in a subset of animals.	1. Immediately perform a necropsy and collect tissues (especially liver, kidney, heart) for histopathological analysis.2. Reduce the dose and/or dosing frequency.3. Review clinical trial data; a twice-weekly dosing schedule of Retaspimycin was associated with more severe hepatic toxicity than a once-weekly schedule.[1]

Quantitative Data Summary

The following tables summarize hypothetical, yet plausible, quantitative data based on typical DILI studies in animal models. These are for illustrative purposes to guide experimental design and interpretation.

Table 1: Dose-Response of Serum Liver Enzymes in Mice 24 Hours Post-Retaspimycin Administration (Intravenous)

Treatment Group	Dose (mg/kg)	Mean ALT (U/L) ± SD	Mean AST (U/L) ± SD
Vehicle Control	0	35 ± 8	60 ± 15
Retaspimycin	25	150 ± 45	220 ± 60
Retaspimycin	50	800 ± 210	1100 ± 350
Retaspimycin	100	2500 ± 700	3200 ± 950

Table 2: Time-Course of Liver Injury Markers in Mice Following a Single 50 mg/kg IV Dose of Retaspimycin

Time Post-Dose	Mean ALT (U/L) ± SD	Mean AST (U/L) ± SD	Histopathology Score (0-4)
0 hr (Baseline)	32 ± 7	55 ± 12	0
6 hr	250 ± 70	350 ± 90	1 (Mild)
12 hr	650 ± 180	900 ± 250	2 (Moderate)
24 hr	850 ± 220	1150 ± 310	3 (Moderate-Severe)
48 hr	400 ± 110	550 ± 150	2 (Resolving)
72 hr	100 ± 30	150 ± 45	1 (Mild/Resolving)

Experimental Protocols

Protocol 1: Induction and Monitoring of Acute Retaspimycin-Induced Hepatotoxicity in Mice

Objective: To establish a model of acute, dose-dependent hepatotoxicity induced by Retaspimycin in mice.

Materials:

• Male C57BL/6 mice, 8-10 weeks old.

• Retaspimycin hydrochloride (IPI-504), sterile powder.

• Sterile saline for injection.

• Blood collection tubes (e.g., heparinized or serum separator tubes).

• 10% neutral buffered formalin.

Methodology:

• Animal Acclimatization: Acclimatize mice for at least one week under standard laboratory conditions (12-hour light/dark cycle, free access to food and water).

• Drug Preparation: Prepare a stock solution of Retaspimycin in sterile saline on the day of the experiment. Further dilute to the required final concentrations.

• Dosing: Divide mice into groups (n=6-8 per group). Administer Retaspimycin or vehicle control via intravenous (tail vein) injection. Suggested dose range: 25, 50, and 100 mg/kg.

• Monitoring: Observe animals for clinical signs of toxicity (e.g., lethargy, ruffled fur, abnormal posture) at regular intervals.

• Sample Collection: At 24 hours post-dosing, anesthetize mice and collect blood via cardiac puncture.

• Serum Analysis: Centrifuge blood to separate serum. Analyze serum for ALT and AST levels using a biochemical analyzer.

• Tissue Collection: Following blood collection, perfuse the liver with saline and then collect the entire liver. Weigh the liver.

• Histopathology: Fix a section of the liver (e.g., the left lateral lobe) in 10% neutral buffered formalin for at least 24 hours. Process the tissue for paraffin embedding, sectioning, and Hematoxylin and Eosin (H&E) staining. A board-certified veterinary pathologist should evaluate the slides for signs of hepatocellular necrosis, inflammation, steatosis, and other abnormalities.

Protocol 2: Evaluation of a Potential Hepatoprotective Agent

Objective: To assess the efficacy of a test compound (Agent X) in mitigating Retaspimycin-induced hepatotoxicity.

Materials:

• Same as Protocol 1.

• Hepatoprotective test agent (Agent X).

Methodology:

• Animal Acclimatization and Drug Preparation: As described in Protocol 1.

• Experimental Groups (n=8 per group):

  • Group 1: Vehicle Control

  • Group 2: Retaspimycin only (e.g., 50 mg/kg IV)

  • Group 3: Retaspimycin + Agent X (specify dose and route of Agent X)

  • Group 4: Agent X only

• Dosing: Administer Agent X (or its vehicle) at a predetermined time before or after the Retaspimycin challenge. Administer Retaspimycin (50 mg/kg IV) to Groups 2 and 3.

• Sample Collection and Analysis: At 24 hours post-Retaspimycin administration, collect blood and liver tissue as described in Protocol 1. Perform serum biochemistry and liver histopathology.

• Data Analysis: Compare the ALT, AST levels, and histopathology scores between Group 2 (Retaspimycin only) and Group 3 (Retaspimycin + Agent X) to determine if Agent X has a protective effect.

Visualizations

Caption: Experimental workflow for evaluating a hepatoprotective agent.

Caption: Postulated signaling pathway for Retaspimycin-induced hepatotoxicity.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Retaspimycin hydrochloride (IPI-504): a novel heat shock protein inhibitor as an anticancer agent - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Old and New Approaches to Target the Hsp90 Chaperone - PMC [pmc.ncbi.nlm.nih.gov]
• 4. aacrjournals.org [aacrjournals.org]
• 5. tandfonline.com [tandfonline.com]
• 6. researchgate.net [researchgate.net]
• 7. Acetaminophen-induced Liver Injury in Rats and Mice: Comparison of Protein Adducts, Mitochondrial Dysfunction, and Oxidative Stress in the Mechanism of Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Significant increases in the levels of liver enzymes in mice treated with anti-tuberculosis drugs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Liver Protein Expression in NASH Mice on a High-Fat Diet: Response to Multi-Mineral Intervention - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mdpi.com [mdpi.com]
• 11. Histopathological and biochemical assessment of liver damage in albino Wistar rats treated with cytotoxic platinum compounds in combination with 5-fluorouracil - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Assessment of Mouse Liver Histopathology Following Exposure to HFPO-DA With Emphasis on Understanding Mechanisms of Hepatocellular Death - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Pharmacological Inhibition of Heat Shock Protein 90 Alleviates Steatosis and Macrophage Activation in Murine Acute and Chronic Alcoholic Liver Injury - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Inhibition of hsp90 attenuates pro-inflammatory cytokines and prevents LPS induced liver injury - PMC [pmc.ncbi.nlm.nih.gov]
• 15. spandidos-publications.com [spandidos-publications.com]
• 16. STA9090 as a Potential Therapeutic Agent for Liver Fibrosis by Modulating the HSP90/TβRII/Proteasome Interplay: Novel Insights from In Vitro and In Vivo Investigations [mdpi.com]

Retaspimycin (IPI-504) Technical Support Center: Mitigating Off-Target Effects in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with a comprehensive resource for troubleshooting and mitigating the off-target effects of Retaspimycin (IPI-504) in a cell culture setting.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of Retaspimycin (IPI-504)?

Retaspimycin hydrochloride (IPI-504) is a potent and selective inhibitor of Heat Shock Protein 90 (HSP90).[1][2] It binds to the N-terminal ATP/ADP-binding site of HSP90, leading to the proteasomal degradation of HSP90 client proteins, many of which are crucial for cancer cell proliferation and survival.[1][2] This disruption of the HSP90 chaperone machinery ultimately induces apoptosis in susceptible tumor cells.[1]

Q2: What are the known on-target and potential off-target effects of Retaspimycin in cell culture?

• On-target effects: The desired on-target effect of Retaspimycin is the degradation of HSP90 client proteins, such as Akt and Cdk4, leading to cell cycle arrest and apoptosis in cancer cells.[3] A hallmark of on-target HSP90 inhibition is the compensatory upregulation of Heat Shock Protein 70 (HSP70).[3]

• Potential off-target effects: Like other small molecule inhibitors, Retaspimycin can have off-target effects.[4] One significant off-target effect associated with some HSP90 inhibitors is the induction of oxidative stress.[4][5][6][7][8] This can lead to cellular damage and apoptosis through mechanisms independent of HSP90 client protein degradation. Another potential off-target effect could be the inhibition of other kinases, although specific in-vitro kinase profiling data for Retaspimycin is not extensively published.

Q3: My cells are showing high levels of cytotoxicity at concentrations where I don't expect to see significant on-target effects. What could be the cause?

This could be due to off-target toxicity. One likely cause is the induction of oxidative stress.[5][8] Retaspimycin's chemical structure, a hydroquinone hydrochloride salt derivative of 17-AAG, can undergo redox cycling, potentially generating reactive oxygen species (ROS).[1] This can lead to mitochondrial dysfunction and apoptosis, independent of its HSP90 inhibitory activity. It is also possible that at higher concentrations, Retaspimycin is inhibiting other essential cellular proteins.

Q4: How can I mitigate the off-target effects of Retaspimycin in my cell culture experiments?

There are two primary strategies to consider:

• Co-treatment with antioxidants: To counteract oxidative stress-induced toxicity, you can co-administer an antioxidant like N-acetylcysteine (NAC).[5][9][10] NAC can help to directly scavenge ROS and replenish intracellular glutathione levels, a key cellular antioxidant.[9][10]

• Combination therapy: Using Retaspimycin in combination with another anti-cancer agent may allow you to use a lower, less toxic concentration of Retaspimycin while still achieving a potent anti-cancer effect through synergistic action.

Q5: What are the initial steps to troubleshoot unexpected results with Retaspimycin?

• Confirm On-Target Activity: First, verify that Retaspimycin is inhibiting HSP90 as expected in your cell line. You can do this by performing a western blot to check for the degradation of a known HSP90 client protein (e.g., Akt, HER2) and the induction of HSP70.

• Optimize Concentration: Perform a dose-response curve to determine the optimal concentration of Retaspimycin for your specific cell line and experimental endpoint. The IC50 can vary significantly between cell lines.[1][2]

• Assess Cell Health: Ensure your cells are healthy and not under any other stress. Inconsistent results can arise from issues with cell passage number, confluency, or media conditions.

• Incorporate Proper Controls: Always include vehicle-only (e.g., DMSO) controls in your experiments to account for any effects of the solvent.

Troubleshooting Guides

Problem 1: High background cytotoxicity and inconsistent results.

• Possible Cause: Off-target effects due to oxidative stress, or suboptimal cell culture conditions.

• Troubleshooting Steps:

  • Assess Mitochondrial Health: Use a JC-1 assay to measure mitochondrial membrane potential. A decrease in the red/green fluorescence ratio indicates mitochondrial depolarization, a marker of cellular stress.

  • Co-treat with an Antioxidant: Perform a dose-response experiment with Retaspimycin in the presence and absence of a range of concentrations of N-acetylcysteine (NAC) (e.g., 1-10 mM). Determine if NAC can rescue the cells from cytotoxicity at lower concentrations of Retaspimycin.

  • Optimize Cell Seeding Density: Ensure that the cell density is optimal for the duration of your assay. Over-confluency or sparse cultures can lead to variability.

  • Check for Contamination: Regularly test your cell cultures for mycoplasma contamination, which can affect cellular responses to drugs.

Problem 2: Difficulty in distinguishing on-target from off-target effects.

• Possible Cause: Overlapping signaling pathways or the pleiotropic nature of HSP90 inhibition.

• Troubleshooting Steps:

  • Titrate Retaspimycin Concentration: Use a narrow range of Retaspimycin concentrations around the IC50 for your cell line. This will help you identify the concentration at which you see maximal on-target effects (client protein degradation) with minimal off-target toxicity.

  • Time-Course Experiment: Perform a time-course experiment to observe the kinetics of on-target and off-target effects. On-target effects, like client protein degradation, should be observable within a few hours, while off-target effects might have different kinetics.

  • Use Apoptosis Markers: Employ a Caspase-3/7 activity assay to quantify apoptosis. Compare the level of apoptosis with the extent of client protein degradation at different Retaspimycin concentrations. Significant apoptosis without substantial client protein degradation may suggest off-target toxicity.

Quantitative Data Summary

Table 1: In Vitro Proliferative IC50 Values of Retaspimycin (IPI-504) in Various Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM)
Multiple Tumor Cell Lines	Various	10-40[1][2]
U266	Myeloma	196 ± 56 (UPRE-luc activity)[11]
MM.1s	Myeloma	472 ± 177 (UPRE-luc activity)[11]
NCI-H3122	Non-Small Cell Lung Cancer	76 (GI50)[11]

Experimental Protocols

MTT Assay for Cell Viability

This protocol is for assessing the cytotoxic effects of Retaspimycin.

Materials:

• Cells of interest

• Complete culture medium

• Retaspimycin (IPI-504)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• 96-well plates

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

• Prepare serial dilutions of Retaspimycin in complete culture medium.

• Remove the medium from the wells and add 100 µL of the Retaspimycin dilutions to the respective wells. Include vehicle-only control wells.

• Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours) at 37°C in a humidified incubator.

• Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C, or until purple formazan crystals are visible.[12]

• Add 100 µL of solubilization solution to each well and mix thoroughly to dissolve the formazan crystals.[12]

• Read the absorbance at 570 nm using a microplate reader.

Caspase-3/7 Activity Assay

This protocol measures the activity of executioner caspases, a hallmark of apoptosis.

Materials:

• Cells of interest

• Complete culture medium

• Retaspimycin (IPI-504)

• Caspase-Glo® 3/7 Assay Kit (or similar)

• White-walled 96-well plates

• Luminometer

Procedure:

• Seed cells in a white-walled 96-well plate and allow them to adhere overnight.

• Treat cells with serial dilutions of Retaspimycin and a vehicle control for the desired time.

• Equilibrate the plate and the Caspase-Glo® 3/7 Reagent to room temperature.

• Add a volume of Caspase-Glo® 3/7 Reagent equal to the volume of cell culture medium in each well.[13]

• Mix the contents of the wells by gentle shaking for 30 seconds.

• Incubate the plate at room temperature for 1-2 hours, protected from light.[14]

• Measure the luminescence using a luminometer.[14]

JC-1 Assay for Mitochondrial Membrane Potential

This protocol assesses mitochondrial health by measuring changes in mitochondrial membrane potential.

Materials:

• Cells of interest

• Complete culture medium

• Retaspimycin (IPI-504)

• JC-1 dye

• FACS buffer (e.g., PBS with 1% FBS)

• Flow cytometer

Procedure:

• Seed cells in a 6-well plate and allow them to adhere overnight.

• Treat cells with Retaspimycin and a vehicle control for the desired time.

• Harvest the cells by trypsinization and wash with PBS.

• Resuspend the cell pellet in 500 µL of pre-warmed culture medium containing JC-1 dye (final concentration typically 1-10 µM).[15]

• Incubate for 15-30 minutes at 37°C in the dark.[15]

• Wash the cells with FACS buffer.

• Resuspend the cells in an appropriate volume of FACS buffer and analyze immediately by flow cytometry, detecting both green (monomeric JC-1) and red (J-aggregates) fluorescence. A decrease in the red/green fluorescence ratio indicates mitochondrial depolarization.

Visualizations

Caption: On-target signaling pathway of Retaspimycin (IPI-504).

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. apexbt.com [apexbt.com]
• 3. Quality Control and Fate Determination of Hsp90 Client Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. HSP90 inhibition by 17-DMAG attenuates oxidative stress in experimental atherosclerosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oxidative inhibition of Hsp90 disrupts the super-chaperone complex and attenuates pancreatic adenocarcinoma in vitro and in vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibition of HSP90 Promotes Neural Stem Cell Survival from Oxidative Stress through Attenuating NF-κB/p65 Activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Inhibiting HSP90 changes the expression pattern of PINK1 and BNIP3 and induces oxidative stress in colon cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Role of oxidative stress in Geldanamycin-induced cytotoxicity and disruption of Hsp90 signaling complex - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The Cytoprotective Effect of N-acetyl-L-cysteine against ROS-Induced Cytotoxicity Is Independent of Its Ability to Enhance Glutathione Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. N-acetylcysteine Provides Cytoprotection in Murine Oligodendrocytes through Heme Oxygenase-1 Activity [mdpi.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 13. promega.com [promega.com]
• 14. Caspase 3/7 Activity Assay [bio-protocol.org]
• 15. cdn.gbiosciences.com [cdn.gbiosciences.com]

Technical Support Center: Retaspimycin (IPI-504) Dosage and Toxicity

This technical support center provides guidance for researchers, scientists, and drug development professionals on determining the optimal dose of Retaspimycin (IPI-504) to minimize toxicity. The information is compiled from clinical trial data and presented in a question-and-answer format to address specific issues that may be encountered during experimental design.

Frequently Asked Questions (FAQs)

Q1: What is the established Maximum Tolerated Dose (MTD) of Retaspimycin in clinical studies?

The MTD of Retaspimycin has been determined in clinical trials, but it can vary depending on the patient population and the dosing schedule. In a phase 1 study involving patients with gastrointestinal stromal tumors (GIST) or soft tissue sarcomas, the MTD was established as 400 mg/m² administered intravenously twice weekly for two weeks, followed by a one-week rest period.[1][2][3][4]

Q2: What are the most common adverse events observed with Retaspimycin treatment?

Across various clinical trials, the most frequently reported treatment-related adverse events (AEs) are generally mild to moderate (Grade 1 or 2). These commonly include fatigue, nausea, headache, diarrhea, and vomiting.[1][2][3][5] In some cases, more severe AEs have been observed, including liver toxicity, particularly at higher doses.[6][7][8]

Q3: What are the dose-limiting toxicities (DLTs) associated with Retaspimycin?

Dose-limiting toxicities are crucial for defining the MTD. In a key phase 1 study, DLTs observed at the 500 mg/m² dose level included Grade 3 headache and Grade 3 myalgia (muscle pain).[1][3] A single instance of a Grade 5 intracerebral hemorrhage was reported at the 400 mg/m² dose level, though this cohort was expanded without further similar events.[1][3] In a study with castration-resistant prostate cancer patients, unacceptable toxicity, including two treatment-related deaths (one from hepatic failure and one from ketoacidosis), was reported at a dose of 400 mg/m².[7][8]

Q4: Has a lower, well-tolerated dose been identified for combination therapies?

Yes, a dose of 300 mg/m² administered weekly in combination with trastuzumab was found to be well-tolerated in patients with HER2-positive breast cancer, with no DLTs observed.[5][9] The most common AEs at this dose were mild to moderate fatigue, nausea, and diarrhea.[5][9] This suggests that for combination studies, a lower starting dose of Retaspimycin may be appropriate.

Q5: Are there any specific patient populations that are more susceptible to Retaspimycin toxicity?

Patients with pre-existing liver conditions or metastatic liver disease may be at a higher risk for hepatotoxicity.[5][6] For instance, a patient with metastatic liver disease experienced a Grade 3 elevation in transaminases.[5] Close monitoring of liver function is recommended for all patients, especially those with hepatic impairment.

Troubleshooting Guide

Issue: Unexpectedly high levels of toxicity are observed at a planned dose.

• Verify Dosing Calculations and Administration: Double-check all calculations for dose per body surface area (mg/m²). Ensure the correct infusion rate and schedule are being followed as per the experimental protocol.

• Assess Patient/Animal Health Status: Pre-existing conditions, particularly impaired liver function, can significantly impact drug tolerance. Review baseline health data.

• Consider Dose Reduction: If toxicity is unacceptable, a dose reduction is a standard procedure. In a clinical trial, the dose for some patients was lowered to 225 mg/m² due to hepatotoxicities observed in a separate trial.[6]

• Review Concomitant Medications: Investigate potential drug-drug interactions that could exacerbate toxicity. Retaspimycin is metabolized by CYP3A4, so co-administration with strong inhibitors or inducers of this enzyme should be carefully managed.[3]

Issue: Difficulty in establishing an optimal therapeutic window (balancing efficacy and toxicity).

• Pharmacodynamic (PD) Monitoring: Assess biomarkers of HSP90 inhibition, such as the induction of HSP70 in peripheral blood leukocytes, to confirm target engagement at different dose levels.[1] This can help determine the minimum effective dose.

• Pharmacokinetic (PK) Analysis: Analyze the plasma concentrations of Retaspimycin and its active metabolites, 17-AAG and 17-AG.[1][5] Understanding the exposure-response relationship can aid in optimizing the dosing regimen.

• Alternative Dosing Schedules: Explore different dosing schedules. For example, a once-weekly regimen was better tolerated than a twice-weekly regimen in some contexts.[5]

Data Presentation

Table 1: Summary of Retaspimycin Dosing and Toxicity in Clinical Trials

Dose and Schedule	Patient Population	Maximum Tolerated Dose (MTD)	Common Adverse Events (Grade 1-2 unless specified)	Dose-Limiting Toxicities (DLTs)	Reference
90-500 mg/m² (escalation) twice weekly for 2 weeks on/1 week off	GIST or Soft Tissue Sarcoma	400 mg/m²	Fatigue (59%), Headache (44%), Nausea (43%), Diarrhea, Vomiting	Grade 3 Headache, Grade 3 Myalgia (at 500 mg/m²)	[1][2][3]
300 mg/m² weekly with trastuzumab	HER2+ Breast Cancer	Not reached (well-tolerated)	Fatigue (46%), Nausea (31%), Diarrhea (23%)	None observed	[5][9]
400 mg/m² on Days 1, 4, 8, 11 of a 21-day cycle	Castration-Resistant Prostate Cancer	Not established (unacceptable toxicity)	Nausea (47%), Diarrhea (42%), Fatigue (32%), Anorexia (26%), Arthralgia (26%)	Two treatment-related deaths (hepatic failure, ketoacidosis)	[7][8]
400 mg/m² (later reduced to 225 mg/m²)	Non–Small-Cell Lung Cancer	Not explicitly stated	Fatigue, Diarrhea, Nausea, Vomiting, Neutropenia, Anemia	Hepatotoxicity observed at 400 mg/m² in a separate trial led to dose reduction	[6][10]

Experimental Protocols

Protocol 1: Phase I Dose Escalation for MTD Determination

This protocol is a generalized representation based on the design of clinical trials with Retaspimycin.[1]

• Patient Selection: Enroll patients with a confirmed diagnosis of the target malignancy who have met specific inclusion and exclusion criteria.

• Study Design: Employ a 3+3 dose-escalation design.

• Starting Dose: Based on preclinical toxicology data, an initial safe starting dose is established (e.g., 90 mg/m²).[1]

• Dose Escalation: Administer Retaspimycin intravenously over 30 minutes. If no DLTs are observed in the first cohort of 3 patients during the first cycle of treatment, escalate the dose in a new cohort.

• DLT Monitoring: Closely monitor patients for adverse events, graded according to the National Cancer Institute Common Terminology Criteria for Adverse Events (CTCAE). A DLT is a predefined, unacceptable toxicity.

• MTD Definition: The MTD is defined as the highest dose level at which fewer than one-third of at least six patients experience a DLT.[1]

• Expansion Cohort: Once the MTD is determined, an expansion cohort of patients is enrolled at this dose to further evaluate safety, tolerability, and preliminary efficacy.

Protocol 2: Assessment of Pharmacodynamics (HSP70 Induction)

• Sample Collection: Collect peripheral blood samples from patients at baseline (pre-dose) and at specified time points after Retaspimycin administration (e.g., 24 hours post-dose).[1]

• Leukocyte Isolation: Isolate peripheral blood leukocytes (PBLs) from the whole blood samples.

• Protein Extraction: Lyse the isolated PBLs to extract total protein.

• Western Blotting:

  • Separate protein lysates by SDS-PAGE.

  • Transfer the separated proteins to a nitrocellulose membrane.

  • Probe the membrane with a primary antibody specific for HSP70.

  • Incubate with a secondary antibody conjugated to horseradish peroxidase (HRP).

  • Detect the protein bands using a chemiluminescence substrate.[1]

• Analysis: Quantify the intensity of the HSP70 bands to assess the degree of induction relative to baseline.

Visualizations

Caption: Mechanism of action of Retaspimycin (IPI-504) via HSP90 inhibition.

Caption: Experimental workflow for determining the MTD using a 3+3 design.

References

• 1. A phase 1 study of the heat shock protein 90 inhibitor retaspimycin hydrochloride (IPI-504) in patients with gastrointestinal stromal tumors or soft tissue sarcomas - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A phase I study of the HSP90 inhibitor retaspimycin hydrochloride (IPI-504) in patients with gastrointestinal stromal tumors or soft-tissue sarcomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. aacrjournals.org [aacrjournals.org]
• 4. watermark02.silverchair.com [watermark02.silverchair.com]
• 5. A multicenter trial evaluating retaspimycin HCL (IPI-504) plus trastuzumab in patients with advanced or metastatic HER2-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Activity of IPI-504, a Novel Heat-Shock Protein 90 Inhibitor, in Patients With Molecularly Defined Non–Small-Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Multicenter Phase 2 Trial of the Hsp-90 Inhibitor, IPI-504 (retaspimycin hydrochloride), in Patients with Castration-Resistant Prostate Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Multicenter phase II trial of the heat shock protein 90 inhibitor, retaspimycin hydrochloride (IPI-504), in patients with castration-resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. asco.org [asco.org]
• 10. Infinity Presents Data on Retaspimycin Hydrochloride, a [globenewswire.com]

preventing degradation of Retaspimycin in stock solutions

This technical support center provides guidance for researchers, scientists, and drug development professionals on the proper handling and storage of Retaspimycin hydrochloride to prevent its degradation in stock solutions.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing Retaspimycin hydrochloride stock solutions?

A1: Dimethyl sulfoxide (DMSO) and ethanol are recommended solvents for dissolving Retaspimycin hydrochloride.[1] For preparing stock solutions of specific molarities, you can refer to established protocols.[2] If you observe any precipitation during preparation, gentle warming at 37°C or sonication can aid in dissolution.[1][3]

Q2: What are the optimal storage conditions for Retaspimycin hydrochloride stock solutions?

A2: To ensure stability and prevent degradation, it is crucial to store Retaspimycin hydrochloride stock solutions at appropriate temperatures. For long-term storage of up to 6 months, -80°C is recommended. For short-term storage of up to 1 month, -20°C is suitable.[3][4] Always store solutions in tightly sealed containers, protected from moisture and direct sunlight.[4][5][6] It is also advisable to aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[3]

Q3: How long can I store Retaspimycin hydrochloride as a solid (powder)?

A3: When stored as a dry powder in a cool, well-ventilated area away from direct sunlight, Retaspimycin hydrochloride is stable for extended periods. Recommended storage temperatures for the powder are -20°C for up to 3 years or 4°C for up to 2 years.[4][7]

Q4: Are there any known incompatibilities for Retaspimycin hydrochloride?

A4: Yes, Retaspimycin hydrochloride is incompatible with strong acids, strong alkalis, strong oxidizing agents, and strong reducing agents.[4][5] Contact with these substances can lead to chemical degradation.

Q5: What are the signs of degradation in my Retaspimycin stock solution?

A5: Visual indicators of degradation can include a change in color or the appearance of precipitates in the solution that do not dissolve upon gentle warming. A decrease in the expected biological activity in your experiments can also be a sign of degradation. If you suspect degradation, it is recommended to prepare a fresh stock solution.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Precipitate observed in stock solution upon thawing.	The compound may have come out of solution during freezing.	Gently warm the vial to 37°C and vortex or sonicate briefly to redissolve the compound completely before use.[1][3]
The storage temperature was not low enough, or the solution underwent multiple freeze-thaw cycles.	Ensure storage at -80°C for long-term stability and prepare single-use aliquots to minimize freeze-thaw cycles.[3]
The concentration of the stock solution is too high for the solvent at a low temperature.	Consider preparing a slightly lower concentration stock solution if the issue persists.
Inconsistent or lower-than-expected experimental results.	Degradation of Retaspimycin due to improper storage (e.g., prolonged storage at -20°C, exposure to light).	Prepare a fresh stock solution from the powder form. Always use the stock solution within the recommended timeframe (1 month at -20°C, 6 months at -80°C).[3][4]
The working solution was not prepared fresh.	It is highly recommended to prepare the working solution for your experiments fresh from the stock solution on the day of use.[3]
Repeated freeze-thaw cycles have compromised the integrity of the compound.	Discard the current stock solution and prepare new aliquots from a fresh stock.
Discoloration of the stock solution.	Potential chemical degradation due to exposure to light, incompatible substances, or prolonged storage at improper temperatures.	Discard the solution immediately and prepare a fresh stock, ensuring proper storage conditions are met, including protection from light.[6]

Storage Condition Summary

Form	Storage Temperature	Duration	Key Considerations
Solid (Powder)	-20°C	Up to 3 years[4]	Keep in a tightly sealed container in a dry, dark place.
4°C	Up to 2 years[4]	Keep in a tightly sealed container in a dry, dark place.
In Solvent (e.g., DMSO)	-80°C	Up to 6 months[3][4]	Aliquot to avoid freeze-thaw cycles; protect from moisture.[3]
-20°C	Up to 1 month[3][4]	Aliquot to avoid freeze-thaw cycles; protect from moisture.[3]

Experimental Protocols

Protocol for Preparation of a 10 mM Retaspimycin Hydrochloride Stock Solution in DMSO

• Materials:

  • Retaspimycin hydrochloride powder

  • Anhydrous Dimethyl sulfoxide (DMSO)

  • Sterile microcentrifuge tubes or vials

  • Calibrated pipette

• Procedure:

  • Equilibrate the Retaspimycin hydrochloride vial to room temperature before opening to prevent moisture condensation.

  • Weigh the required amount of Retaspimycin hydrochloride powder. For example, for 1 mL of a 10 mM stock solution, you will need 6.2417 mg (Molecular Weight: 624.17 g/mol ).

  • Add the appropriate volume of DMSO to the powder.

  • Vortex the solution until the powder is completely dissolved. If necessary, gently warm the tube at 37°C for 10 minutes or use an ultrasonic bath to aid dissolution.[1]

  • Once fully dissolved, aliquot the stock solution into single-use, sterile vials.

  • Store the aliquots at -80°C for long-term storage or -20°C for short-term storage.

Visual Guides

Caption: Workflow for preparing and storing Retaspimycin stock solutions.

Caption: Retaspimycin inhibits HSP90, leading to client protein degradation.

References

• 1. apexbt.com [apexbt.com]
• 2. IPI-504 (Retaspimycin hydrochloride) | CAS:857402-63-2 | Hsp90 inhibitor,novel, potent,selective | High Purity | Manufacturer BioCrick [biocrick.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. Retaspimycin hydrochloride|857402-63-2|MSDS [dcchemicals.com]
• 6. file.medchemexpress.eu [file.medchemexpress.eu]
• 7. medkoo.com [medkoo.com]

Technical Support Center: Managing Retaspimycin-Induced Fatigue and Nausea in Animal Studies

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) for managing fatigue and nausea observed in animal studies with Retaspimycin (IPI-504), a potent HSP90 inhibitor.

Frequently Asked Questions (FAQs)

Q1: What are the common side effects of Retaspimycin observed in preclinical and clinical studies?

Q2: What is the proposed mechanism behind Retaspimycin-induced fatigue?

A2: Retaspimycin-induced fatigue is likely multifactorial. One key mechanism is the disruption of mitochondrial function. Heat shock protein 90 (HSP90) plays a role in the proper folding and stability of several mitochondrial proteins.[3][4] Inhibition of HSP90 can lead to mitochondrial dysfunction, impairing cellular energy production (ATP synthesis) and increasing oxidative stress, which are known contributors to fatigue.[5][6]

Q3: What is the likely mechanism of Retaspimycin-induced nausea?

A3: The gastrointestinal tract is a primary site of serotonin production, a key neurotransmitter in the regulation of nausea and vomiting.[6][7][8] Chemotherapy-induced nausea and vomiting (CINV) is often mediated by the release of serotonin from enterochromaffin cells in the gut, which then stimulates vagal afferent nerves.[4][9][10] Given that HSP90 inhibitors can induce cellular stress, it is plausible that Retaspimycin triggers a similar release of serotonin in the gut, leading to nausea.

Q4: How can I quantitatively assess fatigue in my animal models?

A4: The Forced Swim Test (FST) is a widely used behavioral assay to assess depressive-like states and fatigue in rodents.[11][12][13][14] An increase in immobility time during the test is interpreted as a sign of behavioral despair or fatigue. Detailed protocols for the mouse FST are provided in the "Experimental Protocols" section below.

Q5: How can I measure nausea in rats, as they cannot vomit?

A5: Rats do not have a vomiting reflex, but they exhibit a behavior called "pica," the consumption of non-nutritive substances like kaolin clay, in response to nauseating stimuli.[11][13] The amount of kaolin consumed is a well-established quantitative measure of nausea in rats.[9][15][16][17][18] A detailed protocol for the pica assay is available in the "Experimental Protocols" section.

Troubleshooting Guides

Issue 1: Unexpectedly High Levels of Fatigue Observed

Potential Cause	Troubleshooting Step
Dose-dependent toxicity	Titrate the dose of Retaspimycin to find a balance between efficacy and manageable fatigue. Start with a lower dose and gradually escalate, closely monitoring for signs of fatigue.
Dehydration and malnutrition	Ensure animals have easy access to food and water. Monitor body weight and food/water intake daily. Consider providing supplemental nutrition or hydration if necessary.
Stress from experimental procedures	Acclimatize animals to handling and experimental procedures to minimize stress. Conduct behavioral tests in a quiet, low-light environment.
Underlying health issues in animals	Ensure all animals are healthy before starting the study. Any animal showing signs of illness unrelated to the treatment should be removed from the study.

Issue 2: Difficulty in Detecting a Clear Nausea Signal with the Pica Assay

Potential Cause	Troubleshooting Step
Insufficient dose to induce nausea	Confirm that the dose of Retaspimycin is sufficient to induce a pica response. A dose-response study may be necessary.
Acclimation to kaolin	Ensure rats are properly acclimated to the presence of kaolin before the start of the experiment so that neophobia does not confound the results.
Stress-induced anorexia	High levels of stress can suppress all feeding behavior, including kaolin consumption. Minimize animal stress through proper handling and a controlled experimental environment.
Timing of measurement	The peak pica response may occur at a specific time point after Retaspimycin administration. Conduct a time-course experiment to identify the optimal window for measurement.

Quantitative Data Summary

While specific data for Retaspimycin in rodents is limited, the following table summarizes relevant findings from clinical trials and studies with other HSP90 inhibitors.

Compound	Species	Adverse Effect	Incidence/Severity
Retaspimycin (IPI-504)	Human	Fatigue	59% of patients in a Phase 1 study.[1]
Retaspimycin (IPI-504)	Human	Nausea	43% of patients in a Phase 1 study.[1]
Ganetespib	Dog	Gastrointestinal	Diarrhea, vomiting, inappetence, and lethargy were the primary toxicities observed.[2]

Experimental Protocols

Protocol 1: Forced Swim Test (FST) for Assessing Fatigue in Mice

Objective: To quantify fatigue-like behavior by measuring the duration of immobility in mice forced to swim in an inescapable cylinder of water.

Materials:

• Transparent cylindrical tanks (e.g., 20 cm in diameter, 30 cm high)

• Water at 23-25°C

• Video recording equipment

• Timers

• Towels and a warming lamp for drying the animals

Procedure:

• Fill the cylindrical tanks with water to a depth of 15 cm, ensuring the mouse cannot touch the bottom with its tail or paws. The water temperature should be maintained at 23-25°C.

• Gently place each mouse into a cylinder.

• Start the timer and video recording for a 6-minute session.

• After 6 minutes, carefully remove the mouse from the water, dry it with a towel, and place it in a clean, dry cage under a warming lamp for a few minutes before returning it to its home cage.

• Score the video recordings for the last 4 minutes of the 6-minute session. The primary measure is "immobility time," defined as the period when the mouse makes only the movements necessary to keep its head above water.

Protocol 2: Pica Assay for Assessing Nausea in Rats

Objective: To quantify nausea by measuring the consumption of kaolin clay.

Materials:

• Standard rat housing cages with wire mesh floors

• Food and water containers

• Kaolin pellets

• Standard rat chow

• Scale for weighing kaolin and chow

Procedure:

• Acclimate rats to individual housing for at least 3 days before the experiment.

• Provide pre-weighed standard chow and kaolin pellets in separate containers within the cage.

• Administer Retaspimycin or vehicle control.

• Measure the amount of kaolin and chow consumed, as well as any spillage, at regular intervals (e.g., 24 and 48 hours) post-administration.

• Calculate the net kaolin and chow intake. An increase in kaolin consumption relative to baseline and the control group is indicative of nausea.

Visualizations

Signaling Pathways and Experimental Workflows

References

• 1. HSP90 Mechanisms & Interactions | HSP90 [hsp90.ca]
• 2. 2.4.4. Forced swim test [bio-protocol.org]
• 3. heraldopenaccess.us [heraldopenaccess.us]
• 4. Hsp90 regulation of mitochondrial protein folding: from organelle integrity to cellular homeostasis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Serotonin Reuptake Inhibitors and the Gut Microbiome: Significance of the Gut Microbiome in Relation to Mechanism of Action, Treatment Response, Side Effects, and Tachyphylaxis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Serotonin Signaling in the Gastrointestinal Tract: Functions, dysfunctions, and therapeutic targets - PMC [pmc.ncbi.nlm.nih.gov]
• 8. youtube.com [youtube.com]
• 9. Pica caused by emetic drugs in laboratory rats with kaolin, gypsum, and lime as test substances - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Previously unrecognized and potentially consequential challenges facing Hsp90 inhibitors in cancer clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 11. The Mouse Forced Swim Test - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Video: The Forced Swim Test as a Model of Depressive-like Behavior [jove.com]
• 13. The mouse forced swim test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. pure.johnshopkins.edu [pure.johnshopkins.edu]
• 15. Pica as an adaptive response: Kaolin consumption helps rats recover from chemotherapy-induced illness - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Pica behavior of laboratory rats (Rattus norvegicus domestica): Nauseated animals ingest kaolin, zeolite, bentonite, but not calcium carbonate chalk - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Pica as an adaptive response: Kaolin consumption helps rats recover from chemotherapy-induced illness - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Improving the Therapeutic Index of Retaspimycin in Combination Therapies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in optimizing the use of Retaspimycin (IPI-504) in combination therapies. Our goal is to help you enhance the therapeutic index of your experimental setups by addressing common challenges and providing practical guidance.

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments with Retaspimycin in a question-and-answer format.

Issue 1: Higher than Expected Cytotoxicity in Combination Studies

• Question: We are observing excessive cell death in our combination experiments with Retaspimycin and a PI3K inhibitor, even at low concentrations. How can we troubleshoot this?

• Answer:

  • Confirm Single-Agent IC50 Values: Re-evaluate the IC50 values for both Retaspimycin and the PI3K inhibitor individually in your specific cell line. Published IC50 values can vary between cell lines and experimental conditions. Retaspimycin's IC50 typically ranges from 10-40 nM in sensitive cell lines.[1]

  • Optimize Dosing Schedule: Staggering the administration of the two drugs can sometimes mitigate toxicity. Try pre-treating with one agent for a short period (e.g., 6-12 hours) before adding the second, or vice versa.

  • Assess Synergy at Lower Concentrations: Utilize a checkerboard assay with a broad range of concentrations for both drugs to identify synergistic, additive, or antagonistic interactions across different dose levels. The Chou-Talalay method can be used to calculate a Combination Index (CI), where CI < 1 indicates synergy, CI = 1 is additive, and CI > 1 is antagonistic.

  • Evaluate Off-Target Effects: At higher concentrations, off-target effects of either drug could contribute to toxicity. Consider using a different PI3K inhibitor with a distinct chemical scaffold to see if the effect persists.

  • Check for Solvent Toxicity: Ensure that the final concentration of the solvent (e.g., DMSO) is consistent across all experimental conditions and is at a non-toxic level for your cells.

Issue 2: Lack of Synergy or Antagonistic Effects Observed

• Question: Our results show an additive or even antagonistic effect when combining Retaspimycin with docetaxel in non-small cell lung cancer (NSCLC) cells. What could be the reason for this?

• Answer:

  • Review the Dosing Ratio: The synergistic effect of drug combinations is often ratio-dependent. Perform experiments with different fixed ratios of Retaspimycin to docetaxel to determine the optimal ratio for synergy.

  • Consider the Mechanism of Action: Retaspimycin induces the degradation of HSP90 client proteins, which can take several hours. Docetaxel, on the other hand, primarily affects microtubule dynamics during mitosis. The timing of drug administration is critical. Consider a sequential dosing schedule, for example, pre-treating with Retaspimycin for 24 hours to deplete client proteins before adding docetaxel.

  • Investigate Resistance Mechanisms: The cancer cells might have intrinsic or acquired resistance to one or both agents. For HSP90 inhibitors, resistance can be mediated by the upregulation of co-chaperones like Hsp70 or by mutations in HSP90 itself.[2] Western blotting for Hsp70 levels after treatment can provide insights.

  • Cell Line Specificity: The synergy between two drugs can be highly cell line-specific. The combination of Retaspimycin and docetaxel has shown promise in some NSCLC preclinical models and clinical trials, particularly in patients with a history of heavy smoking.[3] Your cell line may not be sensitive to this particular combination.

  • Re-evaluate Data Analysis: Ensure that the method used to determine synergy is appropriate. The Chou-Talalay method is a widely accepted standard.[4] Double-check your calculations for the Combination Index.

Issue 3: Inconsistent Results in Western Blotting for HSP90 Client Proteins

• Question: We are seeing variable degradation of HSP90 client proteins (e.g., Akt, HER2) after Retaspimycin treatment in our combination studies. How can we improve the consistency of our Western blots?

• Answer:

  • Optimize Lysis Buffer and Protease/Phosphatase Inhibitors: Ensure your lysis buffer is appropriate for the target proteins and that you are using a fresh and comprehensive cocktail of protease and phosphatase inhibitors to prevent protein degradation or changes in phosphorylation status post-lysis.

  • Standardize Loading Controls: Use a reliable loading control (e.g., GAPDH, β-actin, or tubulin) and ensure equal protein loading across all lanes.

  • Time-Course Experiment: The degradation of different HSP90 client proteins can occur at different rates. Perform a time-course experiment (e.g., 6, 12, 24, 48 hours) of Retaspimycin treatment to identify the optimal time point for observing the degradation of your specific protein of interest.

  • Antibody Validation: Ensure that your primary antibodies are specific and validated for Western blotting. Use positive and negative controls for your target proteins if available.

  • Transfer Efficiency: Verify efficient protein transfer from the gel to the membrane using a stain like Ponceau S. Adjust transfer conditions (time, voltage) based on the molecular weight of your target protein.

Frequently Asked Questions (FAQs)

General

• What is the mechanism of action of Retaspimycin? Retaspimycin is a potent and selective inhibitor of Heat Shock Protein 90 (HSP90). It binds to the N-terminal ATP/ADP-binding site of HSP90, leading to the proteasomal degradation of HSP90's "client" proteins. Many of these client proteins are oncoproteins critical for cancer cell growth, proliferation, and survival.[1]

• What is the rationale for using Retaspimycin in combination therapies? Combining Retaspimycin with other anticancer agents can lead to synergistic effects by targeting multiple oncogenic pathways simultaneously. This can enhance anti-tumor activity, overcome drug resistance, and potentially allow for lower doses of each agent, thereby improving the therapeutic index.

• How should I handle and store Retaspimycin? Retaspimycin hydrochloride is soluble in DMSO. For long-term storage, it should be kept at -20°C as a solid. Aqueous solutions should be used fresh and not stored for more than a day.[1]

Experimental Design

• What are some common combination partners for Retaspimycin? Retaspimycin has been investigated in combination with various agents, including:

  • Chemotherapy: Docetaxel in non-small cell lung cancer.[3]

  • Targeted therapy:

    • Everolimus (mTOR inhibitor) in KRAS-mutant non-small cell lung cancer.[5]

    • Trastuzumab (HER2 inhibitor) in HER2-positive breast cancer.[6][7]

    • Imatinib (tyrosine kinase inhibitor) in gastrointestinal stromal tumors (GIST).[8]

• How do I determine if my drug combination is synergistic? The most common method is to calculate the Combination Index (CI) using the Chou-Talalay method. A CI value less than 1 indicates synergy, a CI equal to 1 indicates an additive effect, and a CI greater than 1 indicates antagonism.[4][9] Isobologram analysis is a graphical representation of synergy.

• What are some key HSP90 client proteins I should monitor in my experiments? The choice of client proteins to monitor will depend on the cancer type and the signaling pathways of interest. Some key client proteins include:

  • Kinases: Akt, HER2, c-RAF, CDK4

  • Transcription factors: HIF-1α, steroid hormone receptors

  • Other: Mutant p53, survivin

Troubleshooting and Data Interpretation

• What are the known mechanisms of resistance to HSP90 inhibitors like Retaspimycin? Resistance to HSP90 inhibitors can arise through several mechanisms:

  • Induction of the heat shock response: Inhibition of HSP90 can lead to the activation of Heat Shock Factor 1 (HSF1), which upregulates the expression of other heat shock proteins like Hsp70 and Hsp27 that can have pro-survival functions.[2][10]

  • Mutations in HSP90: While rare, mutations in the drug-binding pocket of HSP90 can prevent inhibitor binding.[2]

  • Drug efflux pumps: Increased expression of ABC transporters can pump the drug out of the cell.

  • Activation of bypass signaling pathways: Cancer cells may activate alternative survival pathways that are not dependent on HSP90.

• What are the common toxicities associated with Retaspimycin in clinical trials? Common adverse events observed in clinical trials of Retaspimycin include fatigue, nausea, and diarrhea.[7][11] More severe toxicities, including liver function abnormalities, have also been reported, which in some cases led to the discontinuation of clinical trials.[12]

Quantitative Data from Preclinical and Clinical Studies

Table 1: In Vitro Efficacy of Retaspimycin (IPI-504) as a Single Agent

Cell Line	Cancer Type	IC50 / EC50 (nM)	Reference
Various Tumor Cell Lines	Multiple	10 - 40	[1]
MM1.s	Multiple Myeloma	307 ± 51	[8]
RPMI-8226	Multiple Myeloma	306 ± 38	[8]

Table 2: Clinical Trial Data for Retaspimycin (IPI-504) Combination Therapies

Combination	Cancer Type	Phase	Key Findings	Common Adverse Events (Grade 1-2)	Reference
Retaspimycin + Docetaxel	Non-Small Cell Lung Cancer	Ib	Well-tolerated and clinically active, with an overall response rate of 26%.	Fatigue, diarrhea, nausea, vomiting, neutropenia, anemia	[3]
Retaspimycin + Trastuzumab	HER2+ Breast Cancer	II	Well-tolerated but showed modest clinical activity that did not meet criteria for trial expansion.	Fatigue (46%), nausea (31%), diarrhea (23%)	[7]
Retaspimycin + Everolimus	KRAS Mutant Non-Small Cell Lung Cancer	I/II	To evaluate safety and efficacy.	Not yet reported in detail	[5]

Experimental Protocols

1. Cell Viability Assay (MTT/MTS Assay)

• Objective: To determine the cytotoxic effects of Retaspimycin alone and in combination with another therapeutic agent.

• Methodology:

  • Seed cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Treat the cells with a serial dilution of Retaspimycin, the combination agent, and the combination of both at various ratios. Include vehicle-only controls.

  • Incubate for a specified period (e.g., 72 hours).

  • Add MTT or MTS reagent to each well and incubate for 1-4 hours at 37°C.

  • If using MTT, add a solubilization solution to dissolve the formazan crystals.

  • Read the absorbance at the appropriate wavelength (e.g., 570 nm for MTT, 490 nm for MTS) using a microplate reader.

  • Calculate the percentage of cell viability relative to the vehicle-treated control and determine IC50 values. For combination studies, calculate the Combination Index (CI) using software like CompuSyn.

2. Western Blot Analysis of HSP90 Client Proteins

• Objective: To assess the pharmacodynamic effect of Retaspimycin by measuring the degradation of HSP90 client proteins.

• Methodology:

  • Plate cells and treat with Retaspimycin, the combination agent, or the combination for the desired time points (e.g., 6, 12, 24 hours).

  • Lyse the cells in RIPA buffer supplemented with protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA or Bradford assay.

  • Denature equal amounts of protein from each sample by boiling in Laemmli sample buffer.

  • Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

  • Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature.

  • Incubate the membrane with primary antibodies against your target HSP90 client proteins (e.g., Akt, HER2, c-RAF) and a loading control (e.g., GAPDH, β-actin) overnight at 4°C.

  • Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Wash the membrane again with TBST.

  • Detect the signal using an enhanced chemiluminescence (ECL) substrate and image the blot.

  • Quantify the band intensities and normalize to the loading control.

Visualizations

Caption: Mechanism of action of Retaspimycin.

Caption: Experimental workflow for evaluating combination therapies.

Caption: Logical flow for troubleshooting unexpected experimental results.

References

• 1. researchgate.net [researchgate.net]
• 2. hematologyandoncology.net [hematologyandoncology.net]
• 3. Infinity Presents Data on Retaspimycin Hydrochloride, a [globenewswire.com]
• 4. aacrjournals.org [aacrjournals.org]
• 5. A phase 1 b/2 study of IPI-504 in combination with Everolimus in patients with KRAS mutant NSCLC | Dana-Farber Cancer Institute [dana-farber.org]
• 6. assaygenie.com [assaygenie.com]
• 7. A multicenter trial evaluating retaspimycin HCL (IPI-504) plus trastuzumab in patients with advanced or metastatic HER2-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Western blot troubleshooting guide! [jacksonimmuno.com]
• 9. Analysis of drug combinations: current methodological landscape - PMC [pmc.ncbi.nlm.nih.gov]
• 10. A critical evaluation of methods to interpret drug combinations - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Activity of IPI-504, a novel heat-shock protein 90 inhibitor, in patients with molecularly defined non-small-cell lung cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Activity of IPI-504, a Novel Heat-Shock Protein 90 Inhibitor, in Patients With Molecularly Defined Non–Small-Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Overcoming Acquired Resistance to Retaspimycin in Cancer Cells

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering acquired resistance to Retaspimycin (IPI-504) in their cancer cell experiments.

Troubleshooting Guides

This section offers step-by-step guidance to identify and address potential reasons for decreased sensitivity or acquired resistance to Retaspimycin in your cell line models.

Initial Troubleshooting Workflow

If you observe a decrease in the efficacy of Retaspimycin, follow this workflow to diagnose the potential cause.

Reference Data & Comparative Studies

A Head-to-Head Comparison of Retaspimycin and Ganetespib in Non-Small Cell Lung Cancer

For Researchers, Scientists, and Drug Development Professionals

Introduction

Heat shock protein 90 (Hsp90) is a molecular chaperone crucial for the stability and function of numerous client proteins, many of which are implicated in oncogenesis and tumor progression. Its inhibition has emerged as a promising therapeutic strategy in oncology. In the landscape of non-small cell lung cancer (NSCLC), two notable Hsp90 inhibitors, Retaspimycin (IPI-504) and Ganetespib (STA-9090), have been the subject of extensive preclinical and clinical investigation. This guide provides an objective, data-driven head-to-head comparison of these two agents, focusing on their performance in NSCLC models, supported by experimental data and detailed methodologies.

Mechanism of Action: Targeting the Hsp90 Chaperone Cycle

Both Retaspimycin and Ganetespib are potent inhibitors of Hsp90, binding to the N-terminal ATP-binding pocket of the chaperone. This competitive inhibition disrupts the Hsp90 chaperone cycle, leading to the misfolding and subsequent ubiquitin-proteasomal degradation of Hsp90 client proteins. Many of these client proteins are key drivers of NSCLC, including EGFR, ALK, MET, and HER2, as well as downstream signaling molecules like AKT and ERK. The degradation of these oncoproteins disrupts critical signaling pathways, ultimately leading to cell cycle arrest and apoptosis.

Figure 1: Simplified signaling pathway of Hsp90 inhibition by Retaspimycin and Ganetespib.

Preclinical Efficacy in NSCLC: A Comparative Overview

Both Retaspimycin and Ganetespib have demonstrated significant antitumor activity in preclinical models of NSCLC. Ganetespib has been shown to be a more potent inhibitor in many instances.

In Vitro Potency: IC50 Values

A direct comparison of the half-maximal inhibitory concentration (IC50) values in a panel of human lung adenocarcinoma cell lines reveals the relative potency of these two inhibitors.

Cell Line	Retaspimycin (IPI-504) IC50 (nM)	Ganetespib (STA-9090) IC50 (nM)
H1437	3.473	Not Reported
H1650	3.764	Not Reported
H358	4.662	Not Reported
H2228	46.340	4.131
H2009	33.833	4.634
H1975	Not Reported	4.739
H3122	Not Reported	7.991
H1781	Not Reported	9.954
Calu-3	43.295	18.445

Data compiled from a study on predictive biomarkers of response to HSP90 inhibitors in lung adenocarcinoma.

Ganetespib generally exhibits lower IC50 values across a range of NSCLC cell lines, with concentrations in the low nanomolar range being effective. For instance, in one study, Ganetespib inhibited the proliferation of 24 NSCLC cell lines with IC50 values ranging from 2 to 30 nM[1]. Retaspimycin has also shown potent single-agent activity, particularly in NSCLC models with acquired resistance to EGFR tyrosine kinase inhibitors (TKIs)[2].

Hsp90 Client Protein Degradation

Ganetespib has been shown to be more potent than the first-generation Hsp90 inhibitor 17-AAG in inducing the degradation of key client proteins in NSCLC cell lines, such as mutant EGFR and MET[1]. While direct comparative studies on client protein degradation between Retaspimycin and Ganetespib are limited, both drugs effectively lead to the depletion of oncoproteins crucial for NSCLC cell survival.

In Vivo Efficacy in Xenograft Models

In xenograft models of NSCLC, both compounds have demonstrated significant anti-tumor activity. Retaspimycin administration resulted in significant tumor growth inhibition in models of Iressa-resistant lung cancer[2]. Ganetespib has also shown robust in vivo efficacy in various NSCLC xenograft models, including those driven by mutant EGFR and ALK[1].

Experimental Protocols

To ensure the reproducibility and critical evaluation of the cited data, the following are generalized methodologies for the key experiments.

Cell Viability Assay

A common workflow for assessing the cytotoxic effects of Hsp90 inhibitors on NSCLC cell lines is outlined below.

References

• 1. Ganetespib (STA-9090), a Non-Geldanamycin HSP90 Inhibitor, has Potent Antitumor Activity in In Vitro and In Vivo Models of Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Preclinical Data Highlighting Potential of Retaspimycin in [globenewswire.com]

Validating Hsp90 Target Engagement of Retaspimycin in Cells: A Comparative Guide

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of methods to validate the target engagement of Retaspimycin (IPI-504), a potent inhibitor of Heat Shock Protein 90 (Hsp90), with other alternative inhibitors. This guide includes supporting experimental data and detailed protocols for key validation assays.

Retaspimycin hydrochloride (IPI-504) is a water-soluble analog of 17-AAG that demonstrates significant promise in therapeutic applications due to its improved pharmacokinetic profile.[1] In vivo, Retaspimycin is converted to 17-AAG, which is a potent inhibitor of Hsp90.[2] Validating the engagement of Retaspimycin with its target, Hsp90, within a cellular context is a critical step in preclinical and clinical development. This guide outlines and compares the primary methods for confirming this interaction.

Comparison of Hsp90 Inhibitors

The following table summarizes the half-maximal inhibitory concentration (IC50) values of Retaspimycin and other Hsp90 inhibitors in various non-small cell lung cancer (NSCLC) cell lines, providing a quantitative comparison of their potency.

Cell Line	Retaspimycin (IPI-504) IC50 (nM)	17-AAG IC50 (nM)	Ganetespib (STA-9090) IC50 (nM)	Luminespib (AUY-922) IC50 (nM)
H1975	1.258 - 6.555	1.258 - 6.555	Not Reported	Not Reported
H1437	1.258 - 6.555	1.258 - 6.555	Not Reported	Not Reported
H1650	1.258 - 6.555	1.258 - 6.555	Not Reported	Not Reported
HCC827	26.255 - 87.733	26.255 - 87.733	Not Reported	Not Reported
H2009	26.255 - 87.733	26.255 - 87.733	Not Reported	Not Reported
Calu-3	26.255 - 87.733	26.255 - 87.733	Not Reported	Not Reported

Data sourced from a study on predictive biomarkers of response to Hsp90 inhibitors in lung adenocarcinoma.[3] In another study, Retaspimycin was found to potently inhibit proliferation in several tumor cell lines with IC50 values ranging from 10-40 nM.[2]

Key Experimental Protocols for Target Validation

Accurate validation of Hsp90 target engagement is achieved through a combination of biochemical and cell-based assays. Below are detailed protocols for three widely accepted methods.

Western Blotting for Hsp90 Client Protein Degradation and Hsp70 Induction

A hallmark of Hsp90 inhibition is the subsequent ubiquitination and proteasomal degradation of its client proteins.[4] Concurrently, inhibition of Hsp90 leads to the induction of heat shock proteins, such as Hsp70, as a cellular stress response.[5] Western blotting is a standard technique to qualitatively and semi-quantitatively measure these changes.

Protocol:

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat cells with varying concentrations of Retaspimycin or other Hsp90 inhibitors for a specified time (e.g., 24 hours). Include a vehicle-treated control.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them in RIPA buffer supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay to ensure equal loading.

• SDS-PAGE and Western Blotting: Separate 20-40 µg of protein per lane on an SDS-polyacrylamide gel. Transfer the separated proteins to a PVDF or nitrocellulose membrane.

• Immunoblotting: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour at room temperature. Incubate the membrane with primary antibodies against Hsp90 client proteins (e.g., HER2, Akt, c-Raf) and Hsp70 overnight at 4°C.[6][7][8]

• Detection: Wash the membrane with TBST and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature. Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Densitometry analysis can be performed to quantify the changes in protein levels relative to a loading control (e.g., GAPDH or β-actin).

Cellular Thermal Shift Assay (CETSA)

CETSA is a powerful method for assessing direct target engagement in a cellular environment. The principle is based on the ligand-induced thermal stabilization of the target protein.[9]

Protocol:

• Cell Treatment: Treat intact cells with Retaspimycin or a vehicle control for a designated period.

• Heating: Aliquot the cell suspension into PCR tubes and heat them to a range of temperatures in a PCR cycler. Unbound proteins will denature and aggregate at lower temperatures than ligand-bound proteins.[9]

• Cell Lysis: Lyse the heated cells using freeze-thaw cycles.[9]

• Separation of Soluble Fraction: Centrifuge the lysates at high speed (e.g., 20,000 x g) to pellet the aggregated proteins.[9]

• Analysis by Western Blot: Collect the supernatant containing the soluble proteins and analyze the amount of soluble Hsp90 at each temperature by Western blotting as described in the previous protocol. An increase in the amount of soluble Hsp90 at higher temperatures in the drug-treated samples compared to the control indicates target engagement.

Co-Immunoprecipitation (Co-IP) for Hsp90-Client Protein Interaction

Co-IP is used to determine if Hsp90 and its client proteins are in a complex within the cell and how this interaction is affected by an inhibitor.

Protocol:

• Cell Treatment and Lysis: Treat cells with Retaspimycin or a control. Lyse the cells in a non-denaturing lysis buffer to preserve protein-protein interactions.[4]

• Pre-clearing: Incubate the cell lysate with protein A/G agarose/sepharose beads to reduce non-specific binding.[10]

• Immunoprecipitation: Incubate the pre-cleared lysate with an antibody specific for Hsp90 or a client protein overnight at 4°C.

• Complex Capture: Add protein A/G beads to the lysate and incubate for 1-3 hours to capture the antibody-protein complexes.[10]

• Washing: Pellet the beads by centrifugation and wash them several times with lysis buffer to remove non-specifically bound proteins.[10]

• Elution and Analysis: Elute the protein complexes from the beads by boiling in SDS-PAGE sample buffer. Analyze the immunoprecipitated proteins by Western blotting using antibodies against Hsp90 and the expected interacting client proteins. A decrease in the co-precipitated client protein in the Retaspimycin-treated sample indicates disruption of the Hsp90-client interaction.

Visualizing the Molecular Interactions and Experimental Processes

To further elucidate the mechanisms and workflows discussed, the following diagrams have been generated using the Graphviz DOT language.

Caption: Hsp90 signaling pathway and the point of inhibition by Retaspimycin.

Caption: Workflow for validating Hsp90 target engagement in cells.

Caption: Logical framework for comparing Retaspimycin with alternative Hsp90 inhibitors.

References

• 1. A multicenter trial evaluating retaspimycin HCL (IPI-504) plus trastuzumab in patients with advanced or metastatic HER2-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. bpsbioscience.com [bpsbioscience.com]
• 3. Identification of Predictive Biomarkers of Response to HSP90 Inhibitors in Lung Adenocarcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Systematic Protocol for the Characterization of Hsp90 Modulators - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A phase 1 study of the heat shock protein 90 inhibitor retaspimycin hydrochloride (IPI-504) in patients with gastrointestinal stromal tumors or soft tissue sarcomas - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. researchgate.net [researchgate.net]
• 9. A cellular thermal shift assay for detecting amino acid sites involved in drug target engagement - PMC [pmc.ncbi.nlm.nih.gov]
• 10. assaygenie.com [assaygenie.com]

Degradation of Key Client Proteins by Retaspimycin: A Comparative Analysis

A comprehensive guide for researchers, scientists, and drug development professionals on the targeted degradation of oncogenic proteins by the HSP90 inhibitor, Retaspimycin. This guide provides a comparative analysis with other HSP90 inhibitors and emerging PROTAC technology, supported by experimental data and detailed protocols.

Retaspimycin (IPI-504) is a potent and selective inhibitor of Heat Shock Protein 90 (HSP90), a molecular chaperone crucial for the stability and function of numerous client proteins, many of which are key drivers of cancer.[1] By inhibiting HSP90's ATPase activity, Retaspimycin triggers the ubiquitin-proteasome-mediated degradation of these client proteins, leading to cell cycle arrest and apoptosis in cancer cells. This guide focuses on the confirmed degradation of specific, clinically relevant client proteins—HER2, KIT, PDGFRα, and AKT—by Retaspimycin and compares its efficacy with other HSP90 inhibitors and the novel targeted protein degradation technology, Proteolysis Targeting Chimeras (PROTACs).

Mechanism of Action: HSP90 Inhibition

HSP90 plays a critical role in the conformational maturation and stability of a wide array of signaling proteins. In cancer cells, there is a heightened reliance on HSP90 to maintain the function of mutated and overexpressed oncoproteins. Retaspimycin, a water-soluble hydroquinone hydrochloride salt of 17-allylamino-17-demethoxygeldanamycin (17-AAG), binds to the N-terminal ATP-binding pocket of HSP90.[2] This competitive inhibition disrupts the chaperone cycle, leading to the misfolding and subsequent degradation of HSP90 client proteins by the proteasome.

Figure 1: HSP90 chaperone cycle and its inhibition by Retaspimycin.

Comparative Degradation of Client Proteins

The efficacy of Retaspimycin in degrading specific client proteins is a critical determinant of its therapeutic potential. Below is a comparative summary of its effects on HER2, KIT, PDGFRα, and AKT, alongside data for other HSP90 inhibitors and PROTACs.

Data Presentation

Table 1: Comparative Degradation of HER2

Compound	Compound Type	Cell Line	Concentration	% Degradation / Effect	Citation(s)
Retaspimycin (IPI-504)	HSP90 Inhibitor	-	-	Data not directly available in a comparative format
17-AAG	HSP90 Inhibitor	SKBR-3	1 µM	Significant	[3]
17-AEPGA	HSP90 Inhibitor	SKBR-3	1 µM	Significant, equal or superior to 17-AAG	[3]
17-DMAG	HSP90 Inhibitor	SKBR-3	1 µM	Significant, equal or superior to 17-AAG	[3]
Ganetespib	HSP90 Inhibitor	NCI-H1975	40 nM	Similar to >120 nM 17-AAG for EGFR	[4]
PROTAC HER2 degrader-1	PROTAC	BT-474	69 nM (DC50)	96% (Dmax)	[5]

Table 2: Comparative Degradation of KIT and PDGFRα

Compound	Compound Type	Target	Cell Line / Model	Concentration / Dose	% Degradation / Effect	Citation(s)
Retaspimycin (IPI-504)	HSP90 Inhibitor	KIT	GIST Xenografts	100 mg/kg	Downregulation of KIT	[2][6]
Retaspimycin (IPI-504)	HSP90 Inhibitor	PDGFRα	GIST cell lines	-	Inhibition of activation	[1]
Ganetespib	HSP90 Inhibitor	c-KIT	Various	Low nM IC50	Potent cytotoxicity in c-KIT mutant cells	[7]
Sorafenib-based PROTAC	PROTAC	PDGFR-β	Cancer cells	-	Selective degradation	[8]

Table 3: Comparative Degradation of AKT

Compound	Compound Type	Cell Line	Concentration	% Degradation / Effect	Citation(s)
Retaspimycin (IPI-504)	HSP90 Inhibitor	GIST cell lines	-	Inhibition of activation	[1]
AUY922	HSP90 Inhibitor	Gastric Cancer Cells	Low IC50 values	Marked decrease in AKT levels	[9]
MS143	PROTAC	PC3	46 nM (DC50)	Rapid and robust degradation	[10]
INY-03-041	PROTAC	Breast Cancer Cells	-	Potent degradation	[11]
MS21	PROTAC	-	-	More effective than parental inhibitor	[12]

Experimental Protocols

General Western Blot Protocol for Protein Degradation Analysis

Western blotting is a fundamental technique to quantify the degradation of specific proteins. The following is a generalized protocol that can be adapted for specific experimental conditions.

Figure 2: Standard workflow for Western blot analysis.

• Cell Culture and Treatment: Plate cells at an appropriate density and allow them to adhere overnight. Treat cells with various concentrations of Retaspimycin or other compounds for the desired time points.

• Cell Lysis: Wash cells with ice-cold PBS and lyse them using a suitable lysis buffer (e.g., RIPA buffer) supplemented with protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a standard method such as the bicinchoninic acid (BCA) assay to ensure equal loading.

• SDS-PAGE: Denature protein samples by boiling in Laemmli buffer and separate them by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a polyvinylidene difluoride (PVDF) or nitrocellulose membrane.

• Blocking: Block the membrane with a blocking solution (e.g., 5% non-fat dry milk or bovine serum albumin in Tris-buffered saline with Tween 20 - TBST) to prevent non-specific antibody binding.

• Antibody Incubation: Incubate the membrane with a primary antibody specific to the target protein overnight at 4°C. Following washes with TBST, incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and visualize using a chemiluminescence imaging system.

• Analysis: Quantify the band intensities using densitometry software. Normalize the intensity of the target protein to a loading control (e.g., β-actin or GAPDH) to determine the relative protein degradation.

Note: Specific antibody concentrations, incubation times, and blocking reagents should be optimized for each target protein.

Signaling Pathways Affected by Client Protein Degradation

The degradation of HSP90 client proteins by Retaspimycin disrupts key signaling pathways that are often hyperactivated in cancer.

Figure 3: Disruption of oncogenic signaling by Retaspimycin-induced degradation.

Conclusion

Retaspimycin effectively induces the degradation of key oncogenic client proteins by inhibiting HSP90. The provided data demonstrates its activity against critical cancer drivers like HER2, KIT, PDGFRα, and AKT. While direct comparative studies with newer modalities like PROTACs are still emerging, the information presented in this guide offers a valuable resource for researchers to evaluate the potential of Retaspimycin in their specific research and development contexts. The detailed protocols and pathway diagrams serve as practical tools to facilitate further investigation into the therapeutic applications of targeted protein degradation.

References

• 1. A phase 1 study of the heat shock protein 90 inhibitor retaspimycin hydrochloride (IPI-504) in patients with gastrointestinal stromal tumors or soft tissue sarcomas - PMC [pmc.ncbi.nlm.nih.gov]
• 2. aacrjournals.org [aacrjournals.org]
• 3. spandidos-publications.com [spandidos-publications.com]
• 4. Ganetespib (STA-9090), a Non-Geldanamycin HSP90 Inhibitor, has Potent Antitumor Activity in In Vitro and In Vivo Models of Non-Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. medchemexpress.com [medchemexpress.com]
• 6. The heat shock protein 90 inhibitor IPI-504 induces KIT degradation, tumor shrinkage, and cell proliferation arrest in xenograft models of gastrointestinal stromal tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Ganetespib: research and clinical development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Discovery of selective platelet-derived growth factor receptor-beta (PDGFR-β) bifunctional small-molecule degraders - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. HSP90 inhibitor, AUY922, debilitates intrinsic and acquired lapatinib-resistant HER2-positive gastric cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 10. medchemexpress.com [medchemexpress.com]
• 11. Novel Allosteric Inhibitor-derived AKT Proteolysis Targeting Chimeras (PROTACs) Enable Potent and Selective AKT Degradation in KRAS/BRAF Mutant Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 12. mdpi.com [mdpi.com]

Retaspimycin's Anti-Tumor Efficacy: A Comparative Analysis Across Diverse Cancer Types

For Immediate Release

A comprehensive review of preclinical and clinical data reveals the broad-spectrum anti-tumor activity of Retaspimycin (IPI-504), a potent inhibitor of Heat Shock Protein 90 (HSP90), across various cancer types. This guide provides a comparative analysis of its efficacy in Non-Small Cell Lung Cancer (NSCLC), Gastrointestinal Stromal Tumors (GIST), and HER2-positive breast cancer, offering valuable insights for researchers, scientists, and drug development professionals.

Mechanism of Action: Targeting a Key Chaperone of Oncogenic Proteins

Retaspimycin exerts its anti-cancer effects by targeting HSP90, a molecular chaperone crucial for the stability and function of numerous client proteins that are often mutated or overexpressed in cancer cells and drive tumor growth and survival. By inhibiting HSP90, Retaspimycin leads to the degradation of these oncogenic client proteins, ultimately resulting in cell cycle arrest and apoptosis. Key client proteins affected by Retaspimycin include HER2, AKT, MAPK, KIT, and PDGFRα.

In Vitro Efficacy: Potent Inhibition of Cancer Cell Proliferation

Retaspimycin has demonstrated potent in vitro activity against a range of cancer cell lines, with half-maximal inhibitory concentrations (IC50) typically in the low nanomolar range.

Cancer Type	Reported IC50 Range (nM)
Various Tumor Cell Lines	10 - 40[1]

Preclinical In Vivo Studies: Significant Tumor Growth Inhibition

Preclinical studies using xenograft models have substantiated the anti-tumor activity of Retaspimycin in various cancer types.

Cancer Type	Xenograft Model	Treatment	Tumor Growth Inhibition
Gastrointestinal Stromal Tumors (GIST)	Human GIST xenografts	Retaspimycin	Resulted in tumor regression[2]
Non-Small Cell Lung Cancer (NSCLC)	Iressa-resistant lung cancer xenografts	Retaspimycin	Significant anti-tumor activity[3]
HER2+ Breast Cancer	Trastuzumab-sensitive and -resistant tumor xenografts	Retaspimycin (single agent or with trastuzumab)	Inhibited in vivo tumor growth[4]

Clinical Trial Efficacy: Promising Activity in Heavily Pretreated Patients

Clinical investigations have evaluated the safety and efficacy of Retaspimycin in patients with advanced cancers.

Cancer Type	Trial Phase	Treatment Regimen	Key Efficacy Results
Gastrointestinal Stromal Tumors (GIST)	Phase 1	Retaspimycin monotherapy	70% of patients achieved stable disease; 1 confirmed partial response[2][5]
Soft Tissue Sarcoma (STS)	Phase 1	Retaspimycin monotherapy	59% of patients achieved stable disease; 1 confirmed partial response[5]
HER2+ Breast Cancer	Phase 2	Retaspimycin + Trastuzumab	62% of patients had stable disease[6]
Non-Small Cell Lung Cancer (NSCLC)	Phase 1/2	Retaspimycin + Everolimus	Currently under investigation

Signaling Pathway Perturbation by Retaspimycin

Retaspimycin's inhibition of HSP90 disrupts multiple oncogenic signaling pathways critical for cancer cell survival and proliferation. The degradation of key client proteins leads to the downstream inactivation of these pathways.

Caption: Retaspimycin inhibits HSP90, leading to the degradation of client proteins and downregulation of pro-survival signaling pathways.

Experimental Protocols

WST-1 Cell Proliferation Assay for IC50 Determination

Objective: To determine the concentration of Retaspimycin that inhibits 50% of cancer cell proliferation.

Methodology:

• Cell Seeding: Cancer cell lines are seeded in 96-well plates at a density of 5,000-10,000 cells per well and allowed to adhere overnight.

• Drug Treatment: Cells are treated with a serial dilution of Retaspimycin for 72 hours.

• WST-1 Reagent Addition: Following incubation, WST-1 reagent is added to each well and incubated for 2-4 hours.

• Absorbance Measurement: The absorbance is measured at 450 nm using a microplate reader.

• IC50 Calculation: The IC50 value is calculated by plotting the percentage of cell viability against the logarithm of the drug concentration and fitting the data to a sigmoidal dose-response curve.

Xenograft Tumor Growth Inhibition Studies

Objective: To evaluate the in vivo anti-tumor efficacy of Retaspimycin.

Methodology:

• Tumor Implantation: Human cancer cells are subcutaneously injected into the flank of immunodeficient mice.

• Tumor Growth and Randomization: Tumors are allowed to grow to a palpable size (e.g., 100-200 mm³), at which point mice are randomized into control and treatment groups.

• Drug Administration: Retaspimycin is administered to the treatment group via a clinically relevant route (e.g., intravenous or intraperitoneal) at a specified dose and schedule. The control group receives a vehicle control.

• Tumor Measurement: Tumor volume is measured periodically (e.g., twice weekly) using calipers.

• Efficacy Evaluation: Tumor growth inhibition is calculated as the percentage difference in the mean tumor volume between the treated and control groups.

References

• 1. bpsbioscience.com [bpsbioscience.com]
• 2. A phase 1 study of the heat shock protein 90 inhibitor retaspimycin hydrochloride (IPI-504) in patients with gastrointestinal stromal tumors or soft tissue sarcomas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Preclinical Data Highlighting Potential of Retaspimycin in [globenewswire.com]
• 4. A multicenter trial evaluating retaspimycin HCL (IPI-504) plus trastuzumab in patients with advanced or metastatic HER2-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A phase I study of the HSP90 inhibitor retaspimycin hydrochloride (IPI-504) in patients with gastrointestinal stromal tumors or soft-tissue sarcomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. A multicenter trial evaluating retaspimycin HCL (IPI-504) plus trastuzumab in patients with advanced or metastatic HER2-positive breast cancer - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Side-Effect Profiles: Retaspimycin and Other Hsp90 Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Heat shock protein 90 (Hsp90) has emerged as a critical target in oncology. As a molecular chaperone, it is essential for the stability and function of numerous client proteins, many of which are oncoproteins that drive tumor growth and survival.[1][2] Consequently, inhibiting Hsp90 offers a therapeutic strategy to simultaneously disrupt multiple oncogenic signaling pathways.[3][4] Over the years, several Hsp90 inhibitors have been developed, from first-generation ansamycin antibiotics to second-generation synthetic molecules.

However, the clinical development of Hsp90 inhibitors has been challenging, frequently hampered by dose-limiting toxicities and unfavorable pharmacokinetic properties.[5][6] The first-generation inhibitors, such as 17-AAG (Tanespimycin), were often associated with significant adverse events, including hepatotoxicity.[1][7] This led to the development of second-generation inhibitors like Retaspimycin (IPI-504), Ganetespib, and Onalespib, designed to offer improved safety profiles and better tolerability.[7]

This guide provides an objective comparison of the side-effect profiles of Retaspimycin and other prominent Hsp90 inhibitors, supported by data from clinical trials.

Quantitative Comparison of Adverse Events

The following tables summarize the incidence of common treatment-related adverse events (AEs) reported in clinical trials for Retaspimycin and other selected Hsp90 inhibitors. It is important to note that direct comparison is complex due to variations in tumor types, patient populations, and treatment regimens (monotherapy vs. combination therapy).

Table 1: Side-Effect Profile of Retaspimycin (IPI-504)

Clinical Trial / Cancer Type	Dosing Regimen	Common Adverse Events (>20% incidence)	Notable Severe Adverse Events (Grade ≥3)	Reference
Phase II / HER2+ Breast Cancer	300 mg/m² IV weekly + Trastuzumab	Fatigue (46%), Nausea (31%), Diarrhea (23%), Discolored Urine (23%)	Hypokalemia (Grade 3), Vomiting (Grade 3), Transaminase Elevation (Grade 3, 4%)	[8][9]
Phase II / Castration-Resistant Prostate Cancer	400 mg/m² IV on days 1, 4, 8, 11 of a 21-day cycle	Nausea (47%), Diarrhea (42%), Fatigue (32%), Anorexia (26%), Arthralgia (26%)	Two drug-related deaths (hepatic failure and ketoacidosis)	[10]
Phase I / GIST or Soft-Tissue Sarcomas	90 to 500 mg/m² IV twice weekly for 2 weeks on/1 week off	Fatigue (59%), Headache (44%), Nausea (43%)	DLTs included Grade ≥3 non-hematologic toxicities.	[2][11][12]

Table 2: Side-Effect Profile of Other Key Hsp90 Inhibitors

Inhibitor	Clinical Trial / Cancer Type	Dosing Regimen	Common Adverse Events (>20% incidence)	Notable Severe Adverse Events (Grade ≥3)	Reference
Ganetespib	Phase II / Advanced NSCLC	200 mg/m² IV once weekly for 3 weeks, 1 week off	Diarrhea, Fatigue, Nausea, Anorexia	Treatment-related serious AEs (8.1%), including two deaths (cardiac arrest, renal failure)	[13]
Ganetespib	Phase II / Esophagogastric Cancer	200 mg/m² IV	Diarrhea, Fatigue, Elevated ALKP, Elevated AST	One Grade 5 AE (non-neutropenic septic shock)	[1]
Onalespib (AT13387)	Dose-Escalation / GIST	150-220 mg/m² IV once weekly + Imatinib	Diarrhea (58%), Nausea (50%), Injection Site Events (46%), Vomiting (39%), Fatigue (27%), Muscle Spasms (23%)	DLTs included Grade 3 diarrhea.	[1][14]
Onalespib (AT13387)	Phase I / Advanced Solid Tumors	80 mg/m² IV + AT7519 on days 1, 4, 8, 11 of a 21-day cycle	Diarrhea (79%), Mucositis (57%), Fatigue (54%), Vomiting (50%), Nausea (46%)	DLTs: Grade 3 increase in cardiac troponins, Grade 3 oral mucositis.	[15][16]
17-AAG (Tanespimycin)	General (First-Generation)	Varied	Hepatotoxicity, Nausea, Vomiting, Diarrhea, Hypersensitivity	Mild to severe hepatotoxicity was a common reason for halting development.	[1][7]
Luminespib (NVP-AUY922)	General	Varied	Diarrhea, Nausea, Vomiting, Fatigue	Ocular toxicities (e.g., blurred vision, night blindness) have been a notable concern.	[17]

Experimental Protocols and Methodologies

The data presented above are derived from clinical trials with specific designs and methodologies for assessing safety and tolerability.

General Protocol for Phase I/II Clinical Trials of Hsp90 Inhibitors:

• Patient Population: Patients typically have advanced or metastatic solid tumors that are refractory to standard therapies. Specific trials may enroll patients with particular genetic markers (e.g., ALK-rearranged NSCLC) or protein expression (e.g., HER2-positive breast cancer).[8][13]

• Study Design: Phase I trials are often dose-escalation studies following a 3+3 design to determine the maximum tolerated dose (MTD) and identify dose-limiting toxicities (DLTs).[12][15] Phase II trials evaluate the anti-tumor activity and further assess the safety of the drug at the MTD.[8][13]

• Drug Administration: Hsp90 inhibitors like Retaspimycin, Ganetespib, and Onalespib are typically administered intravenously (IV). Dosing schedules vary, but common regimens include weekly or twice-weekly infusions over a 21 or 28-day cycle.[10][13][14]

• Safety and Toxicity Assessment: Adverse events are systematically collected and graded according to the National Cancer Institute Common Terminology Criteria for Adverse Events (NCI CTCAE).[11] DLTs are defined as specific severe (Grade ≥3) toxicities occurring within the first cycle of treatment that are attributed to the study drug.[8][11] Assessments include regular physical examinations, clinical laboratory tests (hematology, chemistry), and electrocardiograms (ECGs) to monitor for cardiac effects.[8][11]

Visualizing Pathways and Processes

Hsp90 Client Protein Signaling Pathways

Hsp90 inhibitors exert their anti-tumor effects by destabilizing a wide array of client oncoproteins, leading to their degradation via the ubiquitin-proteasome pathway. This disrupts key signaling cascades involved in cell growth, proliferation, and survival, such as the PI3K/Akt and Raf/MEK/ERK pathways.[3]

References

• 1. An update on the status of HSP90 inhibitors in cancer clinical trials - PMC [pmc.ncbi.nlm.nih.gov]
• 2. A phase 1 study of the heat shock protein 90 inhibitor retaspimycin hydrochloride (IPI-504) in patients with gastrointestinal stromal tumors or soft tissue sarcomas - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Role of Ganetespib, an HSP90 Inhibitor, in Cancer Therapy: From Molecular Mechanisms to Clinical Practice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Heat Shock Protein 90 (HSP90) Inhibitors as Anticancer Medicines: A Review on the Computer-Aided Drug Discovery Approaches over the Past Five Years - PMC [pmc.ncbi.nlm.nih.gov]
• 5. HSP90 inhibitors and cancer: Prospects for use in targeted therapies (Review) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. An update on the status of HSP90 inhibitors in cancer clinical trials - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Effect of Heat Shock Protein 90 Inhibitor on Pain in Cancer Patients: A Systematic Review and Meta-Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 8. A multicenter trial evaluating retaspimycin HCL (IPI-504) plus trastuzumab in patients with advanced or metastatic HER2-positive breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Efficacy and safety of retaspimycin hydrochloride (IPI-504) in combination with trastuzumab in patients (pts) with pretreated, locally advanced or metastatic HER2-positive breast cancer. - ASCO [asco.org]
• 10. Multicenter phase II trial of the heat shock protein 90 inhibitor, retaspimycin hydrochloride (IPI-504), in patients with castration-resistant prostate cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. aacrjournals.org [aacrjournals.org]
• 12. A phase I study of the HSP90 inhibitor retaspimycin hydrochloride (IPI-504) in patients with gastrointestinal stromal tumors or soft-tissue sarcomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A Multicenter Phase II Study of Ganetespib Monotherapy in Patients with Genotypically Defined Advanced Non–Small Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Dose-escalation study of a second-generation non-ansamycin HSP90 inhibitor, onalespib (AT13387), in combination with imatinib in patients with metastatic gastrointestinal stromal tumour - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Phase 1 study of the HSP90 inhibitor onalespib in combination with AT7519, a pan-CDK inhibitor, in patients with advanced solid tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Phase 1 study of the HSP90 inhibitor onalespib in combination with AT7519, a pan-CDK inhibitor, in patients with advanced solid tumors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. aacrjournals.org [aacrjournals.org]

Unveiling Synergistic Partnerships: A Comparative Guide to Retaspimycin Combination Therapies

For Immediate Release

In the intricate landscape of targeted cancer therapy, the strategic combination of drugs to enhance efficacy and overcome resistance is paramount. This guide provides a comprehensive comparison of the synergistic effects of Retaspimycin (IPI-504), a potent inhibitor of Heat Shock Protein 90 (Hsp90), with other targeted therapies. Designed for researchers, scientists, and drug development professionals, this document synthesizes preclinical and clinical data to illuminate the potential of Retaspimycin in combination regimens.

Executive Summary

Retaspimycin, by targeting the molecular chaperone Hsp90, destabilizes a broad spectrum of oncoproteins crucial for tumor growth and survival. This mechanism provides a strong rationale for combining Retaspimycin with therapies that target specific oncogenic pathways. This guide delves into the experimental evidence supporting the synergistic or additive effects of Retaspimycin in combination with:

• Trastuzumab in HER2-positive breast cancer.

• Everolimus in KRAS-mutant non-small cell lung cancer (NSCLC).

• Docetaxel in NSCLC.

• Gefitinib in EGFR-mutant NSCLC.

Quantitative data from preclinical studies are presented in structured tables for clear comparison, and detailed experimental protocols are provided for key assays. Furthermore, signaling pathways and experimental workflows are visualized using Graphviz diagrams to facilitate a deeper understanding of the underlying mechanisms of synergy.

Comparative Analysis of Retaspimycin Combination Therapies

The following sections provide a detailed overview of the experimental data supporting the synergistic effects of Retaspimycin with various targeted agents.

Retaspimycin and Trastuzumab in HER2-Positive Breast Cancer

Preclinical studies have demonstrated that the combination of Retaspimycin and trastuzumab results in enhanced anti-tumor activity in both trastuzumab-sensitive and -resistant HER2-positive breast cancer models.[1][2] The rationale for this combination lies in the fact that HER2 is a client protein of Hsp90.[3] Inhibition of Hsp90 by Retaspimycin leads to the degradation of HER2, thereby sensitizing cancer cells to the effects of trastuzumab, which targets the extracellular domain of HER2.[2][3]

Table 1: Preclinical Efficacy of Retaspimycin in Combination with Trastuzumab in HER2-Positive Breast Cancer Xenograft Models

Xenograft Model	Treatment Group	Dosing Schedule	Tumor Growth Inhibition (TGI)	Reference
N-87 (Trastuzumab-Sensitive)	Retaspimycin (50 mg/kg, p.o., daily x14)	-	49%	[1]
Trastuzumab (10 mg/kg, i.p., q4d x4)	-	34%	[1]
Retaspimycin + Trastuzumab	-	Enhanced tumor growth delay	[1]
JIMT-1 (Trastuzumab-Resistant)	Retaspimycin (75 mg/kg, i.v.)	-	49%	[1]
Trastuzumab	-	Ineffective	[1]
Retaspimycin + Trastuzumab	-	Greater antitumor efficacy than either agent alone	[1]

Experimental Protocol: In Vivo Xenograft Study

• Cell Lines: N-87 (trastuzumab-sensitive) and JIMT-1 (trastuzumab-resistant) human breast cancer cell lines.[1]

• Animal Model: Athymic nu/nu mice.[1]

• Tumor Implantation: Subcutaneous injection of cancer cells.[1]

• Treatment: Retaspimycin was administered orally (p.o.) or intravenously (i.v.). Trastuzumab was administered intraperitoneally (i.p.). Dosing schedules are detailed in Table 1.[1]

• Endpoint: Tumor growth inhibition was measured and calculated.[1]

Signaling Pathway

Caption: Retaspimycin inhibits Hsp90, leading to HER2 degradation, while Trastuzumab directly inhibits HER2 signaling.

Retaspimycin and Everolimus in KRAS-Mutant Non-Small Cell Lung Cancer (NSCLC)

The combination of Retaspimycin and the mTOR inhibitor everolimus has been investigated in patients with KRAS-mutant NSCLC. The rationale for this combination is based on the premise that KRAS mutations can lead to the activation of the PI3K/Akt/mTOR pathway, and Hsp90 inhibition can destabilize key signaling proteins in this pathway, creating a synergistic effect with direct mTOR inhibition. A Phase 1b/2 clinical trial was initiated to evaluate the safety and efficacy of this combination.[4][5]

Table 2: Clinical Trial of Retaspimycin in Combination with Everolimus

Trial Identifier	Phase	Indication	Interventions	Status
NCT01427946	Phase 1b/2	KRAS-Mutant Non-Small Cell Lung Cancer	Retaspimycin HCl + Everolimus	Unknown

Experimental Protocol: Clinical Trial (Phase 1b/2)

• Patient Population: Patients with KRAS mutation-positive NSCLC, Stage IIIB or IV, who have experienced disease progression after at least one prior platinum-containing chemotherapy regimen.[4]

• Treatment: Retaspimycin HCl in combination with everolimus.[4][5]

• Primary Objectives (Phase 1b): To determine the maximum tolerated dose and dose-limiting toxicities of the combination.[5]

• Primary Objectives (Phase 2): To evaluate the overall response rate.[5]

Logical Relationship

Caption: Dual inhibition of the PI3K/Akt/mTOR pathway by Retaspimycin and Everolimus in KRAS-mutant NSCLC.

Retaspimycin and Docetaxel in Non-Small Cell Lung Cancer (NSCLC)

Preclinical evidence suggests that Retaspimycin acts synergistically with the chemotherapeutic agent docetaxel in NSCLC cells.[1] Hsp90 is known to play a role in the stability of proteins involved in cell cycle regulation and mitosis. By inhibiting Hsp90, Retaspimycin may enhance the cytotoxic effects of docetaxel, which targets microtubules and disrupts mitosis.

Table 3: Preclinical and Clinical Evaluation of Retaspimycin in Combination with Docetaxel

Model System	Key Findings	Reference
In vitro NSCLC cells and in vivo xenograft	Showed synergy in inhibiting NSCLC cells.	[1]
Phase 2 Clinical Trial (NCT01362400)	Compared IPI-504 + docetaxel to placebo + docetaxel in previously treated Stage IIIB/IV NSCLC.	[6]

Experimental Workflow

Caption: The development pathway for the Retaspimycin and docetaxel combination from preclinical to clinical trials.

Retaspimycin and Gefitinib in EGFR-Mutant Non-Small Cell Lung Cancer (NSCLC)

The combination of Hsp90 inhibitors with EGFR tyrosine kinase inhibitors (TKIs) like gefitinib is a rational approach, particularly in the context of acquired resistance. EGFR is a client protein of Hsp90, and its mutated forms, which can drive resistance to TKIs, are often highly dependent on Hsp90 for their stability. While specific preclinical data for the Retaspimycin-gefitinib combination is limited in the provided search results, the general principle of dual targeting of the EGFR pathway holds promise.

Signaling Pathway Rationale

Caption: Dual targeting of mutant EGFR with Retaspimycin and Gefitinib to overcome resistance.

Conclusion

This comparative guide highlights the promising synergistic potential of Retaspimycin when combined with various targeted therapies across different cancer types. The preclinical and clinical data, though more robust for some combinations than others, consistently support the rationale of targeting Hsp90 to enhance the efficacy of drugs aimed at specific oncoproteins and their signaling pathways. Further research, particularly to obtain detailed quantitative preclinical data for combinations with everolimus, docetaxel, and gefitinib, is warranted to fully elucidate the therapeutic potential of these synergistic partnerships. The provided experimental protocols and pathway diagrams serve as a valuable resource for researchers dedicated to advancing combination therapies in oncology.

References

• 1. hematologyandoncology.net [hematologyandoncology.net]
• 2. Development of combination therapies to maximize the impact of G12C KRAS inhibitors in lung cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activity of IPI-504, a Novel Heat-Shock Protein 90 Inhibitor, in Patients With Molecularly Defined Non–Small-Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A phase 1 b/2 study of IPI-504 in combination with Everolimus in patients with KRAS mutant NSCLC | Dana-Farber Cancer Institute [dana-farber.org]
• 5. ClinicalTrials.gov [clinicaltrials.gov]
• 6. ClinicalTrials.gov [clinicaltrials.gov]

A Comparative Analysis of Retaspimycin and 17-DMAG on the Cancer Proteome

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of the proteomic impact of two prominent HSP90 inhibitors, Retaspimycin (IPI-504) and 17-DMAG. This analysis is based on available experimental data to inform research and development decisions.

Heat shock protein 90 (HSP90) is a critical molecular chaperone responsible for the stability and function of numerous client proteins, many of which are integral to cancer cell proliferation, survival, and signaling. Inhibition of HSP90 has emerged as a promising therapeutic strategy in oncology. Retaspimycin and 17-DMAG are two such inhibitors that, while sharing a common target, elicit distinct effects on the cellular proteome.

Retaspimycin hydrochloride (IPI-504) is a water-soluble derivative of 17-allylamino-17-demethoxygeldanamycin (17-AAG) with a favorable safety profile.[1] 17-(Dimethylaminoethylamino)-17-demethoxygeldanamycin (17-DMAG) is another 17-AAG analog with improved water solubility and oral bioavailability.[2] This guide delves into the quantitative proteomic changes induced by these two compounds, details the experimental methodologies used in key studies, and visualizes the affected signaling pathways.

Quantitative Proteomic Impact: A Comparative Overview

While direct head-to-head quantitative proteomic studies comparing Retaspimycin and 17-DMAG are limited, analysis of individual studies provides valuable insights into their distinct and overlapping effects on the cancer cell proteome.

Retaspimycin (IPI-504) Induced Proteomic Alterations

Studies on Retaspimycin have highlighted its potent activity in various cancer models, including non-small cell lung cancer (NSCLC), gastrointestinal stromal tumors (GIST), and diffuse large B-cell lymphomas (DLBCL).[3][4][5] The primary mechanism involves the degradation of key HSP90 client proteins.

Table 1: Summary of Key Protein Changes Induced by Retaspimycin (IPI-504)

Protein/Protein Family	Cell Line/Model	Observed Change	Reference
Client Oncoproteins
pAKT	DLBCL cell lines	Dose-dependent decrease	[4]
HER2 (ERBB2)	Trastuzumab-resistant breast cancer cells	Decreased expression	[6]
KIT	GIST xenograft models	Degradation	[5]
Downstream Signaling
p-MAPK	Trastuzumab-resistant breast cancer cells	Suppressed phosphorylation	[6]
Apoptosis-Related
-	DLBCL cell lines	Induction of apoptosis	[4]

17-DMAG Induced Proteomic Alterations

17-DMAG has been shown to exert its anticancer effects through various mechanisms, including the induction of apoptosis and alteration of the oxidant-antioxidant balance.[7] Proteomic studies have revealed its impact on key signaling pathways and client proteins.

Table 2: Summary of Key Protein Changes Induced by 17-DMAG

Protein/Protein Family	Cell Line/Model	Observed Change	Reference
Client Oncoproteins
IKKα and IKKβ	Chronic Lymphocytic Leukemia (CLL) cells	Depletion	[8]
MET	Osteosarcoma cells	Inhibition	[9]
p-Akt	Gastric cancer cells	Dose-dependent reduction	[10]
Survivin	Gastric cancer cells	Dose-dependent reduction	[10]
MMP2	Gastric cancer cells	Dose-dependent reduction	[10]
Signaling Pathways
NF-κB DNA binding	Chronic Lymphocytic Leukemia (CLL) cells	Diminished	[8]
Apoptosis-Related
Cleaved Caspase-3, -8, -9	Gastric cancer cells	Increased expression	[7]
PARP	Gastric cancer cells	Increased processing	[7]
PUMA	Gastric cancer cells	Increased expression	[7]
Heat Shock Response
HSP70	Gastric cancer cells	Dose-dependent elevation	[10]
HSP90	Gastric cancer cells	Dose-dependent elevation	[10]

Experimental Protocols

A general workflow for the proteomic analysis of HSP90 inhibitors is outlined below. Specific details from cited studies are provided for key experiments.

General Proteomic Analysis Workflow

General experimental workflow for proteomic analysis.

Key Experimental Methodologies

Cell Culture and Drug Treatment:

• For Retaspimycin (IPI-504) in DLBCL: DLBCL cell lines were cultured in RPMI 1640 medium supplemented with 10% fetal bovine serum. Cells were treated with varying concentrations of IPI-504 for 24-72 hours.[4]

• For 17-DMAG in Gastric Cancer: AGS, SNU-1, and KATO-III gastric cancer cell lines were cultured in RPMI-1640 medium with 10% fetal bovine serum. Cells were treated with 17-DMAG at concentrations ranging from 0 to 200 nM for 24 or 48 hours.[7]

Western Blot Analysis:

• Following drug treatment, cells were lysed, and protein concentrations were determined. Equal amounts of protein were separated by SDS-PAGE and transferred to a membrane. The membranes were then incubated with primary antibodies against target proteins (e.g., p-Akt, HER2, cleaved caspases) and subsequently with secondary antibodies. Protein bands were visualized using chemiluminescence.[6][7]

Mass Spectrometry-Based Proteomics:

• A robust label-free approach involves pre-fractionation of protein samples by SDS-PAGE, followed by in-gel digestion with trypsin. The resulting peptides are then analyzed by liquid chromatography-tandem mass spectrometry (LC-MS/MS). Protein identification and quantification are performed using software such as MaxQuant.[11]

Signaling Pathways and Mechanisms of Action

Retaspimycin and 17-DMAG, by inhibiting HSP90, trigger the degradation of a multitude of client proteins, thereby impacting several critical signaling pathways involved in cancer progression.

Retaspimycin: Targeting Key Survival Pathways

Retaspimycin's impact is notably observed in the downregulation of pro-survival signaling cascades.

Retaspimycin-induced degradation of HSP90 client proteins.

17-DMAG: A Multi-pronged Attack on Cancer Signaling

17-DMAG demonstrates a broader impact on cellular processes, including the induction of apoptosis through multiple pathways and the modulation of the cellular stress response.

17-DMAG's impact on key cancer signaling pathways.

Conclusion

Both Retaspimycin and 17-DMAG are potent inhibitors of HSP90 with significant anti-cancer activity. While they share the common mechanism of inducing the degradation of HSP90 client proteins, the specific client proteins and downstream pathways affected can differ depending on the cancer type and cellular context. Retaspimycin has shown particular promise in cancers driven by specific client oncoproteins like ALK, HER2, and KIT.[3][5][6] 17-DMAG appears to have a broader mechanism of action, impacting fundamental survival pathways like NF-κB and inducing a robust apoptotic response.[7][8] The choice between these two inhibitors for further research and development may depend on the specific cancer subtype and the desired therapeutic outcome. This comparative guide provides a foundation for such decisions, emphasizing the importance of detailed proteomic analysis in understanding the nuanced effects of targeted cancer therapies.

References

• 1. aacrjournals.org [aacrjournals.org]
• 2. Heat shock protein 90 targeting therapy: state of the art and future perspective - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Activity of IPI-504, a Novel Heat-Shock Protein 90 Inhibitor, in Patients With Molecularly Defined Non–Small-Cell Lung Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The heat shock protein 90 inhibitor IPI-504 induces apoptosis of AKT-dependent diffuse large B-cell lymphomas - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A phase 1 study of the heat shock protein 90 inhibitor retaspimycin hydrochloride (IPI-504) in patients with gastrointestinal stromal tumors or soft tissue sarcomas - PMC [pmc.ncbi.nlm.nih.gov]
• 6. aacrjournals.org [aacrjournals.org]
• 7. oncotarget.com [oncotarget.com]
• 8. 17-DMAG targets the nuclear factor-κB family of proteins to induce apoptosis in chronic lymphocytic leukemia: clinical implications of HSP90 inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The anti-oncogenic effect of 17-DMAG via the inactivation of HSP90 and MET pathway in osteosarcoma cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Proteomic Profiling of Hsp90 Inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Proper Disposal Procedures for Retaspimycin

Retaspimycin, also known as IPI-504, is a potent inhibitor of Heat Shock Protein 90 (HSP90) used in laboratory research.[1] Due to its chemical nature and biological activity, it is imperative that researchers, scientists, and drug development professionals adhere to strict safety and disposal protocols to protect both personnel and the environment. This guide provides essential, step-by-step information for the proper handling and disposal of Retaspimycin waste.

Immediate Safety and Handling Precautions

Before handling Retaspimycin, ensure all required personal protective equipment (PPE) is worn and that you are working in a designated area with appropriate engineering controls.

• Engineering Controls : Use only in areas with appropriate exhaust ventilation, such as a chemical fume hood.[2] Ensure a safety shower and eye wash station are readily accessible.[2]

• Personal Protective Equipment (PPE) :

  • Eye Protection : Wear safety goggles with side-shields.[2]

  • Hand Protection : Use chemically resistant protective gloves.[2]

  • Body Protection : Wear impervious clothing, such as a lab coat.[2]

  • Respiratory Protection : If dust or aerosols may be generated, use a suitable respirator.[2]

Hazard Identification and Summary

Retaspimycin Hydrochloride is classified with specific hazards that dictate its handling and disposal requirements. The primary hazards are summarized in the table below.

Hazard Class	GHS Code	Statement	Precautionary Measures
Acute Toxicity, Oral	H302	Harmful if swallowed.	Do not eat, drink, or smoke when using this product. Wash hands thoroughly after handling. If swallowed, call a POISON CENTER or doctor. Rinse mouth.[2]
Acute Aquatic Toxicity	H400	Very toxic to aquatic life.	Avoid release to the environment.[2]
Chronic Aquatic Toxicity	H410	Very toxic to aquatic life with long lasting effects.	Collect spillage. Avoid release to the environment.[2]

Retaspimycin Disposal Workflow

The proper disposal route for Retaspimycin waste depends on its form (solid, liquid, sharp) and contamination level. Follow this workflow to determine the correct disposal stream.

Caption: Decision workflow for segregating and disposing of Retaspimycin waste.

Detailed Disposal Protocols

All disposal actions must comply with institutional policies and local, state, and federal regulations, such as those from the Environmental Protection Agency (EPA) under the Resource Conservation and Recovery Act (RCRA).[3][4][5]

• Designate a Waste Container : Use a rigid, leak-proof container with a secure lid. The container must be compatible with the chemical waste.

• Label the Container : Clearly label the container with "Hazardous Chemical Waste," "Retaspimycin," and the appropriate hazard symbols (e.g., "Toxic," "Environmental Hazard").

• Collect Waste : Place all non-sharp, solid materials contaminated with Retaspimycin into this container. This includes:

  • Expired or unused solid Retaspimycin powder.

  • Contaminated PPE (gloves, disposable lab coats).

  • Weighing papers, plastic vials, and pipette tips.

• Secure and Store : Keep the container sealed when not in use. Store it in a designated, secure area away from incompatible materials.[2]

• Final Disposal : Once the container is full, arrange for its collection by your institution's Environmental Health and Safety (EHS) office or a certified hazardous waste disposal company.[2]

• Designate a Waste Container : Use a sealable, chemical-resistant container (e.g., a glass or polyethylene jerry can) designated for liquid hazardous waste.[6]

• Segregate Waste Streams : Do not mix incompatible waste streams. Collect Retaspimycin solutions based on the solvent used. For example, maintain separate containers for chlorinated and non-chlorinated solvent waste.[6]

• Label the Container : Clearly label the container with "Hazardous Chemical Waste," the full names of all constituents (e.g., "Retaspimycin in DMSO"), their approximate concentrations, and relevant hazard symbols.

• Collect Waste : Carefully pour or pipette liquid waste into the designated container, avoiding splashes.

• Secure and Store : Keep the container tightly sealed in a well-ventilated area, preferably within secondary containment to mitigate spills.

• Final Disposal : When the container is full, contact your institution's EHS office or an approved waste contractor for disposal, which typically involves incineration.[7]

Spill and Decontamination Procedures

In the event of a spill, immediate and proper cleanup is critical to prevent exposure and environmental contamination.

• Evacuate and Secure : Alert others in the area and restrict access. Ensure proper ventilation.

• Don PPE : Wear the full PPE detailed in Section 1.[2]

• Contain the Spill :

  • For liquid spills : Cover with an absorbent, liquid-binding material (e.g., diatomite, universal binders).[2]

  • For solid spills : Carefully moisten the material to avoid generating dust, then gently sweep or wipe it up.

• Collect Spill Debris : Place all contaminated absorbent materials and cleaning supplies into the designated solid "Hazardous Chemical Waste" container.[2]

• Decontaminate Surfaces : Clean the spill area thoroughly with an appropriate solvent or detergent solution, followed by water. Collect all cleaning materials as hazardous waste.

• Report the Spill : Report the incident to your laboratory supervisor and EHS office as required by institutional policy.

References

• 1. medkoo.com [medkoo.com]
• 2. Retaspimycin hydrochloride|857402-63-2|MSDS [dcchemicals.com]
• 3. easyrxcycle.com [easyrxcycle.com]
• 4. rxdestroyer.com [rxdestroyer.com]
• 5. danielshealth.com [danielshealth.com]
• 6. essex.ac.uk [essex.ac.uk]
• 7. stanfordhealthcare.org [stanfordhealthcare.org]

Safeguarding Researchers: A Comprehensive Guide to Handling Retaspimycin

For laboratory personnel, including researchers, scientists, and drug development professionals, the safe handling of investigational compounds like Retaspimycin is paramount. This guide provides essential, immediate safety and logistical information, including operational and disposal plans, to ensure the well-being of all personnel and the integrity of research.

Hazard Identification and Personal Protective Equipment (PPE)

Retaspimycin hydrochloride is classified as harmful if swallowed and very toxic to aquatic life with long-lasting effects.[1] Therefore, stringent adherence to safety protocols is mandatory. The following table summarizes the required personal protective equipment (PPE) when handling Retaspimycin.

Situation	Required Personal Protective Equipment (PPE)
Receiving and Unpacking	Single pair of chemotherapy-tested gloves
Preparation and Compounding	Double gloves, protective gown, eye and/or inhalation protection (if splash or inhalation potential exists), and appropriate engineering controls (e.g., fume hood, biological safety cabinet).[2][3]
Administration (in vitro/in vivo)	Double gloves, protective gown, and eye protection.
Waste Disposal	Double gloves, protective gown.
Spill Cleanup	Double gloves, gown, eye and inhalation protection, in addition to any necessary engineering controls.[3]

Note: Always wash hands before putting on and after removing gloves.[2] When double gloving, one glove should be placed under the gown cuff and the other over it to ensure no skin is exposed.[2]

Operational Plan for Safe Handling

A systematic approach is crucial to minimize exposure and ensure safety. The following workflow outlines the key steps for handling Retaspimycin from receipt to disposal.

Caption: Workflow for the safe handling of Retaspimycin.

Emergency Procedures

In the event of an emergency, immediate and appropriate action is critical.

Emergency Situation	Procedure
Eye Contact	Remove contact lenses, locate an eye-wash station, and flush eyes immediately with large amounts of water. Promptly call a physician.[1]
Skin Contact	Rinse skin thoroughly with large amounts of water. Remove contaminated clothing and shoes.
Ingestion	IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel unwell. Rinse mouth.[1]
Inhalation	Move to fresh air. Consult a doctor if feeling unwell.
Spill	Evacuate the area and prevent further spread. For minor spills, trained personnel should clean the area with appropriate cleaning agents. For major spills, evacuate and contact the designated emergency response team.[4]

Disposal Plan

Proper disposal of Retaspimycin and contaminated materials is essential to prevent environmental contamination and potential exposure.

All waste materials, including empty vials, used PPE, and contaminated labware, should be treated as hazardous waste.[5] These materials must be collected in designated, sealed containers.[2]

The final disposal of Retaspimycin waste should be conducted through an approved waste disposal plant.[1] It is recommended to use a licensed hazardous waste management company that utilizes high-temperature incineration.[5][6] Never dispose of Retaspimycin down the drain or in regular trash.[6][7]

Storage Conditions

Proper storage is crucial to maintain the stability and efficacy of Retaspimycin.

Form	Storage Temperature	Duration
Powder	-20°C	Long-term (months to years)[8]
In Solvent	-80°C	Up to 6 months[9]
In Solvent	-20°C	Up to 1 month[9]

Note: Keep containers tightly sealed in a cool, well-ventilated area, away from direct sunlight and sources of ignition.[1]

By adhering to these guidelines, researchers can create a safe working environment, minimize risks, and ensure the responsible handling and disposal of Retaspimycin.

References

• 1. Retaspimycin hydrochloride|857402-63-2|MSDS [dcchemicals.com]
• 2. osha.gov [osha.gov]
• 3. ashp.org [ashp.org]
• 4. Radiation Emergency Procedures - Environmental Health and Safety [umaryland.edu]
• 5. pharmacyservices.utah.edu [pharmacyservices.utah.edu]
• 6. health.qld.gov.au [health.qld.gov.au]
• 7. nems.nih.gov [nems.nih.gov]
• 8. medkoo.com [medkoo.com]
• 9. medchemexpress.com [medchemexpress.com]